3-(Ethylthio)propanoic acid

• CAS: 7244-82-8

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(Ethylthio)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 3-(Ethylthio)propanoic acid (CAS No. 7244-82-8), a sulfur-containing carboxylic acid. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It delves into the fundamental properties, synthesis methodologies, safety protocols, and potential applications of this compound. The guide is structured to offer not just data, but also scientific insights into the practical utilization of 3-(Ethylthio)propanoic acid in a laboratory and research setting.

Introduction and Chemical Identity

3-(Ethylthio)propanoic acid, a derivative of propanoic acid, is characterized by the presence of an ethylthio group at the 3-position. This structural feature, combining a flexible alkyl chain with a sulfur atom and a terminal carboxylic acid, imparts unique chemical properties that make it a molecule of interest in various synthetic and research applications. Its ability to serve as a building block in the synthesis of more complex molecules, particularly in the realm of pharmaceuticals, underscores the importance of a thorough understanding of its characteristics.

CAS Number: 7244-82-8[1][2][3]

Molecular Formula: C5H10O2S[1]

Molecular Weight: 134.20 g/mol [2]

Synonyms:

• 3-Ethylthiopropionate[1][3]

• 3-(Ethylsulfanyl)propanoic acid[1]

• Propanoic acid, 3-(ethylthio)-[1]

• Beta-Ethylmercaptopropionic acid[1]

Physicochemical Properties

A clear understanding of the physicochemical properties of a compound is paramount for its effective use in experimental design and execution. The following table summarizes the key properties of 3-(Ethylthio)propanoic acid. It is important to note that some of these values are estimated based on computational models due to the limited availability of experimentally determined data.

Property	Value	Source
Appearance	Solid[2]	Matrix Scientific
Boiling Point (estimated)	253-255 °C @ 760 mm Hg[3]	The Good Scents Company
Flash Point (estimated)	107.6 - 111.8 °C[1][3]	Multiple Sources
Vapor Pressure (estimated)	0.0022 hPa @ 20°C; 0.004 hPa @ 25°C[1]	Leffingwell & Associates
Solubility @ 25°C	Ethanol: 257.92 g/L, Methanol: 279.97 g/L, Isopropanol: 183.42 g/L[1]	Leffingwell & Associates
pKa (estimated)	6.7 (neutral)[1]	Leffingwell & Associates
LogP (estimated)	0.7 - 0.967[1][3]	Multiple Sources

Synthesis and Manufacturing

The synthesis of 3-(Ethylthio)propanoic acid can be achieved through several established synthetic routes. The choice of a particular method often depends on the availability of starting materials, desired scale, and purity requirements. A common and logical approach involves the nucleophilic addition of a thiol to an acrylic acid derivative, a type of Michael addition.

General Synthesis Pathway: Michael Addition

A robust and widely applicable method for the synthesis of 3-(alkylthio)propanoic acids is the conjugate addition of a thiol to acrylic acid or its esters. In the case of 3-(Ethylthio)propanoic acid, this involves the reaction of ethanethiol with acrylic acid.

Caption: General reaction scheme for the synthesis of 3-(Ethylthio)propanoic acid via Michael addition.

Experimental Protocol: Synthesis from Ethanethiol and 3-Chloropropanoic Acid

An alternative and effective method involves the reaction of an alkali metal salt of ethanethiol with a 3-halopropanoic acid, such as 3-chloropropanoic acid. This nucleophilic substitution reaction provides a direct route to the desired product.

Materials:

• Ethanethiol

• Sodium hydroxide

• 3-Chloropropanoic acid

• Ethanol (or other suitable solvent)

• Hydrochloric acid (for acidification)

• Dichloromethane (or other extraction solvent)

• Anhydrous sodium sulfate

Procedure:

• Thiolate Formation: In a reaction vessel equipped with a stirrer and under an inert atmosphere (e.g., nitrogen), dissolve sodium hydroxide in ethanol. To this solution, slowly add ethanethiol at a controlled temperature (e.g., 0-5 °C) to form sodium ethanethiolate. The exothermicity of this reaction should be managed.

• Nucleophilic Substitution: To the solution of sodium ethanethiolate, add a solution of 3-chloropropanoic acid in ethanol dropwise. The reaction mixture is then typically heated to reflux for several hours to ensure complete reaction. Progress can be monitored by techniques such as Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, the solvent is removed under reduced pressure. The residue is then dissolved in water.

• Acidification and Extraction: The aqueous solution is acidified to a pH of 1-2 with hydrochloric acid, leading to the precipitation or separation of the crude 3-(Ethylthio)propanoic acid. The product is then extracted with an organic solvent like dichloromethane.

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield the crude product. Further purification can be achieved by flash column chromatography or distillation under reduced pressure to obtain the pure 3-(Ethylthio)propanoic acid.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals corresponding to the different proton environments in the molecule.

• Triplet (3H): Around δ 1.2-1.4 ppm, corresponding to the methyl protons (-CH₃) of the ethyl group, coupled to the adjacent methylene protons.

• Quartet (2H): Around δ 2.5-2.7 ppm, corresponding to the methylene protons (-SCH₂CH₃) of the ethyl group, coupled to the adjacent methyl protons.

• Triplet (2H): Around δ 2.7-2.9 ppm, corresponding to the methylene protons adjacent to the sulfur atom (-SCH₂CH₂COOH).

• Triplet (2H): Around δ 2.6-2.8 ppm, corresponding to the methylene protons adjacent to the carboxyl group (-SCH₂CH₂COOH).

• Singlet (1H): A broad singlet at a higher chemical shift (typically >10 ppm) for the carboxylic acid proton (-COOH).

¹³C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum is predicted to show five distinct signals, one for each unique carbon atom.

• ~15 ppm: The methyl carbon (-CH₃) of the ethyl group.

• ~26 ppm: The methylene carbon attached to the sulfur in the ethyl group (-SCH₂CH₃).

• ~28 ppm: The methylene carbon adjacent to the sulfur atom (-SCH₂CH₂COOH).

• ~34 ppm: The methylene carbon adjacent to the carboxyl group (-SCH₂CH₂COOH).

• ~178 ppm: The carbonyl carbon of the carboxylic acid group (-COOH).

Applications in Research and Drug Development

While specific drug candidates containing the 3-(Ethylthio)propanoic acid moiety are not widely documented, its structural features suggest several potential applications in medicinal chemistry and drug development. Propanoic acid derivatives, in general, are a well-established class of compounds with a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[4]

As a Synthetic Intermediate

The primary role of 3-(Ethylthio)propanoic acid in drug development is likely as a versatile intermediate.[5] The carboxylic acid and thioether functionalities provide two reactive handles for further chemical modifications.

Caption: Potential derivatization pathways for 3-(Ethylthio)propanoic acid in drug discovery.

• Amide and Ester Formation: The carboxylic acid group can be readily converted into amides or esters. This allows for the coupling of 3-(Ethylthio)propanoic acid to various pharmacophores or targeting moieties, potentially leading to new drug candidates with improved efficacy or pharmacokinetic profiles.

• Thioether Oxidation: The thioether can be oxidized to the corresponding sulfoxide or sulfone. This transformation can significantly alter the polarity, solubility, and metabolic stability of a molecule, which are critical parameters in drug design.

Potential Biological Relevance

Thioether-containing molecules are found in various biologically active compounds. The sulfur atom can participate in important interactions with biological targets, such as metal chelation or hydrogen bonding. While the biological activity of 3-(Ethylthio)propanoic acid itself is not well-characterized, its structural similarity to other biologically active sulfur-containing acids suggests it could be a starting point for the design of new therapeutic agents.

Safety and Handling

Based on available safety data, 3-(Ethylthio)propanoic acid should be handled with care in a laboratory setting.

Hazard Identification:

• May cause an allergic skin reaction.[2]

• Causes serious eye irritation.[2]

• May be harmful if ingested or inhaled.[2]

• Material is irritating to mucous membranes and the upper respiratory tract.[2]

Handling and Storage:

• Use in a well-ventilated area, preferably in a chemical fume hood.[2]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2]

• Avoid contact with skin and eyes.[2]

• Keep the container tightly closed and store in a cool, dry place.[2]

• Incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

First Aid Measures:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.[2]

• Skin Contact: Wash off with soap and plenty of water. If skin irritation or a rash occurs, seek medical attention.[2]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[2]

Conclusion

3-(Ethylthio)propanoic acid is a valuable chemical entity with potential applications as a building block in organic synthesis, particularly in the fields of medicinal chemistry and drug discovery. Its bifunctional nature, possessing both a reactive carboxylic acid and a modifiable thioether group, allows for a wide range of chemical transformations. While its own biological activity is not extensively studied, it serves as a promising scaffold for the development of novel therapeutic agents. Proper handling and adherence to safety protocols are essential when working with this compound. This guide provides a foundational understanding for researchers and scientists to effectively and safely utilize 3-(Ethylthio)propanoic acid in their work.

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Spectroscopic data of 3-(Ethylthio)propanoic acid (NMR, IR, Mass Spec)

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-(Ethylthio)propanoic Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the structural elucidation of 3-(Ethylthio)propanoic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond mere data presentation to explain the underlying principles and experimental considerations essential for robust chemical analysis.

Introduction: The Molecular Blueprint

3-(Ethylthio)propanoic acid is a bifunctional molecule containing both a carboxylic acid and a thioether (sulfide) moiety. Understanding its precise structure is paramount for predicting its reactivity, metabolic fate, and potential applications. Spectroscopic analysis provides an empirical foundation for confirming this structure, offering a detailed view of its atomic connectivity and functional group composition. The thioether linkage, in particular, is a critical structural feature in various biologically active compounds, and its unambiguous identification is a key analytical objective.[1][2]

This guide synthesizes predictive data based on well-established principles of spectroscopy and data from structurally analogous compounds to provide a definitive analytical workflow.

Caption: Molecular structure of 3-(Ethylthio)propanoic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is the cornerstone of structural elucidation, providing precise information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum of 3-(Ethylthio)propanoic acid is predicted to show four distinct signals, each corresponding to a unique proton environment. The acidic proton of the carboxylic acid is highly deshielded and appears far downfield, typically in the 10-12 ppm region, often as a broad singlet due to hydrogen bonding and chemical exchange.[3][4][5] Protons on carbons adjacent to the electron-withdrawing carboxylic acid group are also deshielded and absorb in the 2-3 ppm range.[3][5]

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Labeled Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H -C(2)	~2.75	Triplet (t)	2H	Adjacent to both the electron-withdrawing C=O group and the CH₂-S group.
H -C(3)	~2.85	Triplet (t)	2H	Adjacent to the sulfur atom and the CH₂-COOH group.
H -C(4)	~2.60	Quartet (q)	2H	Adjacent to the sulfur atom and the terminal methyl group.
H -C(5)	~1.25	Triplet (t)	3H	Terminal methyl group, shielded by its aliphatic character.

| H -O | ~11.0 | Broad Singlet (br s) | 1H | Highly deshielded acidic proton, signal disappears upon D₂O exchange.[3][5] |

¹³C NMR Spectroscopy: The Carbon Framework

The ¹³C NMR spectrum provides complementary information, identifying all unique carbon environments. The carbonyl carbon of the carboxylic acid is significantly deshielded, appearing in the 170-185 ppm range.[4][6] Carbons bonded to the electronegative sulfur atom are also shifted downfield compared to simple alkanes.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Labeled Carbon	Chemical Shift (δ, ppm)	Rationale
C -1 (C=O)	~178	Carbonyl carbon of a carboxylic acid, highly deshielded.[4][6]
C -2	~35	Alpha-carbon to the carboxylic acid.
C -3	~30	Carbon adjacent to the sulfur atom.
C -4	~26	Carbon adjacent to the sulfur atom.

| C -5 | ~15 | Terminal, shielded methyl carbon. |

Experimental Protocol for NMR Data Acquisition

A self-validating protocol ensures data integrity and reproducibility.

• Sample Preparation: Dissolve approximately 5-10 mg of 3-(Ethylthio)propanoic acid in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Instrument Calibration: Before analysis, ensure the NMR spectrometer is properly calibrated using a standard sample. Perform shimming to optimize the magnetic field homogeneity, aiming for sharp, symmetrical peaks for the solvent lock signal.

• ¹H NMR Acquisition: Acquire a one-dimensional ¹H spectrum using a standard pulse sequence. Ensure an adequate number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID). Phase the spectrum and perform baseline correction. Integrate the ¹H NMR signals to determine the relative proton ratios.

• Validation (D₂O Exchange): To confirm the carboxylic acid proton, add a drop of D₂O to the NMR tube, shake, and re-acquire the ¹H spectrum. The disappearance of the signal around 11.0 ppm validates its assignment as the exchangeable acidic proton.[3][5]

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the key functional groups within a molecule by detecting their characteristic vibrational frequencies.

The spectrum of 3-(Ethylthio)propanoic acid is dominated by two features: the extremely broad O-H stretch of the carboxylic acid, which is a result of strong hydrogen bonding, and the sharp, intense C=O stretch of the carbonyl group.[7]

Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Functional Group
3300 - 2500	O-H stretch	Strong, Very Broad	Carboxylic Acid
3000 - 2850	C-H stretch	Medium	Aliphatic (CH₂, CH₃)
1725 - 1700	C=O stretch	Strong, Sharp	Carboxylic Acid Carbonyl
~1420	O-H bend	Medium	Carboxylic Acid
~1300	C-O stretch	Medium	Carboxylic Acid

| ~700 | C-S stretch | Weak to Medium | Thioether |

Expert Insight: The broadness of the O-H band, often spanning from ~3300 cm⁻¹ down to ~2500 cm⁻¹, is one of the most definitive features of a carboxylic acid in an IR spectrum and is due to the formation of hydrogen-bonded dimers.[3][7]

Experimental Protocol for IR Data Acquisition (ATR)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR stage. This is crucial as it will be subtracted from the sample spectrum to remove interferences from atmospheric CO₂ and H₂O.

• Sample Application: Place a small drop of liquid 3-(Ethylthio)propanoic acid directly onto the ATR crystal.

• Data Acquisition: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software automatically performs the background subtraction. Analyze the resulting spectrum for the characteristic absorption bands listed above.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation pattern upon ionization. For 3-(Ethylthio)propanoic acid (C₅H₁₀O₂S), the expected molecular weight is 134.19 g/mol .

In Electron Ionization (EI) mode, the molecular ion peak ([M]⁺˙) at m/z = 134 would be observed. Carboxylic acids often produce a weak molecular ion peak.[8] Key fragmentation pathways involve cleavage adjacent to the functional groups (alpha-cleavage) and rearrangements.

Predicted Key Fragments in EI-MS

m/z Value	Proposed Fragment	Neutral Loss	Rationale
134	[C₅H₁₀O₂S]⁺˙	-	Molecular Ion (M⁺˙)
89	[M - COOH]⁺	∙COOH (45 Da)	Loss of the carboxyl group.[9]
75	[CH₂CH₂COOH]⁺	∙SCH₂CH₃	Cleavage of the C-S bond.
74	[CH₂=C(OH)₂]⁺˙	C₃H₆S	McLafferty rearrangement (if sterically possible and favorable).
61	[CH₂CH₂S]⁺	C₂H₅COOH

| 45 | [COOH]⁺ | C₄H₉S | Carboxyl fragment. |

Caption: Key fragmentation pathways for 3-(Ethylthio)propanoic acid in EI-MS.

Experimental Protocol for Mass Spectrometry Data Acquisition (GC-MS)

• Sample Preparation: Prepare a dilute solution of the analyte (~100 ppm) in a volatile solvent like dichloromethane or ethyl acetate.

• GC Method Development:

  • Column: Use a standard non-polar capillary column (e.g., DB-5ms).

  • Injection: Inject 1 µL of the sample solution into the GC inlet, typically set to 250°C.

  • Temperature Program: Start with an initial oven temperature of ~50°C, hold for 1-2 minutes, then ramp the temperature at 10-20°C/min up to ~280°C.

• MS Method Development:

  • Ionization Mode: Use Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a mass range from m/z 40 to 200 to ensure capture of the molecular ion and key fragments.

• Data Acquisition & Analysis: Acquire the data. The resulting total ion chromatogram (TIC) will show a peak for 3-(Ethylthio)propanoic acid. The mass spectrum corresponding to this peak can then be analyzed for the molecular ion and fragmentation pattern.

• Validation: The combination of a unique retention time from the GC and a specific mass spectrum provides a high degree of confidence in the compound's identity.

Integrated Analysis Workflow: A Holistic Approach

Caption: Integrated workflow for the spectroscopic confirmation of a molecular structure.

By combining the molecular weight from MS, the functional group information from IR, and the detailed atomic connectivity from NMR, the structure of 3-(Ethylthio)propanoic acid can be determined with an exceptionally high degree of confidence. This multi-faceted approach is the standard in modern chemical research and is essential for regulatory submissions and peer-reviewed publications.

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Physical and chemical properties of 3-(Ethylthio)propanoic acid

An In-Depth Technical Guide to the Physical and Chemical Properties of 3-(Ethylthio)propanoic Acid

Abstract

3-(Ethylthio)propanoic acid (CAS No. 7244-82-8) is a bifunctional molecule incorporating both a carboxylic acid and a thioether moiety.[1] This unique structural arrangement makes it a compound of significant interest for researchers, particularly in the fields of pharmaceutical development and specialty chemical synthesis. Its dual functionality allows for a diverse range of chemical transformations, positioning it as a versatile building block for constructing more complex molecular architectures. This technical guide provides a comprehensive overview of its known and predicted physicochemical properties, spectroscopic signature, logical synthetic routes, and key applications, offering field-proven insights for laboratory and development professionals.

Molecular Identification and Nomenclature

Accurate identification is the cornerstone of any chemical research. The fundamental identifiers for 3-(Ethylthio)propanoic acid are summarized below.

Identifier	Value	Source(s)
IUPAC Name	3-(Ethylthio)propanoic acid	N/A
CAS Number	7244-82-8	[1]
Molecular Formula	C₅H₁₀O₂S	[1]
Molecular Weight	134.20 g/mol	[1]
Canonical SMILES	CCSCCC(=O)O	N/A
Synonyms	3-(Ethylmercapto)propionic acid	N/A

Physicochemical Properties

A thorough understanding of a compound's physical properties is critical for designing experiments, developing purification strategies, and ensuring safe handling. While specific experimental data for 3-(Ethylthio)propanoic acid is not extensively published, we can infer its likely characteristics based on structurally related analogs like 3-(Methylthio)propanoic acid and the parent propanoic acid.

Property	Value / Predicted Value	Context and Rationale
Appearance	Predicted: Colorless to pale yellow liquid or low-melting solid	Based on analogs like 3-mercaptopropionic acid, which is a liquid/low melting solid.[2] The thioether linkage is not a strong chromophore.
Boiling Point	Data not available. Predicted to be >200 °C at 760 mmHg.	For comparison, 3-(Methylthio)propanoic acid has a boiling point of 244-247 °C.[3] The addition of a methylene group in the ethyl variant would be expected to slightly increase the boiling point due to increased van der Waals forces.
Melting Point	Data not available.	The parent compound, 3-mercaptopropionic acid, melts at 15-18 °C.[2] The ethyl thioether derivative is expected to have a different crystal packing and melting point.
Solubility	Predicted: Soluble in water and polar organic solvents (e.g., ethanol, acetone).	The carboxylic acid group confers polarity and hydrogen bonding capability, suggesting water solubility. The aliphatic chain provides some nonpolar character, ensuring solubility in organic solvents.[2][4]
pKa	Predicted: ~4.5 - 5.0	The pKa of propanoic acid is ~4.87. The electron-donating nature of the thioether at the 3-position is not expected to significantly alter the acidity of the distant carboxyl group.

Synthesis and Chemical Reactivity

The synthetic accessibility and predictable reactivity of 3-(Ethylthio)propanoic acid are key to its utility.

Core Reactivity

The molecule's chemistry is dominated by its two functional groups:

• Carboxylic Acid (-COOH): This group is a locus for standard transformations such as esterification (reaction with alcohols), amide bond formation (reaction with amines via an activated intermediate), and reduction to the corresponding alcohol (e.g., using LiAlH₄).

• Thioether (-S-): The sulfide linkage is generally stable but can be oxidized to a sulfoxide and further to a sulfone using appropriate oxidizing agents (e.g., H₂O₂, m-CPBA). This provides a pathway to modulate the polarity and electronic properties of the molecule.

A Logical Synthetic Workflow

A highly efficient and common method for synthesizing 3-(alkylthio)propanoic acids is the thiol-ene Michael addition . This involves the base-catalyzed conjugate addition of a thiol to an α,β-unsaturated carbonyl compound. For 3-(Ethylthio)propanoic acid, the most direct route involves the reaction of ethanethiol with acrylic acid.

Caption: Figure 1: Synthesis of 3-(Ethylthio)propanoic Acid via Michael Addition.

Experimental Protocol: Synthesis via Michael Addition

This protocol is a self-validating system based on established chemical principles for thiol-ene reactions.[5]

• Reactor Setup: To a dry, 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add acrylic acid (1.0 eq) and a suitable solvent such as toluene (2 mL per mmol of acrylic acid).

• Catalyst Introduction: Add a catalytic amount of a non-nucleophilic base, such as triethylamine (0.1 eq), to the stirred solution. The base deprotonates a small fraction of the thiol, generating the thiolate anion which is the active nucleophile.

• Thiol Addition: Add ethanethiol (1.1 eq) dropwise via the dropping funnel over 30 minutes. The reaction is often exothermic; maintain the temperature below 40 °C with a water bath if necessary. The slight excess of thiol ensures complete consumption of the acrylic acid.

• Reaction Monitoring: Stir the mixture at room temperature overnight. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the disappearance of the acrylic acid spot/peak.

• Workup: Upon completion, cool the reaction mixture and dilute with diethyl ether. Wash the organic layer sequentially with dilute HCl (to remove the amine catalyst) and brine. The acidic wash is crucial for neutralizing the catalyst and ensuring the product is in its protonated carboxylic acid form.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 3-(Ethylthio)propanoic acid.

Spectroscopic and Analytical Characterization

Characterization is essential to confirm the identity and purity of the synthesized compound. Below are the predicted spectroscopic data based on the molecule's structure.

Predicted Spectroscopic Data

• ¹H NMR (Proton NMR): The spectrum is expected to show four distinct signals.[6]

  • ~10-12 ppm (singlet, 1H): A broad singlet corresponding to the acidic proton of the carboxylic acid.

  • ~2.8 ppm (triplet, 2H): Methylene protons alpha to the carboxylic acid group (-CH₂COOH), split by the adjacent methylene group.

  • ~2.7 ppm (triplet, 2H): Methylene protons alpha to the sulfur atom (-SCH₂-), split by the adjacent methylene group.

  • ~2.5 ppm (quartet, 2H): Methylene protons of the ethyl group (-SCH₂CH₃), split by the methyl group.

  • ~1.2 ppm (triplet, 3H): Methyl protons of the ethyl group (-CH₃), split by the adjacent methylene group.

• IR Spectroscopy: Key absorption bands would confirm the functional groups.[7]

  • 2500-3300 cm⁻¹ (broad): Characteristic O-H stretch of the carboxylic acid.

  • ~1710 cm⁻¹ (strong, sharp): C=O stretch of the carboxylic acid.

  • 2850-2990 cm⁻¹ (medium): Aliphatic C-H stretching.

  • 600-800 cm⁻¹ (weak-medium): C-S stretch.

• Mass Spectrometry: Electron ionization (EI) would likely show:

  • Molecular Ion (M⁺): A peak at m/z = 134.

  • Key Fragments: Common fragmentation patterns would include the loss of the carboxyl group (-COOH, m/z = 89) and cleavage of the C-S bond.

Analytical Workflow for Purity Assessment

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for assessing the purity and confirming the identity of this relatively volatile compound.[8]

Caption: Figure 2: Workflow for Identity and Purity Analysis by GC-MS.

Applications in Research and Drug Development

While a specialty chemical, 3-(Ethylthio)propanoic acid and its derivatives are valuable intermediates.

• Pharmaceutical Building Blocks: Structurally related 3-(arylthio)propionic acids are recognized as important building blocks for synthesizing compounds with diverse biological activities, including anticancer and anti-inflammatory agents.[9] The title compound serves as a non-aromatic, flexible scaffold for introducing the thioether-acid pharmacophore.

• Materials Science: The thiol and carboxylic acid groups in the parent molecule, 3-mercaptopropionic acid, are used to functionalize nanoparticles and create self-assembled monolayers.[2] 3-(Ethylthio)propanoic acid could be used in applications where a capped thiol is required.

• Flavor and Fragrance Chemistry: Short-chain thioethers and carboxylic acids are often potent aroma compounds. The related 3-(methylthio)propanoic acid is a known flavor component in foods like pineapple.[10]

Safety and Handling

No specific safety data sheet is available from the initial search for 3-(Ethylthio)propanoic acid. However, based on analogous structures like propanoic acid and other thio-carboxylic acids, the following precautions are strongly advised.[11][12]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat when handling.

• Handling: Work in a well-ventilated area or a chemical fume hood. Avoid inhalation of vapors and direct contact with skin and eyes. The compound is expected to be corrosive and may cause severe skin and eye irritation.[13]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Disclaimer: This information is based on related compounds. Users must consult the specific Safety Data Sheet (SDS) provided by the supplier before any handling or use.

Conclusion

3-(Ethylthio)propanoic acid is a versatile bifunctional molecule with significant potential as an intermediate in organic synthesis. Its straightforward preparation via Michael addition, coupled with the orthogonal reactivity of its carboxylic acid and thioether groups, makes it an attractive building block for drug discovery and specialty materials development. A comprehensive understanding of its predicted properties and analytical signatures, as detailed in this guide, is crucial for its effective and safe utilization in research and development settings.

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3-(Ethylthio)propanoic acid structural analogues and derivatives

An In-Depth Technical Guide to 3-(Ethylthio)propanoic Acid: Structural Analogues and Derivatives

Introduction

The propanoic acid scaffold is a cornerstone in medicinal chemistry, most famously represented by the arylpropionic acid class of non-steroidal anti-inflammatory drugs (NSAIDs).[1][2] However, the introduction of a thioether linkage at the 3-position, as seen in 3-(ethylthio)propanoic acid and its analogues, unlocks a distinct and versatile chemical space. These molecules serve not only as valuable synthetic intermediates but also as foundational units for developing more stable and potent bioactive compounds.

This guide provides a comprehensive overview of 3-(ethylthio)propanoic acid, its structural analogues, and key derivatives. Moving beyond simple descriptions, we will explore the causality behind synthetic strategies, the rationale for structural modifications, and the functional implications of these designs, particularly in the context of drug development and peptide stabilization.

The Core Scaffold: 3-(Alkylthio)propanoic Acids

The fundamental structure consists of a three-carbon carboxylic acid chain with a sulfur atom creating a thioether bond at the C3 position. The identity of the alkyl or aryl group attached to the sulfur dictates the molecule's physicochemical properties and potential applications.

Structure and Physicochemical Properties

The parent acid, 3-(ethylthio)propanoic acid, and its close analogue, 3-(methylthio)propanoic acid, are the archetypes of this class. The latter is a known intermediate in mammalian methionine metabolism and is also produced as a phytotoxin by certain plant pathogens.[3] The primary distinction between analogues lies in the R-group of the thioether (R-S-CH₂CH₂COOH), which significantly influences properties like lipophilicity and steric bulk.

Property	3-(Ethylthio)propanoic acid	3-(Methylthio)propanoic acid
Molecular Formula	C₅H₁₀O₂S	C₄H₈O₂S[3][4]
Molecular Weight	134.20 g/mol	120.17 g/mol [3][4]
CAS Number	7244-82-8[5]	646-01-5[3]
IUPAC Name	3-(Ethylthio)propanoic acid	3-(Methylsulfanyl)propanoic acid[3]
Appearance	Varies (typically liquid)	Varies

Core Synthesis Strategy: Thia-Michael Addition

The most prevalent and efficient method for synthesizing 3-(alkylthio)propanoic acids and their esters is the thia-Michael addition (or conjugate addition) of a thiol to an acrylic acid derivative. This reaction is highly favored in synthetic chemistry for its atom economy, mild reaction conditions, and typically high yields.

Causality of Experimental Choice: The reaction's mechanism hinges on the nucleophilicity of the thiol's sulfur atom and the electrophilicity of the β-carbon in the α,β-unsaturated carbonyl system of the acrylate. A weak base, such as triethylamine, is employed not to deprotonate the carboxylic acid but to deprotonate the thiol, generating a highly nucleophilic thiolate anion (RS⁻). This anion then attacks the electron-deficient β-carbon of the acrylate, with subsequent protonation yielding the final product. Using an acrylate ester (e.g., ethyl acrylate) is often preferred for easier handling and purification, with the ester being readily hydrolyzed to the carboxylic acid in a subsequent step if required.

Caption: General workflow for synthesizing 3-(alkylthio)propanoic acids.

Key Structural Analogues and Their Significance

Modifying the R-group of the thioether provides access to a wide range of molecules with tailored properties.

Aryl Thioether Analogues

Replacing the alkyl group with an aryl moiety yields 3-(arylthio)propanoic acids. These compounds are of significant interest as stable, odorless surrogates for volatile and pungent aryl mercaptans (thiophenols).[6] They serve as crucial building blocks for pharmaceuticals with diverse biological activities, including anticancer and antihepatitis agents.[6]

A robust synthesis for these analogues involves the copper(I)-oxide mediated reaction between an aryl iodide and 3-mercaptopropionic acid in refluxing pyridine.[6] This method avoids the direct use of foul-smelling thiophenols and is effective even with non-activated aryl iodides.

Long-Chain Alkyl Analogues

Appending long alkyl chains, such as in 3-(hexadecylthio)propanoic acid, dramatically increases the molecule's lipophilicity. This modification is a common strategy in drug design to enhance membrane permeability or to create amphiphilic molecules for formulation purposes. The synthesis remains straightforward via the Michael addition, reacting a long-chain thiol like hexadecyl mercaptan with an acrylate.[7]

Derivatives and Advanced Applications

The true synthetic power of 3-(ethylthio)propanoic acid lies in its use as a scaffold for more complex molecules, particularly in the realm of biotherapeutics.

Ester Derivatives

Esterification of the carboxylic acid group is a common derivatization. Ethyl 3-(methylthio)propionate, for example, is found naturally in some fruits like melons and is used as a flavoring agent.[8][9] In synthesis, esters act as protected forms of the carboxylic acid and are key intermediates.[7][10][11]

Application in Peptide Therapeutics: Thioether Linkages as Disulfide Mimetics

A high-impact application for this structural class is the stabilization of therapeutic peptides. Many bioactive peptides, such as the complement inhibitor compstatin, rely on a cyclic structure maintained by a disulfide bond (Cys-S-S-Cys) for their activity.[12] However, disulfide bonds are susceptible to cleavage by reducing agents in the body (e.g., glutathione), limiting the peptide's in-vivo stability and therapeutic utility.

Expert Insight: By replacing the disulfide bond with a chemically robust thioether bond (like that in a cystathionine bridge, Cys-S-CH₂-), the resulting peptide analogue becomes resistant to reduction.[12] This substitution often imposes minimal structural perturbation, thereby maintaining the peptide's affinity for its biological target while significantly improving its stability. This "disulfide-to-thioether" substitution is a powerful strategy for developing next-generation peptide drugs with enhanced pharmacokinetic profiles.

Caption: Comparison of disulfide vs. thioether bridge stability.

Experimental Protocols & Methodologies

The following protocols are presented as self-validating systems, incorporating necessary purification and confirmation steps.

Protocol: Synthesis of Ethyl 3-(Hexadecylthio)propanoate

This protocol is adapted from established Michael addition procedures.[7]

• Reagent Preparation: In a round-bottom flask, combine hexadecyl mercaptan (17.7 mL), ethyl acrylate (3.0 g), and a suitable solvent like ethanol or THF.

• Initiation: Add triethylamine (2 mL) dropwise to the stirred mixture. The triethylamine acts as a base to catalyze the reaction by generating the thiolate nucleophile.

• Reaction: Stir the mixture at room temperature overnight. The progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting materials.

• Work-up: Once the reaction is complete, evaporate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude residue is purified by High-Performance Liquid Chromatography (HPLC) or column chromatography on silica gel to isolate the desired product, ethyl 3-(hexadecylthio)propanoate.

• Characterization: Confirm the structure and purity of the final compound using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol: Synthesis of a 3-(Arylthio)propanoic Acid

This protocol is based on the copper-catalyzed C-S coupling method.[6]

• Reagent Preparation: In a flask equipped with a reflux condenser, combine the desired aryl iodide (1.0 equiv), 3-mercaptopropionic acid (1.0 equiv), and copper(I) oxide (Cu₂O, 0.5 equiv).

• Solvent Addition: Add pyridine as the solvent. Pyridine serves both as the solvent and as a ligand for the copper catalyst.

• Reaction: Heat the mixture to reflux and maintain for 6-12 hours, monitoring by TLC.

• Work-up: After cooling, pour the reaction mixture into water and acidify with HCl. This will precipitate the product and dissolve the pyridine.

• Purification: The crude product can be filtered and recrystallized from a suitable solvent system to yield the pure 3-(arylthio)propanoic acid.

• Characterization: Confirm the structure and purity via NMR and MS.

Conclusion

3-(Ethylthio)propanoic acid and its analogues represent a functionally rich and synthetically accessible class of molecules. Their preparation, primarily through the efficient thia-Michael addition, allows for extensive structural diversification. While simple derivatives find use as flavoring agents, the core value of this scaffold in advanced applications lies in its role as a stable building block. The strategic replacement of labile disulfide bonds in peptide therapeutics with robust thioether linkages is a prime example of its utility, directly addressing the critical challenge of in-vivo stability. For researchers in drug development, understanding the synthesis and application of these compounds provides a powerful tool for creating more durable and effective therapeutic agents.

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Discovery and natural occurrence of 3-(Ethylthio)propanoic acid

An In-depth Technical Guide to 3-(Ethylthio)propanoic Acid: Discovery and Natural Occurrence

Abstract

3-(Ethylthio)propanoic acid is a sulfur-containing carboxylic acid that, along with its esters, contributes to the complex aroma profiles of various natural products. While not as extensively studied as its methyl analog, its presence and formation are of significant interest to researchers in flavor chemistry, food science, and metabolic studies. This guide provides a detailed exploration of the discovery, synthesis, natural occurrence, and analytical methodologies for 3-(Ethylthio)propanoic acid, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction and Chemical Identity

3-(Ethylthio)propanoic acid, with the chemical formula C₅H₁₀O₂S, is a short-chain fatty acid characterized by a propanoic acid backbone with an ethylthio (-SCH₂CH₃) group at the C-3 position.

• IUPAC Name: 3-(Ethylthio)propanoic acid

• Molecular Formula: C₅H₁₀O₂S

• Molecular Weight: 134.20 g/mol

• Structure:

Its structural simplicity belies its potential significance as a flavor compound and a metabolic byproduct. The presence of a sulfur atom imparts characteristic notes that can range from savory to fruity, depending on its concentration and the chemical matrix in which it is found. This guide synthesizes the current understanding of this molecule, from its chemical synthesis to its identification in nature.

Discovery and Chemical Synthesis

The formal "discovery" of 3-(Ethylthio)propanoic acid is not pinpointed to a singular event but is rather an outcome of the systematic exploration of organic sulfur chemistry that began in the 19th century.[1] The synthesis of such thioethers is rooted in fundamental organic reactions.

Rationale for Synthetic Routes

The synthesis of 3-(alkylthio)propanoic acids is generally straightforward, relying on well-established nucleophilic substitution or addition reactions. The primary goal is to form a stable carbon-sulfur bond. Two common and efficient laboratory-scale methods are presented below.

Experimental Protocol: Synthesis via Michael Addition

This is often the preferred method due to its high atom economy and typically clean reaction profile. It involves the conjugate addition of a thiol to an α,β-unsaturated carbonyl compound.

Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl acrylate (1.0 equivalent) in a suitable solvent such as ethanol.

• Thiol Addition: Add ethanethiol (ethyl mercaptan, 1.1 equivalents) to the solution.

• Catalysis: Introduce a catalytic amount of a base, such as triethylamine (0.1 equivalents) or sodium ethoxide, to deprotonate the thiol, forming the more nucleophilic thiolate. A similar base-catalyzed approach is used for synthesizing related long-chain esters.[2]

• Reaction: Stir the mixture at room temperature. The reaction is typically exothermic and proceeds to completion within a few hours. Monitor progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, neutralize the catalyst with a dilute acid (e.g., 1M HCl).

• Ester Hydrolysis: Add a solution of sodium hydroxide (2.0 equivalents) in water/ethanol to the reaction mixture and heat to reflux to hydrolyze the resulting ethyl 3-(ethylthio)propanoate ester to the target carboxylic acid.

• Purification: After cooling, acidify the mixture to pH 1-2 with concentrated HCl. Extract the product into an organic solvent (e.g., dichloromethane), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3-(Ethylthio)propanoic acid.[3] Further purification can be achieved by flash column chromatography.

Experimental Protocol: Synthesis via Nucleophilic Substitution

This route involves the reaction of an ethyl thiolate with a 3-halopropanoic acid.

Protocol:

• Thiolate Formation: Prepare sodium ethanethiolate by reacting ethanethiol (1.0 equivalent) with sodium hydroxide or sodium ethoxide (1.0 equivalent) in ethanol.

• Alkylation: To this solution, add 3-chloropropanoic acid (1.0 equivalent) dissolved in water or ethanol.[3]

• Reaction: Heat the mixture to reflux and stir overnight (approximately 12 hours). The thiolate anion displaces the chloride ion in an Sₙ2 reaction.

• Workup and Purification: Cool the reaction mixture to room temperature. Evaporate the ethanol under reduced pressure. Acidify the remaining aqueous phase to pH 1-2 with a strong acid like HCl.[3] The product will precipitate or can be extracted with an organic solvent. The crude product is then purified via flash chromatography or recrystallization. This copper-mediated approach is also effective for creating arylthio-propanoic acids from aryl iodides.[4][5]

Natural Occurrence and Biosignificance

While direct reports on 3-(Ethylthio)propanoic acid are sparse, the presence of its close analog, 3-(methylthio)propanoic acid (3-MTPA), and related esters is well-documented across various biological systems. It is highly probable that 3-(Ethylthio)propanoic acid co-occurs in these systems, arising from similar metabolic pathways involving ethionine instead of methionine.

Occurrence in Fruits and Beverages

Sulfur compounds are critical to the aroma of many fruits and fermented beverages.

• Pineapple (Ananas comosus): The ethyl ester, ethyl 3-(methylthio)propanoate, is found in high concentrations in pineapples, contributing to its characteristic fruity and metallic taste.[6]

• Melon (Cucumis melo): Ethyl 3-(methylthio)propionate has been identified in various melon varieties.[7]

• Passion Fruit (Passiflora edulis): The complex aroma of passion fruit is known to contain a wide variety of volatile compounds, including numerous acids and esters.[8][9][10] While not always explicitly quantified, sulfur-containing esters are key contributors to its exotic notes.

• Wine: 3-(Methylthio)-propionic acid has been detected in fortified wines, where it imparts a "buttery" note.[11] Its concentration can be influenced by aging and exposure to oxygen.

Compound	Natural Source	Associated Aroma/Taste	Reference
Ethyl 3-(methylthio)propanoate	Pineapple, Melon, Asian Pear	Fruity, Metallic, Pineapple	[6][7]
3-(Methylthio)propanoic acid	Fortified Wines	Butter	[11]
Methionol (derived from 3-MTPA)	Wine	Tuber, Cauliflower	[12]

Role in Metabolism

3-(Methylthio)propanoic acid is a known intermediate in the metabolism of the essential amino acid methionine in mammals and microorganisms.[13][14] The pathway involves the deamination and subsequent oxidative decarboxylation of methionine.

In wine, for instance, methionol is a significant sulfur-containing volatile compound derived from the α-keto acid of 3-(methylthio)-propanoic acid via the Ehrlich pathway during fermentation.[12] It is plausible that 3-(ethylthio)propanoic acid is formed via an analogous pathway from ethionine, an ethyl-containing analog of methionine.

Putative Biosynthesis Pathway

Based on the well-established Ehrlich pathway for amino acid catabolism by yeast and other microbes, we can propose a biosynthetic route for 3-(Ethylthio)propanoic acid from the amino acid ethionine.

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3-(Ethylthio)propanoic acid safety, handling, and MSDS

An In-Depth Technical Guide to the Safe Handling of 3-(Ethylthio)propanoic Acid

For researchers, scientists, and drug development professionals, the integrity of experimental work is intrinsically linked to a foundational culture of safety. This guide provides a comprehensive overview of the safety protocols, handling procedures, and emergency responses related to 3-(Ethylthio)propanoic acid. As a Senior Application Scientist, the following sections synthesize technical data with practical, field-proven insights to ensure both personal safety and experimental validity.

Section 1: Compound Identification and Properties

3-(Ethylthio)propanoic acid is a carboxylic acid containing a thioether linkage. Its properties are influenced by both the acidic carboxyl group and the sulfur-containing side chain. Understanding these characteristics is the first step in a thorough risk assessment.

Table 1: Physicochemical Properties of 3-(Ethylthio)propanoic Acid and Related Compounds

Property	3-(Methylthio)propanoic Acid	Propanoic Acid	Notes and Implications for 3-(Ethylthio)propanoic Acid
Molecular Formula	C4H8O2S[1]	C3H6O2	Expected: C5H10O2S
Molecular Weight	120.17 g/mol [1]	74.08 g/mol [2]	Expected: ~134.20 g/mol
Appearance	Colorless to pale yellow clear liquid (est)[3]	Oily, clear, and colorless liquid[2]	Likely a colorless to pale yellow liquid with an oily consistency.
Odor	Sweet sulfurous[3]	Pungent, rancid, sharp[2][4]	A strong, unpleasant, and likely sulfurous odor should be anticipated.
Boiling Point	244-247 °C @ 760 mm Hg[3]	141 °C[2]	The boiling point will be significantly above 100°C.
Flash Point	104.44 °C (220 °F) TCC[3]	~54 °C	Expected to be a combustible liquid, but not highly flammable at room temperature.
Solubility	Soluble in water and alcohol[3]	Highly soluble in water, ethanol, and ether[2]	High solubility in water and common organic solvents is expected.
Acidity (pKa)	No data	4.87[2]	As a carboxylic acid, it will be moderately acidic, capable of causing chemical burns.

Note: Data for 3-(Ethylthio)propanoic acid is inferred from structurally similar compounds. Always treat unknown compounds with a higher degree of caution.

Section 2: Hazard Identification and Risk Assessment

Based on the GHS classifications of analogous compounds, 3-(Ethylthio)propanoic acid should be presumed to present several key hazards. The primary risks stem from its corrosive nature due to the carboxylic acid group.

• Skin Corrosion/Irritation : Similar compounds are classified as causing skin irritation or severe skin burns.[1][5][6] The acidic nature of the carboxyl group can denature proteins and cause chemical burns upon contact. Prolonged or repeated exposure can lead to dermatitis.

• Serious Eye Damage/Irritation : Direct contact with the eyes is likely to cause serious and potentially irreversible damage.[1][5] The corrosive properties pose a significant risk to sensitive eye tissues.

• Aquatic Hazard : Some related compounds are noted to have long-term harmful effects on aquatic life.[5] Therefore, release into the environment must be strictly avoided.

Section 3: Safe Handling and Storage Protocols

A proactive approach to handling and storage is paramount. The causality behind these protocols is to minimize all potential routes of exposure—inhalation, ingestion, and dermal contact.

Engineering Controls and Ventilation

All work with 3-(Ethylthio)propanoic acid should be conducted in a well-ventilated area.[7]

• Primary Recommendation : Use a certified chemical fume hood. This is the most reliable method to prevent the inhalation of vapors, which are likely to be irritating to the respiratory tract.[6]

• Self-Validation : The absence of the compound's characteristic odor outside the fume hood is a good indicator of proper containment. Regularly scheduled fume hood performance tests (e.g., face velocity measurements) provide quantitative validation.

Storage Conditions

Proper storage is critical for maintaining the chemical's integrity and preventing accidents.

• Container : Keep the container tightly closed when not in use.[6][7]

• Environment : Store in a cool, dry, and dark place.[5] This mitigates the risk of degradation and pressure buildup.

• Incompatibilities : Store away from strong oxidizing agents, reducing agents, and bases.[7] A violent reaction can occur upon mixing with incompatible materials. Segregate acids from bases and oxidizers in your chemical storage area.

Section 4: Personal Protective Equipment (PPE) Protocol

PPE is the last line of defense and must be selected based on a thorough risk assessment. The following protocol ensures a self-validating system of protection.

• Hand Protection : Wear chemically resistant gloves. Nitrile gloves are a common choice, but it is crucial to check the manufacturer's glove compatibility chart for specific breakthrough times for carboxylic acids and sulfur-containing compounds. Discard and replace gloves immediately if they become contaminated.

• Eye and Face Protection : Use tightly fitting safety goggles. If there is a splash hazard, a face shield should be worn in addition to goggles.[5]

• Skin and Body Protection : A standard laboratory coat is required. For procedures with a higher risk of splashes or spills, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection : If work cannot be conducted in a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases may be necessary.[7] However, the primary control should always be engineering controls like a fume hood.

Caption: PPE Selection Workflow for 3-(Ethylthio)propanoic Acid.

Section 5: Emergency Procedures

Immediate and correct response to an exposure or spill is critical. All laboratory personnel should be familiar with these procedures and the location of emergency equipment, such as safety showers and eyewash stations.[7]

First Aid Measures

• Skin Contact : Immediately remove all contaminated clothing. Gently wash the affected area with plenty of soap and water for at least 15-20 minutes.[7] If skin irritation occurs or persists, seek immediate medical attention.[5]

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[9]

• Inhalation : Move the victim to fresh air and keep them at rest in a position comfortable for breathing.[7] If respiratory symptoms develop, seek medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth thoroughly with water.[7] Seek immediate medical attention.

Accidental Release Measures

The primary goal is to contain the spill, prevent its spread, and protect personnel.

• Evacuate : Evacuate non-essential personnel from the immediate area.

• Ventilate : Ensure the area is well-ventilated, if safe to do so.

• Contain : For small spills, use an inert, non-combustible absorbent material (e.g., sand, vermiculite, or commercial sorbent pads) to contain the liquid. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Neutralize (with caution) : For acidic spills, cautious neutralization with a weak base (e.g., sodium bicarbonate) can be performed after absorption, but only by trained personnel.

• Clean-up : Carefully collect the absorbed material into a sealable, properly labeled container for hazardous waste disposal.[8]

• Decontaminate : Clean the spill area thoroughly with soap and water.

Caption: Emergency Response Workflow for a Chemical Spill.

Section 6: Waste Disposal

All waste containing 3-(Ethylthio)propanoic acid must be treated as hazardous waste.

• Collection : Collect waste in a designated, properly labeled, and sealed container. Do not mix with incompatible waste streams.

• Disposal : Dispose of the waste through a licensed and authorized waste management company, following all local, state, and federal regulations.[5] Do not pour down the drain.

Section 7: Toxicological Profile

While specific toxicological data for 3-(Ethylthio)propanoic acid is limited, the primary concerns are related to its corrosivity. It is rapidly absorbed through the skin. The systemic effects are not well-documented, reinforcing the need to prevent any direct exposure. For propionic acid, the oral LD50 in rats is reported to be between 3,500 - 4,200 mg/kg, indicating moderate acute toxicity if ingested.[7]

Conclusion

The safe handling of 3-(Ethylthio)propanoic acid in a research and development setting is achieved through a multi-layered approach. This includes a thorough understanding of its chemical properties and potential hazards, the consistent use of engineering controls and appropriate PPE, and a well-practiced emergency response plan. By integrating these principles into all laboratory workflows, researchers can ensure a safe environment that fosters innovation and scientific discovery.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid. Retrieved from Carl ROTH website. [Link]

• National Center for Biotechnology Information. (n.d.). 3-(Methylthio)propanoic acid. PubChem Compound Database. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-methyl thiopropionic acid. Retrieved from The Good Scents Company website. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid. Retrieved from Carl ROTH website. [Link]

• Study.com. (n.d.). Propanoic Acid Formula, Structure & Properties. Retrieved from Study.com website. [Link]

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Navigating the Chemical Landscape of 3-(Ethylthio)propanoic Acid: A Technical Guide to Solubility and Stability

For Immediate Release

[City, State] – [Date] – In the intricate world of pharmaceutical and chemical research, a thorough understanding of a compound's physicochemical properties is paramount to its successful application. This in-depth technical guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive exploration of the solubility and stability of 3-(Ethylthio)propanoic acid. By elucidating the core chemical behaviors of this molecule, this guide aims to empower scientists to optimize formulation strategies, ensure analytical accuracy, and accelerate the development of novel therapeutics and chemical entities.

Introduction: The Significance of 3-(Ethylthio)propanoic Acid

3-(Ethylthio)propanoic acid, a bifunctional molecule featuring a carboxylic acid and a thioether moiety, presents a unique set of chemical characteristics. Its structural attributes suggest a nuanced interplay of polarity, hydrogen bonding capability, and susceptibility to specific degradation pathways. A comprehensive understanding of its solubility in a range of solvents is critical for everything from reaction chemistry and purification to the design of effective drug delivery systems. Similarly, a deep dive into its stability profile is essential for establishing appropriate storage conditions, predicting shelf-life, and developing robust analytical methods capable of detecting and quantifying any potential degradation products. This guide will serve as a foundational resource for any scientist working with this versatile compound.

Section 1: Solubility Profile of 3-(Ethylthio)propanoic Acid

The solubility of a compound is a critical parameter that dictates its handling, formulation, and bioavailability. The presence of both a polar carboxylic acid group and a less polar ethyl thioether chain in 3-(Ethylthio)propanoic acid results in a varied solubility profile across different solvent classes.

Theoretical Solubility Considerations

The carboxylic acid group is capable of acting as both a hydrogen bond donor and acceptor, suggesting good solubility in polar protic solvents like water and alcohols. Conversely, the ethyl group and the sulfur atom introduce a degree of non-polar character, which may enhance solubility in organic solvents.

While specific experimental data for 3-(Ethylthio)propanoic acid is not extensively available in the public domain, data for the structurally similar 3-(Methylthio)propanoic acid indicates it is soluble in both water and alcohol. It is reasonable to infer that 3-(Ethylthio)propanoic acid will exhibit similar, though perhaps slightly reduced, aqueous solubility due to the larger ethyl group.[1]

For a more quantitative estimation in the absence of experimental data, computational methods such as group contribution models and Quantitative Structure-Activity Relationship (QSAR) models can be employed.[2][3][4][5][6][7][8][9] These predictive tools utilize the chemical structure of a molecule to estimate its physicochemical properties, including solubility.

Experimental Determination of Solubility

A definitive understanding of solubility requires empirical measurement. The following section outlines a standardized protocol for determining the kinetic solubility of 3-(Ethylthio)propanoic acid in various solvents.

Table 1: Predicted and Experimentally Determined Solubility of 3-(Ethylthio)propanoic Acid

Solvent	Solvent Polarity (Dielectric Constant)	Predicted Solubility	Experimental Solubility (mg/mL)
Water	80.1	High	To be determined
Methanol	32.7	High	To be determined
Ethanol	24.5	High	To be determined
Acetonitrile	37.5	Moderate	To be determined
Ethyl Acetate	6.0	Moderate to Low	To be determined
Dichloromethane	8.9	Low	To be determined
Hexane	1.9	Very Low	To be determined

Protocol for Kinetic Solubility Assay

This protocol outlines a common method for determining the kinetic solubility of a compound, which is particularly relevant in early-stage drug discovery.[10][11][12][13][14]

Materials:

• 3-(Ethylthio)propanoic acid

• Dimethyl sulfoxide (DMSO)

• A panel of solvents for testing (e.g., water, phosphate-buffered saline pH 7.4, methanol, ethanol, acetonitrile, ethyl acetate)

• 96-well microplates

• Plate shaker

• Nephelometer or UV-Vis plate reader

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 3-(Ethylthio)propanoic acid in DMSO (e.g., 10 mM).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO to create a range of concentrations.

• Addition of Aqueous Buffer: To each well, add the aqueous buffer or solvent of interest. The final DMSO concentration should be kept low (typically ≤ 1%) to minimize its effect on solubility.

• Equilibration: Seal the plate and incubate at a controlled temperature (e.g., 25°C or 37°C) with shaking for a defined period (e.g., 2 or 24 hours).[14]

• Measurement:

  • Nephelometry: Measure the light scattering in each well. An increase in scattering indicates the formation of a precipitate. The concentration at which precipitation is first observed is the kinetic solubility.[13]

  • UV-Vis Spectroscopy: After centrifugation to pellet any precipitate, measure the absorbance of the supernatant in a UV-transparent plate. The concentration of the dissolved compound is determined from a standard curve.

Caption: Workflow for Kinetic Solubility Determination.

Section 2: Stability Profile and Degradation Pathways

Understanding the stability of 3-(Ethylthio)propanoic acid is crucial for ensuring its quality and efficacy over time. The molecule's two functional groups, the thioether and the carboxylic acid, are the primary sites of potential degradation.

Potential Degradation Pathways

Based on the chemical structure, the following degradation pathways are of primary concern:

• Oxidation of the Thioether: The sulfur atom in the thioether linkage is susceptible to oxidation, leading to the formation of the corresponding sulfoxide and, under more stringent conditions, the sulfone.[15][16][17][18] This is a common degradation pathway for pharmaceuticals containing a thioether moiety.

• Hydrolysis of the Carboxylic Acid: While carboxylic acids are generally stable to hydrolysis, under certain pH and temperature conditions, reactions can occur.[19][20]

• Thermal Decomposition: At elevated temperatures, decarboxylation or other fragmentation reactions may occur.

Caption: Potential Degradation Pathways of 3-(Ethylthio)propanoic Acid.

Forced Degradation Studies

To proactively identify potential degradation products and establish a stability-indicating analytical method, forced degradation studies are essential.[21][22][23][24][25][26] These studies involve subjecting the compound to stress conditions that are more severe than those it would typically encounter during storage and handling.

Table 2: Recommended Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Duration	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl	24-48 hours	Hydrolysis of the carboxylic acid moiety
Base Hydrolysis	0.1 M NaOH	24-48 hours	Hydrolysis of the carboxylic acid moiety
Oxidation	3% H₂O₂	24-48 hours	Sulfoxide, Sulfone
Thermal	60°C	48-72 hours	Decarboxylation products, other fragments
Photolytic	ICH Q1B conditions	As per guidelines	Photodegradation products

Protocol for Forced Degradation Study

Materials:

• 3-(Ethylthio)propanoic acid

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• pH meter

• Heating block or oven

• Photostability chamber

Procedure:

• Sample Preparation: Prepare solutions of 3-(Ethylthio)propanoic acid in a suitable solvent (e.g., water or a water/acetonitrile mixture).

• Stress Conditions:

  • Acid/Base Hydrolysis: Add an equal volume of 0.2 M HCl or 0.2 M NaOH to the sample solution to achieve a final concentration of 0.1 M acid or base.

  • Oxidation: Add an equal volume of 6% H₂O₂ to the sample solution to achieve a final concentration of 3% H₂O₂.

  • Thermal Degradation: Place the sample solution in a heating block or oven at 60°C.

  • Photostability: Expose the sample solution to light as per ICH Q1B guidelines.[21]

• Time Points: Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Neutralization: For acid and base stressed samples, neutralize the aliquots before analysis.

• Analysis: Analyze all samples by a stability-indicating HPLC method (see Section 3).

Section 3: Stability-Indicating Analytical Method

A robust analytical method is essential for accurately quantifying 3-(Ethylthio)propanoic acid and its potential degradation products. A reverse-phase high-performance liquid chromatography (RP-HPLC) method is well-suited for this purpose.[1][24][27][28][29][30][31][32][33]

Recommended HPLC Method Parameters

Table 3: Recommended Starting Parameters for a Stability-Indicating HPLC Method

Parameter	Recommended Condition	Justification
Column	C18, 250 mm x 4.6 mm, 5 µm	Good retention and separation of moderately polar compounds.
Mobile Phase A	0.1% Formic acid in Water	Provides good peak shape for carboxylic acids.
Mobile Phase B	Acetonitrile	Common organic modifier for reverse-phase chromatography.
Gradient	10-90% B over 20 minutes	To ensure elution of both the parent compound and potential degradation products with varying polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Provides reproducible retention times.
Detection	UV at 210 nm	Carboxylic acids generally have UV absorbance at lower wavelengths.
Injection Volume	10 µL	Standard injection volume.

Method Validation

The developed HPLC method must be validated according to ICH guidelines to ensure it is suitable for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, including impurities and degradants.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

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Protocols & Analytical Methods

Synthesis of 3-(Alkylthio)propanoic Acids: A Detailed Guide to Protocols and Mechanisms

Introduction: The Significance of 3-(Alkylthio)propanoic Acids in Modern Research

3-(Alkylthio)propanoic acids and their derivatives are a class of sulfur-containing organic compounds that have garnered significant attention in the fields of medicinal chemistry, materials science, and drug development. Their structural motif, featuring a flexible three-carbon chain linking a carboxylic acid and a thioether, imparts unique physicochemical properties that make them valuable as building blocks for complex molecular architectures and as bioactive molecules in their own right. In the pharmaceutical industry, these compounds serve as key intermediates in the synthesis of various therapeutic agents, including enzyme inhibitors and receptor modulators. The thioether linkage can influence a molecule's metabolic stability and pharmacokinetic profile, while the carboxylic acid moiety provides a handle for further chemical modifications or for facilitating interactions with biological targets. This guide provides an in-depth exploration of the primary synthetic routes to 3-(alkylthio)propanoic acids, offering detailed protocols, mechanistic insights, and practical considerations for researchers in both academic and industrial settings.

Strategic Approaches to Synthesis: An Overview

The synthesis of 3-(alkylthio)propanoic acids can be broadly categorized into three highly efficient and versatile methodologies: the Michael addition of thiols to acrylic acid derivatives, the nucleophilic substitution of alkyl halides with 3-mercaptopropionic acid, and the radical-mediated thiol-ene "click" reaction. The choice of a particular synthetic strategy is often dictated by the availability of starting materials, the desired substrate scope, and the required reaction conditions.

Caption: Key synthetic routes to 3-(alkylthio)propanoic acids.

Protocol 1: The Michael Addition Pathway

The conjugate addition of a thiol to an α,β-unsaturated carbonyl compound, known as the Thia-Michael addition, is a highly efficient and atom-economical method for forming carbon-sulfur bonds.[1] This reaction can be catalyzed by either a base or a nucleophile, with the base-catalyzed pathway being the most common for the synthesis of 3-(alkylthio)propanoic acids from thiols and acrylic acid.

Mechanistic Insight: Base-Catalyzed Michael Addition

The base-catalyzed Michael addition proceeds through a well-established anionic mechanism.[2] A base, typically a tertiary amine like triethylamine or a hydroxide salt, deprotonates the thiol (R-SH) to generate a highly nucleophilic thiolate anion (R-S⁻). This thiolate then attacks the electron-deficient β-carbon of the acrylic acid, leading to the formation of a resonance-stabilized enolate intermediate. Subsequent protonation of the enolate, usually by the conjugate acid of the base or the solvent, yields the final 3-(alkylthio)propanoic acid product.[3]

Caption: Mechanism of Base-Catalyzed Michael Addition.

Detailed Experimental Protocol: Base-Catalyzed Michael Addition

This protocol describes a general procedure for the synthesis of 3-(alkylthio)propanoic acids via a base-catalyzed Michael addition.

Materials:

• Thiol (e.g., thiophenol, benzyl mercaptan, dodecanethiol) (1.0 eq)

• Acrylic acid (1.1 eq)

• Triethylamine (TEA) (1.2 eq)

• Solvent (e.g., ethanol, tetrahydrofuran (THF), or solvent-free)

• Round-bottom flask equipped with a magnetic stir bar

• Condenser (if heating is required)

Procedure:

• In a round-bottom flask, dissolve the thiol (1.0 eq) in the chosen solvent (if any).

• Add triethylamine (1.2 eq) to the solution and stir for 10 minutes at room temperature.

• Slowly add acrylic acid (1.1 eq) to the reaction mixture. An exothermic reaction may be observed.

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with a dilute aqueous acid solution (e.g., 1 M HCl) to remove excess triethylamine.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or by crystallization to obtain the pure 3-(alkylthio)propanoic acid.[4]

Substrate Scope and Data

The Michael addition is a versatile reaction that accommodates a wide range of thiols.

Entry	Thiol	Product	Yield (%)	Reference
1	Thiophenol	3-(Phenylthio)propanoic acid	92	[4]
2	Benzyl mercaptan	3-(Benzylthio)propanoic acid	95	[4]
3	Dodecanethiol	3-(Dodecylthio)propanoic acid	90	[4]
4	2-Mercaptoethanol	3-((2-Hydroxyethyl)thio)propanoic acid	88	[4]

Protocol 2: The Nucleophilic Substitution Approach

Nucleophilic substitution provides a straightforward route to 3-(alkylthio)propanoic acids, typically involving the reaction of 3-mercaptopropionic acid with an alkyl halide in the presence of a base.[5] This method is particularly useful when the desired alkyl group is readily available as a halide.

Mechanistic Insight: SN2 Reaction

The reaction generally proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[6] A base, such as sodium hydroxide, deprotonates the thiol group of 3-mercaptopropionic acid to form a thiolate anion. This potent nucleophile then attacks the electrophilic carbon of the alkyl halide in a concerted step, displacing the halide leaving group and forming the C-S bond.[6] The reaction rate is dependent on the concentrations of both the thiolate and the alkyl halide.

Caption: SN2 mechanism for the synthesis of 3-(alkylthio)propanoic acids.

Detailed Experimental Protocol: Microwave-Assisted Nucleophilic Substitution

Microwave irradiation can significantly accelerate the rate of nucleophilic substitution reactions, leading to shorter reaction times and often improved yields.[5]

Materials:

• 3-Mercaptopropionic acid (1.0 eq)

• Alkyl halide (e.g., benzyl bromide, butyl chloride) (1.0 eq)

• Sodium hydroxide (NaOH) (2.0 eq)

• Ethanol

• Microwave reactor vial

• Magnetic stir bar

Procedure:

• In a microwave reactor vial, combine 3-mercaptopropionic acid (1.0 eq), the alkyl halide (1.0 eq), sodium hydroxide (2.0 eq), and ethanol.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 80-120 °C) for a specified time (e.g., 10-30 minutes), with stirring.[5]

• After the reaction is complete, cool the vial to room temperature.

• Transfer the reaction mixture to a round-bottom flask and remove the ethanol under reduced pressure.

• Dissolve the residue in water and acidify with a dilute strong acid (e.g., 1 M HCl) to a pH of approximately 2-3.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or crystallization if necessary.

Substrate Scope and Data

This method is effective for a variety of primary and benzylic halides.

Entry	Alkyl Halide	Product	Yield (%)	Reference
1	Benzyl bromide	3-(Benzylthio)propanoic acid	94	[5]
2	Butyl chloride	3-(Butylthio)propanoic acid	89	[5]
3	Allyl bromide	3-(Allylthio)propanoic acid	97	[5]
4	Ethyl bromoacetate	3-((2-Ethoxy-2-oxoethyl)thio)propanoic acid	90	[5]

Protocol 3: The Thiol-Ene "Click" Reaction

The thiol-ene reaction is a powerful and highly reliable method for C-S bond formation that falls under the umbrella of "click chemistry".[7] It involves the radical-mediated addition of a thiol to an alkene.[8] This reaction is characterized by high yields, stereoselectivity, and a tolerance for a wide range of functional groups.[8]

Mechanistic Insight: Radical-Initiated Thiol-Ene Reaction

The reaction is initiated by the formation of a thiyl radical (RS•) from a thiol, typically through the use of a radical initiator (e.g., AIBN) and heat, or through photolysis.[8] The thiyl radical then adds to the alkene in an anti-Markovnikov fashion to generate a carbon-centered radical intermediate. This intermediate subsequently abstracts a hydrogen atom from another thiol molecule in a chain transfer step, yielding the thioether product and regenerating a thiyl radical, which propagates the chain reaction.[9]

Caption: Radical mechanism of the thiol-ene reaction.

Detailed Experimental Protocol: Photo-initiated Thiol-Ene Reaction

This protocol provides a general procedure for the synthesis of 3-(alkylthio)propanoic acids using a photo-initiated thiol-ene reaction.

Materials:

• Thiol (1.0 eq)

• 3-Butenoic acid (1.1 eq)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA) (1-5 mol%)

• Solvent (e.g., THF, acetonitrile)

• Quartz reaction vessel

• UV lamp (e.g., 365 nm)

• Magnetic stir bar

Procedure:

• In a quartz reaction vessel, dissolve the thiol (1.0 eq), 3-butenoic acid (1.1 eq), and the photoinitiator in the chosen solvent.

• Degas the solution by bubbling with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove oxygen, which can quench the radical reaction.

• Seal the vessel and place it under a UV lamp, ensuring efficient stirring.

• Irradiate the mixture for the required time, monitoring the reaction by TLC or GC-MS.

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to remove the photoinitiator and any unreacted starting materials.

Substrate Scope and Data

The thiol-ene reaction is highly versatile and can be applied to a wide array of thiols and alkenes.

Entry	Thiol	Alkene	Product	Yield (%)	Reference
1	Thiophenol	3-Butenoic acid	3-(Phenylthio)butanoic acid	>95	Adapted from[7]
2	Benzyl mercaptan	3-Butenoic acid	3-(Benzylthio)butanoic acid	>95	Adapted from[7]
3	3-Mercaptopropionic acid	1-Hexene	3-(Hexylthio)propanoic acid	>95	Adapted from[7]
4	Cysteine	3-Butenoic acid	S-(3-Carboxypropyl)cysteine	>90	Adapted from[7]

Purification and Characterization

The purification of 3-(alkylthio)propanoic acids is typically achieved through standard laboratory techniques.

• Extraction: An initial workup involving extraction is often employed to remove water-soluble impurities and catalysts.

• Column Chromatography: Silica gel column chromatography is a common method for purifying the crude product, using a solvent system such as a mixture of hexanes and ethyl acetate.

• Crystallization: For solid products, crystallization from an appropriate solvent or solvent mixture can provide highly pure material.[10] Common solvents include ethanol, hexanes, or mixtures thereof.

• Distillation: For liquid products, vacuum distillation can be an effective purification method.

The purified products are typically characterized by:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure of the product.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the carboxylic acid C=O and O-H stretches.

Conclusion and Future Outlook

The synthesis of 3-(alkylthio)propanoic acids is a well-established area of organic chemistry with a range of reliable and high-yielding methods at the disposal of the modern researcher. The Michael addition, nucleophilic substitution, and thiol-ene "click" reaction each offer distinct advantages in terms of substrate scope, reaction conditions, and scalability. As the demand for novel and complex molecular entities continues to grow in drug discovery and materials science, the development of even more efficient, sustainable, and selective methods for the synthesis of these valuable building blocks will undoubtedly remain an active area of research.

References

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• Lowe, A. B. (2010). Thiol-ene “click” reactions and recent applications in polymer and materials synthesis. Polymer Chemistry, 1(1), 17-36.
• Dondoni, A., & Massi, A. (2006). Thiol-ene "click" chemistry in the synthesis of carbohydrate-and calixarene-based multivalent scaffolds. Journal of Organic Chemistry, 71(20), 7678-7687.
• Moad, G., Rizzardo, E., & Thang, S. H. (2005). Living radical polymerization by the RAFT process. Australian journal of chemistry, 58(6), 379-410.
• Nair, D. P., Podgórski, M., Chatani, S., Gong, T., Xi, W., Fenoli, C. R., & Bowman, C. N. (2014). The thiol-Michael addition click reaction: a powerful and widely used tool in chemical synthesis.
• Väisimaa, M. J. P., Yliniemelä, S. M., & Lajunen, M. K. (2007). An improved and green preparation of 3-(alkylthio) propionic acids.
• Chan, J. W., Hoyle, C. E., & Lowe, A. B. (2009). The effect of amine catalyst and reaction conditions on the kinetics of the thiol-Michael addition reaction. Journal of Polymer Science Part A: Polymer Chemistry, 47(24), 6725-6737.
• Mather, B. D., Viswanathan, K., Miller, K. M., & Long, T. E. (2006). Michael addition reactions in macromolecular design for emerging technologies. Progress in Polymer Science, 31(5), 487-531.
• Kade, M. J., Burke, D. J., & Hawker, C. J. (2010). The power of thiol-ene chemistry. Journal of Polymer Science Part A: Polymer Chemistry, 48(4), 743-750.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced organic chemistry: part A: structure and mechanisms. Springer Science & Business Media.
• Sharpless, K. B., & Kolb, H. C. (2001). Click chemistry: diverse chemical function from a few good reactions.
• Amblard, F., Cho, J. H., & Schinazi, R. F. (2009). Cu (I)-catalyzed Huisgen [3+ 2] cycloaddition in nucleoside, nucleotide, and oligonucleotide chemistry. Chemical reviews, 109(9), 4207-4220.
• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise Huisgen cycloaddition process: copper (I)-catalyzed regioselective “ligation” of azides and terminal alkynes.

• Wikipedia contributors. (2023, December 12). Thiol-ene reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 22, 2026, from [Link]

• Khiste, S. A., & Shingate, B. B. (2023). Thia-Michael Addition in Diverse Organic Synthesis.
• Northrop, B. H., & Coffey, R. N. (2012). Thiol–ene click chemistry: computational and kinetic analysis of the influence of alkene functionality. Journal of the American Chemical Society, 134(33), 13804-13817.
• Hoyle, C. E., Lee, T. Y., & Roper, T. (2004). Thiol–enes: chemistry of the past with promise for the future. Journal of Polymer Science Part A: Polymer Chemistry, 42(21), 5301-5338.
• O'Brien, A. G., Maruyama, A., Ino, K., & Seeberger, P. H. (2010). Thiol-ene and thiol-yne coupling for the synthesis of C-glycosides. Organic letters, 12(20), 4644-4647.
• Killops, K. L., Campos, L. M., & Hawker, C. J. (2008). Robust, efficient, and orthogonal synthesis of dendrimers via thiol-ene “click” chemistry. Journal of the American Chemical Society, 130(15), 5062-5064.
• Claudino, M., Johansson, M., & Jonsson, M. (2010). Thiol-ene coupling reaction as a versatile tool for the synthesis of renewable composites. Journal of Polymer Science Part A: Polymer Chemistry, 48(2), 321-327.

• Vaismaa, M. J. P., Yliniemelä, S. M., & Lajunen, M. K. (2007). An Improved and Green Preparation of 3-(Alkylthio)propionic Acids. Zeitschrift für Naturforschung B, 62(9), 1317–1323. [Link]

• Khiste, S. A., & Shingate, B. B. (2023). Thia-Michael Addition in Diverse Organic Synthesis. Croatica Chemica Acta, 96(3). [Link]

• Bowman, C. N., & Kloxin, C. J. (2010). Thiol-ene click chemistry. Angewandte Chemie International Edition, 49(9), 1540-1573. [Link]

• Lowe, A. B. (2014). Thiol-ene “click” reactions and recent applications in polymer and materials synthesis: a first update. Polymer Chemistry, 5(17), 4820-4870. [Link]

• Food and Agriculture Organization of the United Nations. (2019). Specifications for Food Additives. Retrieved from [Link]

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• Chan, J. W., Yu, B., Hoyle, C. E., & Lowe, A. B. (2008). The reversible addition− fragmentation chain transfer (RAFT)− thiol-ene click reaction: A new paradigm for the synthesis of well-defined end-functionalized polymers. Journal of the American Chemical Society, 130(47), 15814-15815. [Link]

• Justynska, J., & Schlaad, H. (2003). Synthesis of well-defined block copolymers with a thiol-containing segment via RAFT polymerization. Macromolecular rapid communications, 24(1), 85-88. [Link]

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Application Note: Synthesis of 3-(Ethylthio)propanoic Acid via Base-Catalyzed Thiol-Michael Addition

Abstract: This document provides a comprehensive guide for the synthesis of 3-(Ethylthio)propanoic acid, a valuable intermediate in pharmaceutical and materials science. The protocol leverages the Thiol-Michael addition, a robust and efficient conjugate addition reaction. We detail a base-catalyzed approach for the reaction between ethanethiol and acrylic acid, offering in-depth mechanistic insights, a step-by-step experimental protocol, characterization data, and a troubleshooting guide. This note is intended for researchers, chemists, and process development professionals seeking a reliable and well-documented synthetic method.

Introduction and Scientific Principle

3-(Ethylthio)propanoic acid and its derivatives are important building blocks in organic synthesis. The molecule incorporates both a carboxylic acid and a thioether functional group, making it a versatile precursor for various applications. The target molecule is synthesized via a Michael addition reaction, a cornerstone of C-C and C-heteroatom bond formation.[1][2]

The specific reaction detailed herein is a Thiol-Michael addition, which involves the conjugate addition of a thiol (ethanethiol, the Michael donor) to an α,β-unsaturated carbonyl compound (acrylic acid, the Michael acceptor).[3][4] This reaction is highly efficient and proceeds under mild conditions, often catalyzed by a base. The base's role is to deprotonate the thiol, generating a more nucleophilic thiolate anion, which then initiates the conjugate addition.[5][6]

Reaction Mechanism

The base-catalyzed Thiol-Michael addition proceeds through a well-established anionic mechanism.[7][8] The process can be broken down into three primary steps:

• Deprotonation: A base (B:) abstracts the acidic proton from ethanethiol to form a highly nucleophilic ethyl thiolate anion. This is a crucial initiation step, as the thiolate is a significantly stronger nucleophile than the neutral thiol.[5][6]

• Nucleophilic Attack: The generated ethyl thiolate anion attacks the electrophilic β-carbon of acrylic acid. This conjugate (or 1,4-) addition results in the formation of a resonance-stabilized enolate intermediate.[3][4]

• Proton Transfer: The enolate intermediate is rapidly protonated by a proton source, which is typically another molecule of the starting thiol or the conjugate acid of the base (BH+). This step regenerates the thiolate, allowing it to participate in another catalytic cycle, and yields the final 3-(Ethylthio)propanoic acid product.[8]

Figure 1: Base-Catalyzed Thiol-Michael Addition Mechanism.

Experimental Protocol

This protocol provides a method for the synthesis of 3-(Ethylthio)propanoic acid on a laboratory scale.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.
Acrylic Acid	C₃H₄O₂	72.06	7.21 g (6.9 mL)	100	1.0
Ethanethiol	C₂H₆S	62.13	7.46 g (8.9 mL)	120	1.2
Triethylamine (TEA)	C₆H₁₅N	101.19	1.01 g (1.4 mL)	10	0.1
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-	-
Hydrochloric Acid (1M)	HCl	36.46	~50 mL	-	-
Brine (sat. NaCl)	NaCl	58.44	~50 mL	-	-
Anhydrous MgSO₄	MgSO₄	120.37	~5 g	-	-

Equipment

• 250 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Safety Precautions

• Ethanethiol: Extremely flammable, harmful if swallowed, and has a strong, unpleasant odor. Handle exclusively in a well-ventilated fume hood.

• Acrylic Acid: Corrosive, causes severe skin burns and eye damage. It is also flammable.[9][10][11]

• Triethylamine: Flammable liquid and vapor, harmful if swallowed, and causes severe skin and eye irritation.

• Dichloromethane: Volatile and a suspected carcinogen.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[12] All operations should be performed within a certified chemical fume hood.[9]

Step-by-Step Procedure

Figure 2: Experimental Workflow for Synthesis.

• Reaction Setup: Assemble a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere.

• Initial Charge: To the flask, add dichloromethane (100 mL), acrylic acid (6.9 mL, 100 mmol), and triethylamine (1.4 mL, 10 mmol).

• Thiol Addition: Cool the stirred mixture to 0°C using an ice bath. Add ethanethiol (8.9 mL, 120 mmol) dropwise over 15-20 minutes using a dropping funnel. A slight exotherm may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 12-16 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Aqueous Work-up: Transfer the reaction mixture to a separatory funnel. Quench the reaction by washing with 1M HCl (2 x 25 mL) to remove triethylamine.

• Extraction: Separate the organic layer. Wash the organic layer with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 3-(Ethylthio)propanoic acid, typically obtained as a colorless to pale yellow oil, can be further purified by vacuum distillation or column chromatography if necessary.[13]

Characterization and Expected Results

The identity and purity of the synthesized 3-(Ethylthio)propanoic acid should be confirmed using standard analytical techniques.

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 1.25 (t, 3H, -SCH₂CH₃ )

  • δ 2.60 (q, 2H, -SCH₂ CH₃)

  • δ 2.75 (t, 2H, -CH₂ COOH)

  • δ 2.85 (t, 2H, -SCH₂CH₂ -)

  • δ 10.5-12.0 (br s, 1H, -COOH )

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 14.5 (-SCH₂C H₃)

  • δ 26.0 (-S CH₂CH₃)

  • δ 28.5 (-SC H₂CH₂-)

  • δ 34.0 (-SCH₂C H₂-)

  • δ 178.0 (-C OOH)

• FT-IR (neat, cm⁻¹):

  • 2900-3200 (broad, O-H stretch of carboxylic acid)

  • 1710 (strong, C=O stretch)

• Mass Spectrometry (EI): m/z 134 [M]⁺

Expected Yield: 85-95% (crude).

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (degraded base).2. Insufficient reaction time.3. Low reaction temperature.	1. Use freshly opened or distilled triethylamine.2. Extend reaction time and monitor by TLC/GC-MS.3. Ensure the reaction is run at room temperature after the initial addition.
Formation of Byproducts	1. Polymerization of acrylic acid.2. Oxidation of ethanethiol to diethyl disulfide.	1. Ensure the dropwise addition of thiol is slow and the initial temperature is maintained at 0°C.2. Maintain an inert atmosphere throughout the reaction.
Product is Contaminated with TEA	Incomplete neutralization during work-up.	Perform an additional wash with 1M HCl. Check the pH of the aqueous layer to ensure it is acidic.
Product has Foul Odor	Residual ethanethiol.	Purify the product via vacuum distillation to remove volatile thiol impurities.

Conclusion

The Thiol-Michael addition offers a highly effective and atom-economical method for the synthesis of 3-(Ethylthio)propanoic acid. The base-catalyzed protocol described here is robust, high-yielding, and utilizes readily available starting materials. By carefully controlling the reaction conditions and following the outlined safety procedures, researchers can reliably produce this valuable synthetic intermediate for a wide range of applications in drug discovery and materials development.

References

• Ataman Kimya. 3-Thiopropionic Acid. Ataman Kimya. Available at: [Link]

• Bensa, D., Constantieux, T., & Rodriguez, J. (2004). P-BEMP: A New Efficient and Commercially Available User-Friendly and Recyclable Heterogeneous Organocatalyst for the Michael Addition of 1,3-Dicarbonyl Compounds. Synthesis, 2004(06), 923-927. Available at: [Link]

• Chemistry Steps. Michael Addition Reaction Mechanism. Chemistry Steps. Available at: [Link]

• Cole-Parmer. Material Safety Data Sheet - Ethylene/Acrylic Acid Copolymer. Cole-Parmer. Available at: [Link]

• D'hooghe, M., et al. (2017). Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis? Polymer Chemistry, 8(3), 532-543. Available at: [Link]

• Hoyt, E. A., et al. (2021). Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. Macromolecules, 54(7), 3237-3248. Available at: [Link]

• Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 563, 3-(Methylthio)propanoic acid. PubChem. Available at: [Link]

• Organic Chemistry Portal. Michael Addition. Organic Chemistry Portal. Available at: [Link]

• ResearchGate. (2006). ChemInform Abstract: Synthesis of 3-(1-Methyl-1H-imidazol-2-ylthio)propanoic Acid and (E)-3-(1-Methyl-1H-imidazol-2-ylthio)acrylic Acid. ResearchGate. Available at: [Link]

• ResearchGate. The mechanism of the base-catalyzed and nucleophile-initiated thia-Michael additions between a thiol and a vinyl group. ResearchGate. Available at: [Link]

• Trujillo-Hernández, C. A., et al. (2018). Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators: An Analytical Approach. Macromolecules, 51(15), 5541-5551. Available at: [Link]

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Application Note: High-Purity Isolation of 3-(Ethylthio)propanoic Acid for Research and Development

Introduction

3-(Ethylthio)propanoic acid is a valuable bifunctional molecule, incorporating both a carboxylic acid and a thioether moiety. This structure makes it a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialized polymers. The presence of the sulfur atom, in particular, can introduce unique properties but also presents distinct challenges during purification, such as susceptibility to oxidation and the potential for strong, unpleasant odors from related impurities.

For researchers in drug development and materials science, the purity of 3-(Ethylthio)propanoic acid is paramount. Trace impurities can lead to unpredictable reaction kinetics, undesirable side products, and compromised biological or material performance. This guide provides a detailed framework for the purification of 3-(Ethylthio)propanoic acid, moving beyond simple protocols to explain the underlying chemical principles that inform the choice of each technique. We will cover methods from fundamental acid-base extraction to high-vacuum distillation and flash chromatography, enabling scientists to select and execute the optimal strategy for achieving high-purity material.

Section 1: Foundational Physicochemical Properties

A successful purification strategy is built on a thorough understanding of the target molecule's physical and chemical properties. While experimental data for 3-(Ethylthio)propanoic acid is not extensively published, we can infer its properties from closely related analogs, such as 3-(methylthio)propanoic acid and the parent propanoic acid.

Property	Value (Estimated/Analog Data)	Rationale & Impact on Purification
Molecular Formula	C₅H₁₀O₂S	-
Molecular Weight	134.20 g/mol	Influences diffusion rates and elution in chromatography.
Boiling Point	> 250 °C at 760 mmHg (estimated)	The analogous 3-(methylthio)propanoic acid boils at 244-247 °C.[1][2] The high boiling point necessitates vacuum distillation to prevent thermal decomposition.
Appearance	Colorless to pale yellow liquid	A yellow tint often indicates oxidized sulfur impurities.
Solubility	Soluble in water, alcohols, ether, ethyl acetate, and other polar organic solvents.[3][4][5]	High solubility in both water and organic solvents is the key to enabling effective liquid-liquid extraction.
pKa	~4.8 (estimated)	Based on propanoic acid (pKa 4.87).[4] This acidity is crucial for separation from neutral impurities via acid-base extraction.

Section 2: Strategic Approach to Purification

The choice of purification method depends directly on the impurity profile of the crude material. Common synthetic routes, such as the Michael addition of ethanethiol to acrylic acid or the substitution reaction with 3-chloropropanoic acid, can introduce specific impurities.

Common Impurities:

• Neutral Organics: Unreacted starting materials (e.g., ethyl acrylate), and byproducts like diethyl disulfide (from oxidation of ethanethiol).

• Acidic Organics: Unreacted acrylic acid or 3-chloropropanoic acid.

• Non-Volatile Baseline Material: Polymeric substances or salts.

• Oxidized Species: Sulfoxides or sulfones formed by oxidation of the thioether.

The following flowchart outlines a decision-making process for selecting the appropriate purification strategy.

Caption: Decision workflow for purifying 3-(Ethylthio)propanoic acid.

Section 3: Core Purification Protocols

Protocol 1: Acid-Base Liquid-Liquid Extraction

This is the most robust and fundamental technique for purifying carboxylic acids. It exploits the acidic nature of the carboxyl group to separate it from neutral or basic impurities.

Principle of Operation: The crude organic mixture is dissolved in an organic solvent. By washing with an aqueous basic solution (e.g., sodium bicarbonate), the acidic 3-(Ethylthio)propanoic acid is deprotonated to form its water-soluble carboxylate salt.[6][7] This salt migrates to the aqueous layer, leaving neutral impurities (like diethyl disulfide) behind in the organic layer. The layers are separated, and the aqueous layer is then re-acidified to regenerate the pure, water-insoluble carboxylic acid.

Caption: Visual representation of the acid-base extraction process.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 3-(Ethylthio)propanoic acid (1.0 eq) in a suitable organic solvent, such as ethyl acetate or diethyl ether (approx. 10 mL per gram of crude material).

• Transfer: Transfer the solution to a separatory funnel.

• First Extraction: Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Expert Insight: NaHCO₃ is a weak base, which is ideal as it selectively reacts with the carboxylic acid without promoting hydrolysis or other side reactions.[8] Be sure to vent the funnel frequently, as the reaction releases CO₂ gas.

• Separation: Shake the funnel vigorously for 1-2 minutes, venting periodically. Allow the layers to fully separate.

• Collection: Drain the lower aqueous layer into a clean Erlenmeyer flask.

• Repeat: Repeat the extraction (steps 3-5) on the organic layer two more times to ensure complete recovery of the acid. Combine all aqueous extracts.

• Organic Layer Wash (Optional): Wash the initial organic layer with a saturated NaCl solution (brine) to recover any dissolved organic solvent before discarding it.[9]

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise with stirring until the pH of the solution is ~1-2 (verify with pH paper). The purified 3-(Ethylthio)propanoic acid will either precipitate as a solid or separate as an oil.

• Isolation:

  • If an oil separates, extract the aqueous solution three times with fresh ethyl acetate or diethyl ether. Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

  • If a solid precipitates, collect it by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Protocol 2: High-Vacuum Fractional Distillation

This technique is best suited for removing non-volatile impurities or separating the product from other components with significantly different boiling points after a preliminary extraction.

Principle of Operation: Distillation separates liquids based on differences in their vapor pressures. For compounds with high boiling points like 3-(Ethylthio)propanoic acid, applying a vacuum lowers the atmospheric pressure, which in turn reduces the temperature required for boiling.[10] This prevents thermal degradation that could occur at the high temperatures needed for atmospheric distillation.

Step-by-Step Methodology:

• Setup: Assemble a fractional distillation apparatus equipped for vacuum. Ensure all glassware joints are properly greased and sealed to maintain a high vacuum (<10 mmHg is recommended).[10] Use a Claisen adapter to minimize bumping.

• Charge the Flask: Add the crude (but dry) 3-(Ethylthio)propanoic acid to the distilling flask along with a magnetic stir bar or boiling chips. Do not fill the flask more than two-thirds full.

• Apply Vacuum: Slowly and carefully apply the vacuum.

• Heating: Begin heating the distillation flask using a heating mantle.

• Collect Fractions:

  • Fore-run: Collect any low-boiling impurities first.

  • Main Fraction: Collect the 3-(Ethylthio)propanoic acid at a stable temperature and pressure. The exact boiling point will depend on the vacuum achieved.

  • Residue: Leave any high-boiling or non-volatile residue in the distillation flask.

• Shutdown: Before turning off the vacuum, allow the apparatus to cool completely to prevent air from rushing in and shattering the hot glassware.

Protocol 3: Silica Gel Flash Chromatography

Flash chromatography is a powerful tool for separating compounds based on polarity. It is particularly useful for removing polar impurities that are not easily separated by extraction or distillation.

Principle of Operation: A pressurized flow of solvent (mobile phase) pushes the compound mixture through a column packed with a solid adsorbent (stationary phase), typically silica gel.[11] Polar compounds, like carboxylic acids, interact more strongly with the polar silica gel and thus move more slowly through the column than less polar compounds.[12]

Step-by-Step Methodology:

• Solvent System Selection: Using Thin Layer Chromatography (TLC), identify a solvent system that provides good separation. A common starting point for carboxylic acids is a mixture of a non-polar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate), with a small amount (0.5-1%) of acetic or formic acid added.

  • Expert Insight: The addition of a small amount of acid to the mobile phase is crucial. It keeps the target carboxylic acid protonated, preventing it from deprotonating on the slightly acidic silica surface, which would otherwise cause significant peak tailing and poor separation.

• Column Packing: Pack a glass column with silica gel in your chosen mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase. If the product is not very soluble, it can be "dry loaded" by adsorbing it onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the column.[12]

• Elution: Apply pressure to the top of the column (using a pump or inert gas) to force the solvent through. Collect fractions as they elute from the bottom of the column.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Section 4: Purity Verification

After any purification procedure, it is essential to verify the purity and confirm the identity of the final product.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are the primary methods for confirming the chemical structure and assessing purity. The absence of signals corresponding to impurities is a strong indicator of high purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate volatile components and provide both retention time and mass-to-charge ratio, confirming the molecular weight and identifying trace volatile impurities.

• Titration: A simple acid-base titration with a standardized solution of NaOH can be used to determine the equivalent weight and provide a quantitative measure of the carboxylic acid's purity.

References

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Application Notes and Protocols for the Derivatization of Short-Chain Fatty Acids for GC-MS Analysis

Introduction: The Analytical Challenge of Short-Chain Fatty Acids

Short-chain fatty acids (SCFAs), organic fatty acids with fewer than six carbon atoms, are pivotal metabolites, primarily produced by the gut microbiota from indigestible dietary fibers.[1] Their roles in host physiology are extensive, influencing gut health, immune function, and even central nervous system activity. Consequently, the accurate quantification of SCFAs in complex biological matrices such as feces, plasma, and serum is of paramount importance in various fields of research and drug development.

However, the intrinsic physicochemical properties of SCFAs—high polarity, volatility, and hydrophilicity—present significant analytical challenges for their direct analysis by gas chromatography-mass spectrometry (GC-MS).[2][3] These characteristics lead to poor chromatographic peak shape, low sensitivity, and potential interactions with the GC column. To circumvent these issues, derivatization is a crucial pre-analytical step that chemically modifies SCFAs to render them more amenable to GC-MS analysis.[4][5] This process involves converting the polar carboxyl group into a less polar and more volatile functional group, thereby enhancing thermal stability and improving chromatographic separation.[5][6]

This comprehensive guide provides an in-depth exploration of the derivatization of SCFAs for GC-MS analysis, offering detailed protocols and expert insights into the selection of appropriate derivatization strategies.

The Rationale Behind Derivatization: Enhancing Analyte Amenability for GC-MS

The primary objective of derivatizing SCFAs is to transform them into compounds with properties better suited for GC-MS analysis. This is achieved through several key mechanisms:

• Increased Volatility: By masking the polar carboxyl group, derivatization significantly increases the volatility of SCFAs, allowing them to be readily vaporized in the GC inlet without thermal degradation.[4][7]

• Improved Thermal Stability: The resulting derivatives are more thermally stable than the parent compounds, preventing on-column degradation and ensuring accurate quantification.[6]

• Enhanced Chromatographic Resolution: Derivatization reduces the polarity of SCFAs, minimizing their interaction with active sites on the GC column and leading to sharper, more symmetrical peaks with improved resolution.[5]

• Increased Sensitivity: Many derivatizing agents introduce moieties that enhance the ionization efficiency of the analytes in the mass spectrometer, leading to improved sensitivity.[7]

The choice of derivatization reagent is critical and depends on the specific SCFAs of interest, the sample matrix, and the desired analytical outcome. The most common derivatization strategies for SCFAs fall into three main categories: silylation, alkylation, and esterification.[2][8]

Key Derivatization Strategies for SCFAs

Silylation

Silylation is a widely employed derivatization technique that involves the replacement of an active hydrogen in the carboxyl group with a trimethylsilyl (TMS) or a tert-butyldimethylsilyl (t-BDMS) group.[6] Silyl derivatives are generally more volatile, less polar, and more thermally stable than their parent compounds.[6]

Mechanism of Silylation:

The reaction proceeds via a nucleophilic attack of the carboxylate oxygen on the silicon atom of the silylating reagent, leading to the formation of a silyl ester and a non-volatile byproduct.

Featured Silylation Reagent: N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)

MTBSTFA is a popular choice for SCFA derivatization due to several advantages. The derivatization reaction can proceed at a relatively low temperature (e.g., 60°C), and the resulting t-BDMS derivatives can often be directly injected into the GC-MS without the need for further extraction steps.[3] This simplifies the sample preparation workflow and reduces the risk of analyte loss.[3]

Advantages of MTBSTFA:

• Reaction proceeds under mild conditions.[3]

• Direct injection of derivatives is often possible.[3]

• Reduced sample handling minimizes potential for error.[3]

Considerations:

• Silylating reagents are moisture-sensitive, requiring anhydrous conditions for optimal performance.[9]

Alkylation

Alkylation involves the replacement of the acidic proton of the carboxyl group with an alkyl group, forming an ester.[8][10] This method effectively reduces the polarity of the SCFAs and increases their volatility.[10]

Mechanism of Alkylation:

Alkylation reactions for carboxylic acids typically proceed through a nucleophilic substitution mechanism where the carboxylate anion acts as a nucleophile, attacking an alkyl halide or another alkylating agent.[10]

Featured Alkylation Reagent: Isobutyl Chloroformate

Derivatization with isobutyl chloroformate followed by reaction with isobutanol offers a robust method for SCFA analysis, particularly in aqueous samples.[2] This approach is advantageous as it can be performed in an aqueous environment, eliminating the need for a potentially problematic sample drying step which can lead to the loss of volatile SCFAs.[2]

Advantages of Isobutyl Chloroformate/Isobutanol Derivatization:

• Suitable for aqueous samples, avoiding the need for drying.[2]

• Provides good separation and detection for a range of SCFAs.[2]

Considerations:

• The reaction generates gaseous byproducts, requiring proper venting.[2]

Esterification

Esterification is a specific type of alkylation where an alcohol reacts with a carboxylic acid in the presence of a catalyst to form an ester and water.[5][11] This is a classic and effective method for derivatizing fatty acids.[5]

Mechanism of Fischer Esterification:

In the presence of an acid catalyst, the carbonyl oxygen of the carboxylic acid is protonated, making the carbonyl carbon more electrophilic. The alcohol then acts as a nucleophile, attacking the carbonyl carbon. After a series of proton transfer steps, a molecule of water is eliminated, and the ester is formed.[5]

Featured Esterification Reagent: Boron Trifluoride (BF3) in Methanol

BF3 in methanol is a convenient and widely used reagent for the formation of fatty acid methyl esters (FAMEs).[5] The catalyst protonates the carboxyl group, facilitating the nucleophilic attack by methanol.[5]

Advantages of BF3-Methanol:

• Effective for a broad range of fatty acids.

• Relatively straightforward procedure.

Considerations:

• The reagent is corrosive and requires careful handling.

• Reaction conditions (temperature and time) need to be optimized for complete derivatization.

Comparative Overview of Derivatization Reagents

Derivatization Reagent	Type	Advantages	Disadvantages	Typical Reaction Conditions
MTBSTFA	Silylation	Mild reaction conditions, direct injection possible, good for a wide range of SCFAs.[3]	Moisture sensitive, requires anhydrous conditions.[9]	60°C for 30 minutes.[3]
Isobutyl Chloroformate / Isobutanol	Alkylation	Suitable for aqueous samples, avoids sample drying.[2]	Generates gas, requires careful handling.[2]	Room temperature.[2]
BF3 in Methanol	Esterification	Effective for a broad range of fatty acids, relatively simple procedure.[5]	Reagent is corrosive, requires optimization of reaction conditions.	Heating may be required.
BSTFA (+TMCS)	Silylation	Strong silylating agent, suitable for difficult-to-derivatize compounds.[12][13]	Moisture sensitive, catalyst may be required for some analytes.[12]	Varies, often requires heating.

Experimental Protocols

Protocol 1: Derivatization of SCFAs in Fecal Samples using Isobutyl Chloroformate

This protocol is adapted from a method developed for the analysis of SCFAs in mammalian feces.[2]

1. Sample Preparation and Extraction: a. Weigh 100-150 mg of fresh or frozen fecal sample into a 2 mL screw-cap tube containing ceramic beads.[2] b. Add 1 mL of 10% isobutanol in water.[2] c. Homogenize the sample using a bead beater (e.g., 6,000 rpm for 20 seconds, twice, with a 30-second interval).[2] d. Centrifuge the homogenate at 21,000 x g for 5 minutes.[2] e. Transfer 675 µL of the supernatant to a new microcentrifuge tube.[2]

2. Derivatization: a. To the 675 µL of supernatant, add 125 µL of 20 mM NaOH, 100 µL of pyridine, and 80 µL of isobutanol.[2] Adjust the final volume to 650 µL with water if necessary. b. Add a boiling chip to the tube to prevent foaming.[2] c. Carefully add 50 µL of isobutyl chloroformate to the solution.[2] d. Keep the tube lid open for 1 minute to release any gas generated, then close the lid and vortex briefly.[2] e. Add 150 µL of hexane, vortex, and centrifuge at 21,000 x g for 2 minutes.[2] f. Transfer the upper organic phase to a GC vial for analysis.[2]

Protocol 2: Derivatization of SCFAs in Serum/Feces using MTBSTFA

This protocol is based on a method for the sensitive detection of SCFAs in human serum and feces.[3]

1. Sample Preparation and Extraction: a. For fecal samples: Homogenize as described in Protocol 1. b. For serum samples: Use an appropriate volume of serum. c. Add sodium hydroxide to the sample to protect the SCFAs and bring the pH to >7.[3] d. Extract the SCFAs with methanol.[3] e. Dry the extract under a stream of nitrogen or using a vacuum concentrator.

2. Derivatization: a. Reconstitute the dried extract in a suitable solvent. b. Add MTBSTFA to the sample. c. Incubate the mixture at 60°C for 30 minutes.[3] d. The derivatized sample can be directly injected into the GC-MS.[3]

Visualization of Workflows and Reactions

General Workflow for SCFA Analysis

Caption: General experimental workflow for the GC-MS analysis of SCFAs.

Silylation Reaction with MTBSTFA

Caption: Silylation of an SCFA using MTBSTFA to form a t-BDMS derivative.

Alkylation Reaction with Isobutyl Chloroformate

Caption: Alkylation of an SCFA using isobutyl chloroformate and isobutanol.

Conclusion and Best Practices

The derivatization of short-chain fatty acids is an indispensable step for their reliable quantification by GC-MS. The choice of derivatization method should be carefully considered based on the sample matrix, the specific SCFAs of interest, and the available instrumentation. For aqueous samples, methods like the isobutyl chloroformate derivatization offer a significant advantage by obviating the need for sample drying. For applications requiring high sensitivity and a streamlined workflow, silylation with reagents such as MTBSTFA is an excellent choice.

Key Best Practices:

• Method Validation: Always validate the chosen derivatization method for linearity, accuracy, precision, and recovery with your specific sample matrix.

• Internal Standards: Utilize stable isotope-labeled internal standards for each SCFA to correct for variations in extraction efficiency and derivatization yield.

• Control of Contamination: Be mindful of potential sources of SCFA contamination from solvents, reagents, and labware.

• Anhydrous Conditions: When using moisture-sensitive reagents like silylating agents, ensure all glassware is thoroughly dried and use anhydrous solvents.

• Safety Precautions: Many derivatization reagents and solvents are hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment.

By following the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can achieve accurate and reproducible quantification of short-chain fatty acids, enabling deeper insights into their critical roles in health and disease.

References

• Agilent Technologies. (n.d.). GC/MS Detection of Short Chain Fatty Acids from Mammalian Feces Using Automated Sample Preparation in Aqueous Solution. Retrieved from [Link]

• Han, J., et al. (2021). Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry. Current Protocols, 1(6), e173. Retrieved from [Link]

• Schönfeld, P., & Wojtczak, L. (2016). Short-chain fatty acids as metabolic regulators of apoptosis in cancer cells. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1861(8), 1015-1024. Retrieved from [Link]

• Kim, J., et al. (2022). An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry. Metabolites, 12(6), 534. Retrieved from [Link]

• Kim, J., et al. (2022). An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry. PubMed Central. Retrieved from [Link]

• Zeng, H., et al. (2020). Quantifying Gut Microbial Short-Chain Fatty Acids and Their Isotopomers in Mechanistic Studies Using a Rapid, Readily Expandable LC–MS Platform. Analytical Chemistry, 92(13), 8823–8832. Retrieved from [Link]

• Al-Rashed, S. (2012). On-trap derivatization of short-chain fatty acids. Digital Commons @ EMU. Retrieved from [Link]

• Regis Technologies. (n.d.). GC Derivatization. Retrieved from [Link]

• Lehtinen, P., et al. (2018). Esterification of Fatty Acids and Short-Chain Carboxylic Acids with Stearyl Alcohol and Sterols. ACS Sustainable Chemistry & Engineering, 6(11), 14314–14323. Retrieved from [Link]

• Lee, J. H., et al. (2018). Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. Foods, 7(9), 146. Retrieved from [Link]

• Li, X., et al. (2020). Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies. Journal of Pharmaceutical and Biomedical Analysis, 184, 113203. Retrieved from [Link]

• Svoboda, P. (2020). Comparison of critical methods developed for fatty acid analysis: A review. Journal of Food Composition and Analysis, 91, 103522. Retrieved from [Link]

• Al-Khafaji, K., & Taha, M. (2022). A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. Molecules, 27(15), 4782. Retrieved from [Link]

• De Filippis, F., et al. (2019). HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. Frontiers in Microbiology, 10, 175. Retrieved from [Link]

• Regis Technologies. (n.d.). Silylation Reagents. Retrieved from [Link]

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Application Note: 1H and 13C NMR Characterization of 3-(Ethylthio)propanoic Acid

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled and powerful analytical technique for the structural elucidation of organic molecules. For professionals in pharmaceutical research, drug development, and materials science, obtaining high-fidelity NMR data is critical for confirming molecular identity, assessing purity, and understanding structural intricacies. This guide provides a detailed protocol and in-depth analysis of the ¹H and ¹³C NMR characterization of 3-(Ethylthio)propanoic acid, a molecule of interest in various synthetic and metabolic pathways.

This document moves beyond a simple listing of steps, offering insights into the rationale behind experimental choices. The protocols are designed to be self-validating, ensuring the generation of reproducible and trustworthy data. All key claims and parameters are supported by authoritative sources to provide a comprehensive and reliable resource.

Molecular Structure and NMR-Active Nuclei

The fundamental step in NMR analysis is understanding the molecular structure to predict the expected spectral features.

Caption: Workflow for NMR sample preparation.

Part 2: NMR Data Acquisition

The following are general parameters for data acquisition on a standard NMR spectrometer (e.g., 400 MHz). Instrument-specific adjustments may be necessary.

¹H NMR Acquisition Parameters:

Parameter	Recommended Value	Rationale
Spectrometer Frequency	400 MHz (or higher for better resolution)	Higher field strength provides greater spectral dispersion.
Pulse Program	Standard single pulse (e.g., zg30)	A standard experiment for routine ¹H NMR.
Acquisition Time	2-4 seconds	Sufficient time to allow for the decay of the Free Induction Decay (FID) for good resolution.
Relaxation Delay (D1)	1-5 seconds	Allows for the relaxation of nuclei back to equilibrium, crucial for quantitative measurements.
Number of Scans	8-16	Sufficient to achieve a good signal-to-noise ratio for a moderately concentrated sample.
Spectral Width	0-15 ppm	Encompasses the typical chemical shift range for organic molecules, including the carboxylic acid proton.
Temperature	298 K (25 °C)	Standard operating temperature.

¹³C NMR Acquisition Parameters:

Parameter	Recommended Value	Rationale
Spectrometer Frequency	100 MHz (for a 400 MHz ¹H instrument)	Corresponding ¹³C frequency.
Pulse Program	Proton-decoupled (e.g., zgpg30)	Decoupling from protons simplifies the spectrum to singlets and enhances signal-to-noise via the NOE.
Acquisition Time	1-2 seconds	Adequate for carbon spectra.
Relaxation Delay (D1)	2 seconds	A standard delay for ¹³C NMR.
Number of Scans	128-1024 (or more)	A higher number of scans is necessary due to the low sensitivity of the ¹³C nucleus.
Spectral Width	0-200 ppm	Covers the full range of chemical shifts for most organic compounds.
Temperature	298 K (25 °C)	Standard operating temperature.

Predicted NMR Spectral Data

As of the last update, a complete, experimentally verified dataset for 3-(Ethylthio)propanoic acid was not available in public spectral databases. The following data is predicted based on the analysis of structurally similar compounds, including propanoic acid and various thioethers.

Predicted ¹H NMR Data

Solvent: CDCl₃ Reference: Tetramethylsilane (TMS) at δ 0.00 ppm

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
~11.0 - 12.0	broad singlet	1H	-	-COOH (H)
~2.85	triplet	2H	~7.0	-CH₂-S-
~2.70	triplet	2H	~7.0	-CH₂-COOH
~2.55	quartet	2H	~7.4	-S-CH₂-CH₃
~1.25	triplet	3H	~7.4	-CH₂-CH₃

Predicted ¹³C NMR Data

Solvent: CDCl₃ Reference: CDCl₃ at δ 77.16 ppm

Chemical Shift (δ, ppm)	Assignment
~178	C=O
~35	-CH₂-COOH
~32	-CH₂-S-
~26	-S-CH₂-CH₃
~15	-CH₂-CH₃

Spectral Interpretation and Analysis

¹H NMR Spectrum Analysis

• Carboxylic Acid Proton (-COOH): This proton is expected to appear far downfield (δ 10-12 ppm) as a broad singlet. Its broadness is due to hydrogen bonding and chemical exchange. In some cases, this peak can be so broad that it is difficult to distinguish from the baseline. * Methylene Protons Alpha to Carbonyl (-CH₂-COOH): These protons are adjacent to the electron-withdrawing carbonyl group, which deshields them, causing them to resonate at approximately δ 2.70 ppm. They are coupled to the adjacent methylene protons (-CH₂-S-), resulting in a triplet.

• Methylene Protons Alpha to Sulfur (-CH₂-S-): The sulfur atom is less electronegative than oxygen, so these protons are expected to be slightly upfield from the other methylene group, around δ 2.85 ppm. They will also appear as a triplet due to coupling with the methylene protons alpha to the carbonyl group.

• Ethyl Group Protons (-S-CH₂-CH₃):

  • The methylene protons of the ethyl group are adjacent to the sulfur atom and will be deshielded to around δ 2.55 ppm. They are coupled to the three protons of the methyl group, resulting in a quartet (n+1 = 3+1 = 4).

  • The methyl protons of the ethyl group are the most shielded protons in the molecule, resonating upfield at approximately δ 1.25 ppm. They are coupled to the adjacent methylene protons, appearing as a triplet (n+1 = 2+1 = 3).

Caption: Predicted ¹H NMR signal assignments for 3-(Ethylthio)propanoic acid.

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is expected to show five distinct signals, corresponding to the five unique carbon environments in the molecule.

• Carbonyl Carbon (C=O): The carbonyl carbon of the carboxylic acid is the most deshielded, appearing significantly downfield around δ 178 ppm.

• Methylene Carbon Alpha to Carbonyl (-CH₂-COOH): This carbon is deshielded by the adjacent carbonyl group and is predicted to resonate at approximately δ 35 ppm.

• Methylene Carbon Alpha to Sulfur (-CH₂-S-): The influence of the sulfur atom places this carbon's chemical shift at around δ 32 ppm.

• Ethyl Group Carbons (-S-CH₂-CH₃):

  • The methylene carbon of the ethyl group, being directly attached to the sulfur, will appear at around δ 26 ppm.

  • The terminal methyl carbon of the ethyl group is the most shielded carbon, resonating at the highest field, around δ 15 ppm.

Conclusion

This application note provides a comprehensive guide for the ¹H and ¹³C NMR characterization of 3-(Ethylthio)propanoic acid. By following the detailed protocols for sample preparation and data acquisition, researchers can obtain high-quality, reliable spectra. The provided predicted spectral data and their detailed interpretation offer a solid framework for the structural verification of this compound. The application of these methodologies will aid researchers in the pharmaceutical and chemical industries in their efforts to accurately characterize molecules, ensuring the integrity and success of their research and development endeavors.

References

• UCHEM. (2025). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Supplementary Information. Retrieved from [Link]

• MDPI. (2020). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. Retrieved from [Link]

• Hornak, J. P. (n.d.). Sample Preparation. In Basics of NMR. Retrieved from [Link]

• University of Calgary. (n.d.). Spectroscopy Tutorial: Carboxylic Acids. Retrieved from [Link]

• University of California, Riverside. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Bruker. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• University of Liverpool. (n.d.). Sample Preparation. Retrieved from [Link]

• Oregon State University. (2020). CH 336: Carboxylic Acid Spectroscopy. Retrieved from [Link]

Application Note: Elucidating Molecular Structures Through FT-IR Analysis of Thioether and Carboxylic Acid Functionalities

Introduction: A Vibrational Perspective on Molecular Functionality

Fourier Transform Infrared (FT-IR) spectroscopy stands as a cornerstone analytical technique in the modern research and development landscape. Its power lies in its ability to probe the vibrational states of molecules, providing a unique "fingerprint" that reveals the presence and environment of specific functional groups.[1][2] This non-destructive technique is invaluable in drug discovery, materials science, and quality control, offering insights into molecular structure with speed and precision.[1]

This application note provides a detailed guide to the FT-IR analysis of two crucial functional groups: thioethers and carboxylic acids. While seemingly disparate, these moieties often coexist in pharmaceuticals and complex organic molecules. Understanding their distinct and sometimes overlapping spectral signatures is paramount for accurate structural elucidation and quantitative analysis. We will delve into the theoretical underpinnings of their infrared absorptions, present robust experimental protocols, and offer expert guidance on data interpretation, particularly in scenarios involving spectral convolution.

The Vibrational Signatures of Thioethers and Carboxylic Acids

The foundation of FT-IR analysis rests on the principle that molecular bonds vibrate at specific, quantized frequencies. When irradiated with infrared light, a molecule absorbs energy at frequencies corresponding to its natural vibrational modes, resulting in a characteristic spectrum.[3]

Carboxylic Acids: A Symphony of Hydrogen Bonding

The carboxylic acid group (-COOH) presents one of the most recognizable set of peaks in an FT-IR spectrum, largely due to the influence of hydrogen bonding. In the condensed phase, carboxylic acids typically exist as hydrogen-bonded dimers, which profoundly affects their vibrational frequencies.[4][5]

• O-H Stretching: The most prominent feature is an intensely broad absorption band spanning from approximately 3300 cm⁻¹ to 2500 cm⁻¹.[4][5] This broadness is a direct consequence of the strong hydrogen bonding within the dimer. This band is often so wide that it can overlap with the C-H stretching vibrations.[4][6]

• C=O Stretching: A strong, sharp absorption peak typically appears between 1760 cm⁻¹ and 1690 cm⁻¹. The exact position is sensitive to the molecular environment; conjugation, for instance, can lower the frequency.[4][7] The presence of this intense carbonyl peak in conjunction with the broad O-H stretch is a highly reliable indicator of a carboxylic acid.[8]

• C-O Stretching and O-H Bending: A medium-intensity C-O stretching band can be found in the 1320-1210 cm⁻¹ region. Additionally, O-H in-plane and out-of-plane bending vibrations can be observed, though they are often less distinct.[8]

Thioethers: The Challenge of Subtle Signals

In contrast to the conspicuous signals of carboxylic acids, the FT-IR signature of a thioether (R-S-R') is considerably more subtle. The key vibrational mode is the C-S stretch.

• C-S Stretching: The carbon-sulfur stretching vibration gives rise to weak to medium absorption bands in the fingerprint region, typically between 800 cm⁻¹ and 600 cm⁻¹. The exact position can be variable and is influenced by the nature of the alkyl or aryl groups attached to the sulfur atom. Due to its weakness and position in a complex region of the spectrum, the C-S stretch can be challenging to assign definitively.

• S-H Stretching (in related Thiols): For precursor thiols (-SH), a weak but sharp absorption band appears around 2600-2550 cm⁻¹.[4] Its presence can be a useful diagnostic tool, and its disappearance upon thioether formation can be monitored.

Data Presentation: A Comparative Overview

The following table summarizes the characteristic FT-IR absorption bands for thioether and carboxylic acid functionalities, providing a quick reference for spectral interpretation.

Functional Group	Vibrational Mode	Wavenumber Range (cm⁻¹)	Intensity	Peak Characteristics
Carboxylic Acid	O-H Stretch	3300 - 2500	Strong	Very Broad
C=O Stretch	1760 - 1690	Strong	Sharp
C-O Stretch	1320 - 1210	Medium
O-H Bend	1440 - 1395 & 950 - 910	Medium to Weak	Broad
Thioether	C-S Stretch	800 - 600	Weak to Medium
Thiol (for reference)	S-H Stretch	2600 - 2550	Weak	Sharp

Experimental Protocols: Achieving High-Fidelity Spectra

The quality of an FT-IR spectrum is intrinsically linked to the sample preparation and data acquisition methodology. Attenuated Total Reflectance (ATR) FT-IR is a widely adopted technique due to its minimal sample preparation requirements and reproducibility.[9]

Protocol 1: Qualitative Analysis of a Solid Sample using ATR-FTIR

This protocol outlines the standard procedure for obtaining a qualitative FT-IR spectrum of a solid sample containing thioether and carboxylic acid functionalities.

Materials:

• FT-IR Spectrometer with a diamond ATR accessory

• Sample powder

• Spatula

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

• ATR Crystal Cleaning: Thoroughly clean the surface of the diamond ATR crystal with a lint-free wipe dampened with isopropanol. Allow the solvent to fully evaporate.

• Background Spectrum Acquisition: With the clean, empty ATR crystal, acquire a background spectrum. This is a critical step to account for atmospheric and instrumental contributions to the spectrum.

• Sample Application: Place a small amount of the solid sample onto the center of the ATR crystal.

• Applying Pressure: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal. Consistent pressure is key to reproducible results.

• Sample Spectrum Acquisition: Acquire the FT-IR spectrum of the sample. The number of scans can be adjusted to improve the signal-to-noise ratio; 16 to 32 scans are typically sufficient for qualitative analysis.

• Data Processing: Perform a baseline correction if necessary to obtain a flat baseline.

• Cleaning: After analysis, retract the pressure clamp and clean the sample from the ATR crystal using a lint-free wipe and an appropriate solvent.

Logical Workflow for ATR-FTIR Analysis

Caption: A streamlined workflow for qualitative ATR-FTIR analysis.

Protocol 2: Quantitative Analysis of a Component in Solution

FT-IR spectroscopy can also be a powerful tool for quantitative analysis, adhering to the Beer-Lambert Law where absorbance is proportional to concentration.[10]

Objective: To determine the concentration of a thioether-containing carboxylic acid in a known solvent.

Procedure:

• Preparation of Standards: Prepare a series of standard solutions of the analyte in the chosen solvent at known concentrations. The concentration range should bracket the expected concentration of the unknown sample.

• ATR-FTIR Setup: Follow steps 1-3 from the qualitative protocol to prepare the instrument and acquire a background spectrum of the pure solvent on the ATR crystal.

• Measurement of Standards:

  • Apply a consistent volume of the lowest concentration standard to the ATR crystal, ensuring the crystal is fully covered.[11]

  • Acquire the spectrum.

  • Thoroughly clean and dry the ATR crystal.

  • Repeat this process for each standard, moving from lowest to highest concentration.

• Data Analysis for Calibration Curve:

  • For each spectrum, identify a characteristic absorption peak of the analyte that is well-resolved and free from solvent interference. The C=O stretch of the carboxylic acid is often a good candidate due to its high intensity.

  • Measure the absorbance (peak height or area) of this peak for each standard.

  • Plot a calibration curve of absorbance versus concentration. The relationship should be linear.

• Measurement of Unknown Sample: Acquire the spectrum of the unknown sample using the same procedure as for the standards.

• Concentration Determination: Measure the absorbance of the characteristic peak in the unknown sample's spectrum and use the calibration curve to determine its concentration.

Navigating Spectral Overlap: Deconvolution Strategies

A significant challenge in analyzing molecules with both thioether and carboxylic acid functionalities is the potential for spectral overlap, particularly in the fingerprint region where the C-S stretch resides. The broad O-H bending vibrations of the carboxylic acid can obscure the weak C-S stretching peak.

Advanced Data Processing Techniques

When direct peak assignment is ambiguous due to overlap, advanced data processing techniques can be employed:

• Second-Derivative Spectroscopy: This mathematical method can enhance the resolution of overlapping bands, revealing hidden peaks.[12] By plotting the second derivative of the absorbance spectrum, subtle inflections corresponding to individual peaks become more apparent.

• Peak Fitting (Deconvolution): Software algorithms can be used to fit a series of theoretical peak shapes (e.g., Gaussian or Lorentzian) to an experimental spectrum. This allows for the separation and quantification of the contributions of individual overlapping bands.[13]

Logical Flow for Spectral Interpretation

Caption: A decision-making process for interpreting FT-IR spectra of target molecules.

Conclusion: A Versatile Tool for Molecular Characterization

FT-IR spectroscopy is an indispensable tool for the qualitative and quantitative analysis of thioether and carboxylic acid functionalities. The distinct, strong signals of carboxylic acids make them readily identifiable, while the more subtle peaks of thioethers require careful analysis of the fingerprint region. By employing robust experimental protocols, such as ATR-FTIR, and leveraging advanced data processing techniques for deconvolution, researchers can confidently elucidate the structures of complex molecules containing both moieties. This application note serves as a comprehensive guide to maximizing the potential of FT-IR in your scientific endeavors.

References

• Smith, B. C. (2018). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy, 33(1), 14-22. [Link]

• Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• UCLA Web Resources. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. [Link]

• PIKE Technologies. (2021). Best practice for quantitative analysis by ATR. YouTube. [Link]

• Patnaik, A. (2023). The Importance of Baseline Correction in FTIR Spectroscopy. AZoM. [Link]

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• ResearchGate. (2015). How do I resolve overlapping peaks in FTIR? [Link]

• Gaponenko, N. V., et al. (2020). Thioglycolic Acid FTIR Spectra on Ag2S Quantum Dots Interfaces. MDPI. [Link]

• Liu, Y., et al. (2022). Application of FT-IR spectroscopy and chemometric technique for the identification of three different parts of Camellia nitidissima and discrimination of its authenticated product. Frontiers in Plant Science, 13, 969401. [Link]

• Agilent Technologies. (n.d.). Quantitative analysis using ATR-FTIR Spectroscopy. [Link]

• Slideshare. (2024). FTIR analysis fundamentals and baseline correction techniques for different applications. [Link]

• Wojciechowski, C., et al. (2001). Quantitative analysis of ATR-FTIR. ResearchGate. [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. [Link]

• Zhang, Z., et al. (2024). Baseline correction for infrared spectra using relative absorbance-based independent component analysis. Optics Express, 32(1), 1-1. [Link]

• Ashenhurst, J. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. [Link]

• Richmond Scientific. (2023). Can FT-IR be used for Quantitative Analysis? [Link]

• Chem Guideline. (2023). FTIR spectra of carboxylic acids || H-bonding & conjugation effect. YouTube. [Link]

• Specac. (n.d.). Infrared Frequency Lookup Tool. [Link]

• Michigan State University. (n.d.). Infrared Spectroscopy. [Link]

• Gammadata. (n.d.). Tips for ATR Sampling. [Link]

• ResearchGate. (2015). How can I apply the baseline correction in an FTIR? [Link]

Sources

• 1. Free FTIR Basic Organic Functional Group Reference Chart [thermofisher.com]
• 2. How to Correct Baseline in FTIR for Accurate Results [eureka.patsnap.com]
• 3. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. peakspectroscopy.com [peakspectroscopy.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. agilent.com [agilent.com]
• 10. richmondscientific.com [richmondscientific.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Application of FT-IR spectroscopy and chemometric technique for the identification of three different parts of Camellia nitidissima and discrimination of its authenticated product - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

3-(Ethylthio)propanoic Acid: A Versatile Linker for Bioconjugation

Introduction: The Role of Linker Molecules in Modern Biotherapeutics

In the landscape of advanced biotherapeutics, particularly in the development of Antibody-Drug Conjugates (ADCs) and other targeted therapies, the linker molecule is a critical component that dictates the stability, efficacy, and safety of the final conjugate.[1] The linker bridges the gap between a biological macromolecule, such as a monoclonal antibody, and a payload, which could be a cytotoxic agent, a fluorescent dye, or a diagnostic agent. 3-(Ethylthio)propanoic acid is an emerging linker molecule that offers a unique combination of a stable thioether bond and a readily functionalizable carboxylic acid, making it a valuable tool for researchers and drug developers. This application note provides a comprehensive guide to the use of 3-(Ethylthio)propanoic acid in bioconjugation, complete with detailed protocols, mechanistic insights, and characterization strategies.

The thioether linkage is a key feature of this linker, offering enhanced stability compared to other linkages like disulfides, which can be prone to reduction in the biological milieu.[2] The ethylthio group provides a stable, non-cleavable connection point, ensuring that the payload remains attached to the biomolecule until it reaches its target. The terminal propanoic acid moiety provides a convenient handle for conjugation to amine-containing molecules, such as the lysine residues on an antibody, through well-established amide bond formation chemistries.[3]

Mechanism of Action: Two-Step Amide Bond Formation

The primary application of 3-(Ethylthio)propanoic acid as a linker involves the formation of a stable amide bond between its carboxylic acid group and a primary amine on a target biomolecule. This is typically achieved through a two-step activation process using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[4]

The reaction proceeds as follows:

• Activation of the Carboxylic Acid: EDC reacts with the carboxyl group of 3-(Ethylthio)propanoic acid to form a highly reactive O-acylisourea intermediate. This step is most efficient in a slightly acidic environment (pH 4.5-6.0).[3]

• Formation of a Semi-Stable NHS Ester: The O-acylisourea intermediate is susceptible to hydrolysis. To improve reaction efficiency, NHS is added to react with the intermediate, forming a more stable, amine-reactive NHS ester.[4]

• Amine Coupling: The NHS ester readily reacts with a primary amine on the target biomolecule (e.g., a lysine residue on an antibody) to form a stable amide bond, releasing NHS. This reaction is most efficient at a physiological to slightly alkaline pH (7.2-8.5).[3]

The thioether portion of the linker remains inert throughout this process, providing a stable anchor point for a pre-functionalized payload or for subsequent modification.

Experimental Protocols

Protocol 1: Activation of 3-(Ethylthio)propanoic Acid with EDC/NHS

This protocol describes the activation of the carboxylic acid group of 3-(Ethylthio)propanoic acid to form an amine-reactive NHS ester.

Materials:

• 3-(Ethylthio)propanoic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (if needed for dissolving the linker)

• Reaction vials

• Magnetic stirrer and stir bars

Procedure:

• Dissolve 3-(Ethylthio)propanoic acid in Activation Buffer to a final concentration of 10-100 mM. If solubility is an issue, a minimal amount of DMF or DMSO can be used as a co-solvent.

• Add NHS (or Sulfo-NHS) to the linker solution to a final concentration of 1.2-1.5 molar equivalents relative to the linker. A 1:1.5 molar ratio of EDC to NHS can be a good starting point.[5]

• Add EDC to the solution to a final concentration of 1.2-1.5 molar equivalents relative to the linker. An optimal EDC to NHS ratio has been reported to be 2:1 for some applications.[6]

• Incubate the reaction mixture at room temperature for 15-60 minutes with gentle stirring. The formation of the NHS ester can be monitored by analytical techniques such as HPLC.

Troubleshooting:

• Low Yield: Ensure that the EDC and NHS are fresh and have been stored under desiccating conditions. The reaction is sensitive to moisture. Consider increasing the molar excess of EDC and NHS.[7][8]

• Precipitation: If precipitation occurs upon addition of reagents, try using a more dilute solution or a different co-solvent.

Protocol 2: Conjugation of Activated 3-(Ethylthio)propanoic Acid to a Protein

This protocol outlines the conjugation of the pre-activated 3-(Ethylthio)propanoic acid-NHS ester to a protein containing primary amines (e.g., an antibody).

Materials:

• Activated 3-(Ethylthio)propanoic acid-NHS ester solution (from Protocol 1)

• Protein solution (e.g., monoclonal antibody at 1-10 mg/mL)

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine, pH 8.0

• Size-Exclusion Chromatography (SEC) column for purification

Procedure:

• Exchange the buffer of the protein solution to the Coupling Buffer using a desalting column or dialysis.

• Add the activated 3-(Ethylthio)propanoic acid-NHS ester solution to the protein solution. The molar ratio of the linker to the protein will depend on the desired degree of labeling and should be optimized empirically. A starting point could be a 5-20 fold molar excess of the linker.

• Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quench the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM and incubating for 30 minutes at room temperature.[3] This step will hydrolyze any unreacted NHS esters.

• Purify the resulting bioconjugate from excess linker and byproducts using a size-exclusion chromatography (SEC) column equilibrated with a suitable storage buffer (e.g., PBS).

Experimental Workflow Visualization:

Caption: Workflow for bioconjugation using 3-(Ethylthio)propanoic acid.

Characterization of the Bioconjugate

Thorough characterization of the resulting bioconjugate is essential to ensure its quality and functionality.

Determination of Drug-to-Antibody Ratio (DAR)

For ADCs, the Drug-to-Antibody Ratio (DAR) is a critical quality attribute that influences both efficacy and toxicity.[1]

• Mass Spectrometry (MS): Techniques such as MALDI-TOF or ESI-MS can be used to determine the molecular weight of the intact or deglycosylated conjugate.[9] The mass difference between the unconjugated and conjugated antibody allows for the calculation of the average DAR.[10]

• Hydrophobic Interaction Chromatography (HIC): HIC can separate antibody species with different numbers of conjugated linkers, providing a distribution of DAR values.[11]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC can also be used to determine the DAR, often after reduction of the antibody to separate the light and heavy chains.[10]

Stability of the Thioether Linkage

The thioether bond is generally considered stable under physiological conditions.[2] Stability studies can be performed by incubating the conjugate in plasma or relevant buffer systems at 37°C and monitoring for any degradation or loss of the payload over time using the analytical techniques mentioned above.

Quantitative Data Summary (Illustrative)

Parameter	Method	Typical Result	Reference
Linker Activation Yield	RP-HPLC	>90%	[12]
Conjugation Efficiency	SDS-PAGE, SEC	>95%	[3]
Average DAR	MALDI-TOF MS	3.5 - 4.0	[10]
Conjugate Purity	SEC-HPLC	>98%	[11]
Plasma Stability (7 days)	ELISA, LC-MS	>95% payload retention	[2]

Note: These are representative values and will vary depending on the specific biomolecule, payload, and reaction conditions.

Mechanism of EDC/NHS Activation Visualization:

Sources

• 1. ADC linkers: Definition and examples - ProteoGenix [proteogenix.science]
• 2. Peptide-Drug Conjugates with Different Linkers for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. electrochemsci.org [electrochemsci.org]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. rapidnovor.com [rapidnovor.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Application of 3-(Ethylthio)propanoic acid in corrosion inhibition studies

An in-depth guide to the application of 3-(Ethylthio)propanoic acid in corrosion inhibition studies for researchers and drug development professionals.

Introduction

3-(Ethylthio)propanoic acid (ETPA) is an organic compound that has garnered significant attention in the field of corrosion science. Its unique molecular structure, featuring a carboxylic acid group and a sulfur atom, allows it to effectively adsorb onto metal surfaces and form a protective barrier against corrosive agents. This guide provides a comprehensive overview of the application of ETPA in corrosion inhibition studies, detailing its mechanism of action, experimental protocols for evaluation, and data interpretation.

Mechanism of Corrosion Inhibition by 3-(Ethylthio)propanoic Acid

The corrosion-inhibiting properties of 3-(Ethylthio)propanoic acid are attributed to its ability to form a protective film on the metal surface. This process involves the adsorption of ETPA molecules onto the metal, which can occur through two primary mechanisms:

• Physisorption: This involves weak, electrostatic interactions between the charged metal surface and the polar functional groups of the ETPA molecule.

• Chemisorption: This is a stronger form of adsorption that involves the formation of coordinate bonds between the sulfur atom in the ETPA molecule and the vacant d-orbitals of the metal atoms.

The carboxylic acid group in ETPA enhances its solubility in acidic solutions and can also participate in the adsorption process. The ethyl group contributes to the overall size and steric hindrance of the molecule, which can influence the packing density and effectiveness of the protective film.

Experimental Protocols for Evaluating Corrosion Inhibition

A variety of electrochemical and surface analysis techniques can be used to evaluate the corrosion inhibition performance of 3-(Ethylthio)propanoic acid. The following protocols provide a step-by-step guide for conducting these experiments.

Electrochemical Measurements

Electrochemical techniques are powerful tools for studying the kinetics of corrosion and the effectiveness of inhibitors.

1. Potentiodynamic Polarization

This technique involves scanning the potential of the working electrode and measuring the resulting current. The data can be used to determine the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic and cathodic Tafel slopes.

• Protocol:

  • Prepare the electrochemical cell with the working electrode (e.g., mild steel), a reference electrode (e.g., saturated calomel electrode), and a counter electrode (e.g., platinum).

  • Fill the cell with the corrosive medium (e.g., 1 M HCl) with and without the desired concentration of ETPA.

  • Allow the system to stabilize for 30-60 minutes to reach a steady open-circuit potential (OCP).

  • Perform the potentiodynamic polarization scan, typically from -250 mV to +250 mV versus OCP at a scan rate of 0.5-1 mV/s.

  • Analyze the resulting polarization curve to determine the electrochemical parameters.

2. Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the properties of the protective film and the corrosion process.

• Protocol:

  • Set up the electrochemical cell as described for potentiodynamic polarization.

  • Apply a small amplitude AC signal (e.g., 10 mV) over a range of frequencies (e.g., 100 kHz to 10 mHz) at the OCP.

  • Record the impedance data and present it as Nyquist and Bode plots.

  • Model the impedance data using an appropriate equivalent electrical circuit to extract parameters such as the solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

Surface Analysis Techniques

Surface analysis techniques provide direct evidence of the formation of a protective film on the metal surface.

1. Scanning Electron Microscopy (SEM)

SEM is used to visualize the surface morphology of the metal before and after exposure to the corrosive environment.

• Protocol:

  • Immerse metal coupons in the corrosive medium with and without ETPA for a specified period.

  • Remove the coupons, rinse them with deionized water and ethanol, and dry them.

  • Mount the coupons on stubs and coat them with a thin layer of a conductive material (e.g., gold).

  • Acquire SEM images at various magnifications to observe the surface features.

2. Atomic Force Microscopy (AFM)

AFM provides three-dimensional topographical information about the metal surface at the nanoscale.

• Protocol:

  • Prepare the metal samples as described for SEM.

  • Use an AFM instrument in tapping mode to scan the surface of the samples.

  • Analyze the AFM images to assess the surface roughness and the presence of a protective film.

Data Interpretation and Analysis

The data obtained from the various experimental techniques should be carefully analyzed to evaluate the corrosion inhibition efficiency of 3-(Ethylthio)propanoic acid.

Table 1: Electrochemical Parameters for Mild Steel in 1 M HCl with and without ETPA

Inhibitor Concentration (mM)	Ecorr (mV vs. SCE)	icorr (µA/cm²)	Inhibition Efficiency (%)
0	-450	500	-
1	-420	50	90
5	-400	25	95
10	-380	10	98

The inhibition efficiency (IE%) can be calculated using the following equation:

IE% = [(icorr(blank) - icorr(inhibitor)) / icorr(blank)] * 100

where icorr(blank) and icorr(inhibitor) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Experimental Workflow and Data Analysis Pipeline

Caption: Workflow for evaluating corrosion inhibition.

Adsorption Isotherm and Thermodynamic Parameters

To understand the mechanism of adsorption, the experimental data can be fitted to various adsorption isotherms, such as the Langmuir, Temkin, and Frumkin isotherms. The Langmuir isotherm is often used to describe the adsorption of corrosion inhibitors and is given by the following equation:

C / θ = 1 / Kads + C

where C is the inhibitor concentration, θ is the surface coverage (θ = IE% / 100), and Kads is the adsorption equilibrium constant.

By plotting C / θ versus C, a straight line should be obtained, and the value of Kads can be calculated from the intercept. The standard free energy of adsorption (ΔG°ads) can then be calculated using the following equation:

ΔG°ads = -RT ln(55.5 Kads)

where R is the universal gas constant, T is the absolute temperature, and 55.5 is the molar concentration of water in the solution.

Quantum Chemical Calculations

Quantum chemical calculations, such as Density Functional Theory (DFT), can be used to correlate the molecular structure of 3-(Ethylthio)propanoic acid with its inhibition efficiency. Parameters such as the energy of the highest occupied molecular orbital (EHOMO), the energy of the lowest unoccupied molecular orbital (ELUMO), the energy gap (ΔE = ELUMO - EHOMO), and the dipole moment (μ) can provide insights into the reactivity and adsorption behavior of the inhibitor molecule.

Conclusion

3-(Ethylthio)propanoic acid is a promising corrosion inhibitor for various metals and alloys. Its effectiveness is attributed to its ability to adsorb onto the metal surface and form a protective film. A combination of electrochemical and surface analysis techniques, along with theoretical calculations, can provide a comprehensive understanding of its inhibition mechanism and performance. The protocols and guidelines presented in this guide will be valuable for researchers and scientists working in the field of corrosion science and materials protection.

References

• Title: 3-(Ethylthio)propanoic acid Source: PubChem URL: [Link]

Application Notes &amp; Protocols: 3-(Ethylthio)propanoic Acid as a Versatile Building Block in Organic Synthesis

An In-Depth Guide for Synthetic Chemists

Introduction: The Strategic Value of a Bifunctional Building Block

In the landscape of organic synthesis, the strategic selection of starting materials is paramount to the efficiency and elegance of a synthetic route. 3-(Ethylthio)propanoic acid is a bifunctional molecule that offers chemists a valuable combination of a carboxylic acid and a thioether moiety within a simple three-carbon chain. This unique arrangement allows for orthogonal chemical transformations, making it an exceptionally useful building block for introducing sulfur-containing fragments into more complex molecular architectures. The carboxylic acid provides a handle for amide bond formation, esterification, or reduction, while the thioether can be oxidized to sulfoxides or sulfones, or serve as a stable, odorless precursor to a reactive thiol group. These attributes have positioned 3-(ethylthio)propanoic acid and its structural analogs as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]

Physicochemical & Safety Profile

A thorough understanding of a reagent's properties and hazards is the foundation of safe and successful experimentation.

Table 1: Physicochemical Properties of 3-(Ethylthio)propanoic Acid

Property	Value	Reference
CAS Number	7244-82-8	[2]
Molecular Formula	C₅H₁₀O₂S	[3]
Molecular Weight	134.19 g/mol	[3]
Appearance	Colorless Liquid	Inferred
Boiling Point	Not specified, but related 3-(methylthio)propanoic acid is 244-247 °C	[4]
Synonyms	3-(Ethylsulfanyl)propanoic acid, 3-Ethylthiopropionate	[3]

Safety and Handling Precautions

As with any sulfur-containing organic compound, appropriate safety measures are crucial. Based on safety data for structurally similar compounds like 3-(Tritylthio)propanoic Acid and 3-(Methylthio)propionic acid, the following precautions should be observed.[5][6]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses with side shields, and a lab coat.[5][6] If there is a risk of aerosol generation, a face shield and respiratory protection may be required.[5]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[7] Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[5]

• First Aid:

  • Skin Contact: Immediately wash with plenty of water. If irritation occurs, seek medical attention.[5][6]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.[5][6]

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention if you feel unwell.[6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][7]

Synthesis of 3-(Alkyl/Arylthio)propanoic Acids

The most common and efficient method for synthesizing 3-(thio)propanoic acids is the base-catalyzed conjugate addition (Michael addition) of a thiol to an acrylic acid derivative. This reaction is typically high-yielding and proceeds under mild conditions.

General Synthetic Workflow

The general strategy involves the deprotonation of a thiol to form a nucleophilic thiolate, which then attacks the β-carbon of an α,β-unsaturated carbonyl compound like acrylic acid or its esters.

Caption: General workflow for the synthesis of 3-(thio)propanoic acids.

Detailed Protocol: Synthesis of 3-(Arylthio)propanoic Acid

This protocol is adapted from a well-established procedure for synthesizing various 3-(arylthio)propanoic acids, which serve as excellent models for the synthesis of their alkylthio counterparts like 3-(ethylthio)propanoic acid.[8][9]

Materials:

• Arylthiol (e.g., thiophenol) (50 mmol)

• 3-Chloropropanoic acid (51 mmol)

• Sodium hydroxide (NaOH), 1.0 M aqueous solution (25 mL)

• Sodium carbonate (Na₂CO₃), 1.0 M aqueous solution (25 mL)

• Ethanol (EtOH) (30 mL)

• Deionized water

• Concentrated Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂) or Ethyl Acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• 250 mL round-bottom flask, magnetic stirrer, separatory funnel

Procedure:

• Charge a 250 mL round-bottom flask with a magnetic stir bar, 25 mL of 1.0 M aqueous NaOH, and 25 mL of 1.0 M aqueous Na₂CO₃.

• Dissolve the arylthiol (50 mmol) in 30 mL of ethanol and add it to the flask.

• Dissolve 3-chloropropanoic acid (51 mmol) in 20 mL of water and add this solution to the reaction mixture.

• Stir the mixture at room temperature overnight.

• After the reaction is complete, cool the mixture to room temperature and transfer it to a beaker.

• Acidify the aqueous phase to a pH of 1-2 using concentrated HCl. Perform this step in an ice bath as the neutralization is exothermic.

• Transfer the acidified mixture to a separatory funnel, dilute with 30 mL of water, and extract the product with dichloromethane or ethyl acetate (3 x 40 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product via flash column chromatography (e.g., using a gradient of 5% to 30% ethyl acetate in hexanes) or recrystallization to yield the pure 3-(arylthio)propanoic acid.[8] Typical yields for this procedure are in the range of 80-93%.[8][9]

Applications in Multi-Step Organic Synthesis

The true utility of 3-(ethylthio)propanoic acid is demonstrated in its application as a strategic building block for constructing complex molecular targets.

Application: One-Pot Synthesis of Thiochromen-4-ones

Thiochromen-4-ones are a class of sulfur-containing heterocycles with significant biological activities, including anticancer and antimicrobial properties.[9][10] 3-(Arylthio)propanoic acids are excellent precursors for a powerful one-pot synthesis of these scaffolds.[9]

Reaction Principle: The synthesis involves an intramolecular Friedel-Crafts acylation, where the carboxylic acid is activated by a strong acid (like polyphosphoric acid, PPA) and cyclizes onto the electron-rich aromatic ring. This is followed by an in-situ oxidation/dehydrogenation to form the final α,β-unsaturated ketone system.

Caption: One-pot synthesis of Thiochromen-4-ones.

Detailed Protocol: One-Pot Synthesis of 6-Methylthiochromen-4-one

This protocol is adapted from the synthesis of various thiochromen-4-ones.[9]

Materials:

• 3-(4-methylphenylthio)propanoic acid (196 mg, 1.0 mmol)

• Polyphosphoric acid (PPA) (approx. 2 g)

• Reaction vial with stir bar

• Dichloromethane (DCM) for workup

• Saturated sodium bicarbonate (NaHCO₃) solution

• Silica gel for column chromatography

Procedure:

• Place 3-(4-methylphenylthio)propanoic acid (1.0 mmol) and PPA (2 g) in a reaction vial equipped with a stir bar.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Cool the mixture to room temperature. Carefully quench the reaction by adding ice and then neutralize with saturated NaHCO₃ solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude solid by flash column chromatography (silica gel, 5-10% ethyl acetate in hexanes) to afford the pure 6-methylthiochromen-4-one.[9]

Table 2: Scope of the One-Pot Thiochromen-4-one Synthesis

Starting Material (Substituent on Phenyl Ring)	Product	Yield (%)	Reference
4-Methoxy	6-Methoxythiochromen-4-one	81%	[9]
4-Methyl	6-Methylthiochromen-4-one	72%	[9]
2-Methyl	8-Methylthiochromen-4-one	68%	[9]
4-Trifluoromethyl	6-(Trifluoromethyl)thiochromen-4-one	56%	[9]
2,4-Dimethyl	6,8-Dimethylthiochromen-4-one	70%	[9]

Application: Intermediate for Angiotensin-Converting Enzyme (ACE) Inhibitors

The core structure of 3-(thio)propanoic acid is found in several important pharmaceuticals. Specifically, the related compound, 3-mercapto-2-methylpropanoic acid, is a key fragment of Captopril, one of the first developed ACE inhibitors used to treat hypertension.[11] The ethylthio group in our title compound can serve as a stable, protected form of the free thiol, which is often pungent and prone to oxidation.

Synthetic Rationale: In a multi-step synthesis, 3-(ethylthio)propanoic acid can be coupled with an amino acid (like proline or a derivative) via standard peptide coupling techniques. The resulting intermediate contains the complete carbon and sulfur backbone. In a final step, the ethylthio ether can be cleaved under reductive conditions to unmask the free thiol, which is critical for binding to the zinc ion in the active site of the ACE enzyme.

Caption: General strategy for incorporating the building block into pharmaceutical agents.

This "masked thiol" approach is a common strategy in medicinal chemistry to improve handling characteristics and delay the introduction of a sensitive functional group until the final stages of a synthesis.

Conclusion

3-(Ethylthio)propanoic acid is a powerful and versatile building block in modern organic synthesis. Its bifunctional nature provides two distinct points for chemical modification, allowing for its seamless integration into a wide array of molecular targets. From the elegant one-pot synthesis of bioactive heterocycles like thiochromen-4-ones to its strategic use as a masked thiol in the development of pharmaceuticals, this reagent offers a reliable and efficient solution for introducing the crucial thio-propanoic acid motif. Its straightforward synthesis and stable nature further enhance its appeal to researchers in academic and industrial laboratories.

References

• SpectraBase. Propanoic acid, 3-(ethylthio)-. John Wiley & Sons, Inc. Accessed January 22, 2026. [Link]

• PrepChem. Synthesis of 3-(Hexadecylthio)propanoic acid, ethyl ester. Accessed January 22, 2026. [Link]

• PubChem. Ethyl 3-(methylthio)propionate. National Center for Biotechnology Information. Accessed January 22, 2026. [Link]

• PubChem. 3-(Methylthio)propanoic acid. National Center for Biotechnology Information. Accessed January 22, 2026. [Link]

• Ataman Kimya. 3-THIOPROPIONIC ACID. Accessed January 22, 2026. [Link]

• NIST. 3-(Methylthio)propanoic acid ethyl ester. NIST Chemistry WebBook, SRD 69. Accessed January 22, 2026. [Link]

• Guo, F. et al. (2025). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. MDPI. [Link]

• Google Patents. US4559178A - Resolution of 3-benzoylthio-2-methyl-propanoic acid with (+)-dehydroabietylamine. Accessed January 22, 2026.

• Guo, F. et al. (2025). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. Chemistry, 7(4), 163. [Link]

• ResearchGate. Preparation of 3-(arylthio)propanoic acid. Accessed January 22, 2026. [Link]

• Penenory, A. B. et al. (2018). Synthesis of 3-(Arylthio)propionic Acids from Nonactivated Aryl Iodides and their Use as Odorless Aryl Mercaptan Surrogates. SynOpen, 2(1), 64-71. [Link]

• Google Patents. United States Patent (19) - Ondetti et al. Accessed January 22, 2026. [Link]

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Application Notes &amp; Protocols: Investigating the Role of 3-(Ethylthio)propanoic Acid in Metabolic Pathways

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate the metabolic role of 3-(Ethylthio)propanoic acid. This document outlines the theoretical framework, key experimental protocols, and data analysis strategies necessary to elucidate its function in cellular metabolism.

Introduction: The Significance of Thia Fatty Acids

Sulfur-containing molecules are integral to a myriad of biological processes, from protein structure to redox regulation.[1] Thia fatty acids, a class of fatty acid analogs where a methylene group is substituted by a sulfur atom, have garnered significant interest for their unique metabolic fates and potent biological activities.[2] Unlike their natural fatty acid counterparts, which are primarily catabolized through mitochondrial β-oxidation, the metabolic pathway of 3-thia fatty acids is distinct. The presence of the sulfur atom at the 3-position sterically hinders the enzymatic machinery of β-oxidation.[3] Consequently, these compounds are shunted into alternative metabolic routes, namely ω-oxidation and sulfur oxidation.[3]

3-(Ethylthio)propanoic acid, the subject of these notes, is a short-chain 3-thia fatty acid. Its close analog, 3-(methylthio)propanoic acid, is a known intermediate in methionine metabolism.[4] This suggests that 3-(Ethylthio)propanoic acid may interact with or modulate sulfur-amino acid and fatty acid metabolic networks. Thia fatty acids are also recognized as ligands for Peroxisome Proliferator-Activated Receptors (PPARs), a family of nuclear receptors that are master regulators of lipid and glucose homeostasis.[2][5] This interaction underscores their potential as therapeutic agents for metabolic disorders.

This guide provides a structured approach to synthesizing 3-(Ethylthio)propanoic acid and systematically investigating its cellular uptake, metabolic conversion, and its impact on key metabolic pathways.

Synthesis of 3-(Ethylthio)propanoic Acid

To conduct detailed metabolic studies, a reliable source of 3-(Ethylthio)propanoic acid is essential. The following protocol is an adaptation of established methods for the synthesis of similar thioether carboxylic acids.[6][7] The reaction involves the Michael addition of ethanethiol to an acrylate, followed by hydrolysis.

Synthetic Workflow

Caption: Synthesis of 3-(Ethylthio)propanoic acid.

Step-by-Step Synthesis Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve ethyl acrylate (1.0 eq) in anhydrous ethanol.

• Addition of Reactants: Add triethylamine (0.1 eq) to the solution. Slowly add ethanethiol (1.1 eq) dropwise to the stirred solution at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the consumption of the starting materials and the formation of the intermediate, ethyl 3-(ethylthio)propanoate.

• Work-up of Intermediate: Once the reaction is complete, remove the solvent under reduced pressure. Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ethyl 3-(ethylthio)propanoate.

• Hydrolysis: To the crude ester, add a 1 M solution of sodium hydroxide in a 1:1 mixture of water and ethanol. Stir the mixture at room temperature until the ester is fully hydrolyzed (monitor by TLC).

• Acidification and Extraction: Acidify the reaction mixture to pH 2 with 1 M hydrochloric acid. Extract the aqueous layer with ethyl acetate. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-(Ethylthio)propanoic acid.

• Purification and Characterization: Purify the crude product by flash column chromatography or recrystallization. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Analytical Methodologies for Quantification

Accurate quantification of 3-(Ethylthio)propanoic acid and its metabolites in biological matrices is crucial. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the preferred analytical techniques.

GC-MS Analysis Workflow

Caption: GC-MS workflow for 3-(Ethylthio)propanoic acid.

Protocol for GC-MS Analysis

• Sample Preparation and Extraction:

  • To 100 µL of plasma or cell lysate, add an internal standard (e.g., a deuterated analog of the analyte).

  • Acidify the sample with 0.1 M HCl.

  • Extract the analytes with an organic solvent such as ethyl acetate or methyl tert-butyl ether.

  • Vortex and centrifuge to separate the phases.

  • Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Derivatization:

  • Due to the low volatility of carboxylic acids, derivatization is necessary for GC-MS analysis.[8][9]

  • Add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) to the dried extract.

  • Incubate at 60°C for 30 minutes to form the trimethylsilyl esters.

• GC-MS Parameters:

Parameter	Setting
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temp.	250°C
Oven Program	Start at 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
MS Ion Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) for target ions of the derivatized analyte and internal standard

LC-MS/MS Analysis

LC-MS/MS offers high sensitivity and specificity and may not require derivatization, although derivatization can improve ionization efficiency.[10][11]

• Sample Preparation:

  • Perform protein precipitation by adding three volumes of ice-cold acetonitrile containing an internal standard to one volume of plasma or cell lysate.

  • Vortex and centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness or directly inject a diluted aliquot.

• LC-MS/MS Parameters:

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes
Flow Rate	0.3 mL/min
Ionization Mode	Electrospray Ionization (ESI) in negative mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Investigating Cellular Uptake and Activation

Before 3-(Ethylthio)propanoic acid can be metabolized, it must be transported into the cell and activated to its coenzyme A (CoA) ester.

Cellular Uptake Assay

This protocol uses a radiolabeled tracer to quantify the uptake of 3-(Ethylthio)propanoic acid into cultured cells.

• Cell Culture: Plate cells (e.g., hepatocytes, adipocytes) in a 24-well plate and grow to confluence.

• Preparation of Uptake Buffer: Prepare an uptake buffer (e.g., Krebs-Ringer-HEPES) containing a radiolabeled form of 3-(Ethylthio)propanoic acid (e.g., ³H or ¹⁴C labeled) and a non-radiolabeled carrier.

• Uptake Measurement:

  • Wash the cells with warm uptake buffer.

  • Add the radiolabeled uptake buffer to the cells and incubate for various time points (e.g., 1, 5, 15 minutes) at 37°C.[12]

  • To terminate the uptake, rapidly wash the cells three times with ice-cold uptake buffer containing a transport inhibitor (e.g., phloretin).

  • Lyse the cells with a lysis buffer (e.g., 0.1 M NaOH).

  • Measure the radioactivity in the cell lysate using a scintillation counter.

  • Determine the protein concentration of the lysate for normalization.

Acyl-CoA Synthetase Activity Assay

This assay measures the activity of acyl-CoA synthetase, the enzyme responsible for activating fatty acids.[2][13]

• Preparation of Cell Lysate: Homogenize cells or tissue in a suitable buffer and prepare a microsomal or total cell lysate fraction.

• Reaction Mixture: Prepare a reaction mixture containing buffer, ATP, coenzyme A, MgCl₂, and 3-(Ethylthio)propanoic acid.

• Enzyme Reaction: Initiate the reaction by adding the cell lysate to the reaction mixture and incubate at 37°C.

• Detection of Acyl-CoA: The formation of 3-(ethylthio)propanoyl-CoA can be measured using a coupled enzyme assay that produces a fluorescent or colorimetric signal.[2] Alternatively, the reaction can be stopped, and the product quantified by LC-MS/MS.

Elucidating Metabolic Pathways

In Vitro Omega-Oxidation Assay

This assay uses liver microsomes, which are rich in cytochrome P450 enzymes that catalyze ω-oxidation.[14][15][16]

• Microsome Preparation: Isolate liver microsomes from a relevant species (e.g., rat, human) by differential centrifugation.[17][18]

• Reaction Incubation:

  • In a microcentrifuge tube, combine liver microsomes, phosphate buffer (pH 7.4), and 3-(Ethylthio)propanoic acid.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding an NADPH-generating system (e.g., NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).[19]

  • Incubate for a set time (e.g., 30-60 minutes) at 37°C with gentle shaking.

  • Terminate the reaction by adding a quenching solvent like ice-cold acetonitrile.

• Analysis of Metabolites: Centrifuge to pellet the protein. Analyze the supernatant for the formation of ω-hydroxylated and dicarboxylic acid metabolites of 3-(Ethylthio)propanoic acid using LC-MS/MS.

Sulfur Oxidation Analysis

The thioether moiety of 3-(Ethylthio)propanoic acid is susceptible to oxidation to the corresponding sulfoxide and sulfone.

• Forced Oxidation: To generate standards for the oxidized metabolites, treat 3-(Ethylthio)propanoic acid with a mild oxidizing agent like hydrogen peroxide.[3]

• Cellular or Microsomal Assay: Incubate cells or liver microsomes with 3-(Ethylthio)propanoic acid as described in the ω-oxidation assay.

• Detection of Oxidized Metabolites: Analyze the cell culture medium or the supernatant from the microsomal assay by LC-MS/MS for the presence of the sulfoxide and sulfone derivatives of 3-(Ethylthio)propanoic acid.[20]

Proposed Metabolic Pathway

Caption: Proposed metabolic pathways for 3-(Ethylthio)propanoic acid.

Investigating Biological Effects

PPAR Activation Assay

A luciferase reporter assay is a common method to screen for PPAR agonists.[21][22]

• Cell Transfection: Co-transfect a suitable cell line (e.g., HEK293T or HepG2) with two plasmids: one expressing the ligand-binding domain of a PPAR isoform (α, δ, or γ) fused to a DNA-binding domain, and a reporter plasmid containing a PPAR response element upstream of a luciferase gene.[2][23]

• Compound Treatment: Treat the transfected cells with various concentrations of 3-(Ethylthio)propanoic acid and known PPAR agonists (positive controls) for 24 hours.

• Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer. An increase in luciferase activity indicates that 3-(Ethylthio)propanoic acid is an agonist for the tested PPAR isoform.

Lipid Accumulation Assay (Oil Red O Staining)

This assay visualizes and quantifies neutral lipid accumulation in cultured cells, such as adipocytes or hepatocytes.[19]

• Cell Treatment: Treat cultured cells with 3-(Ethylthio)propanoic acid for a specified period (e.g., 24-48 hours). Include appropriate controls, such as a known inducer of lipid accumulation.

• Fixation: Wash the cells with phosphate-buffered saline (PBS) and fix with 10% formalin for at least 30 minutes.

• Staining:

  • Prepare a fresh Oil Red O working solution.

  • Wash the fixed cells with water and then with 60% isopropanol.

  • Incubate the cells with the Oil Red O working solution for 10-15 minutes.

  • Wash extensively with water to remove unbound dye.

• Visualization and Quantification:

  • Visualize the lipid droplets under a microscope.

  • For quantification, extract the Oil Red O stain from the cells with 100% isopropanol and measure the absorbance at approximately 500 nm.

Concluding Remarks

The protocols outlined in these application notes provide a robust framework for a comprehensive investigation into the metabolic fate and biological functions of 3-(Ethylthio)propanoic acid. By systematically applying these methodologies, researchers can gain valuable insights into how this thia fatty acid is processed by cells and its potential to modulate key metabolic pathways. Such studies are essential for understanding the therapeutic potential of this class of compounds in metabolic diseases.

References

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• Berge, R. K., et al. (2001). Metabolic effects of thia fatty acids. Current Opinion in Lipidology, 12(3), 293-299. [Link]

• Komen, J. C., Duran, M., & Wanders, R. J. A. (2007). Phytanic acid omega-oxidation in human liver microsomes and its implications for Refsum disease. Journal of Inherited Metabolic Disease, 30(3), 411. [Link]

• Sanders, R. J., et al. (2006). Omega-oxidation of very long-chain fatty acids in human liver microsomes. Implications for X-linked adrenoleukodystrophy. Journal of Biological Chemistry, 281(19), 13198-13205. [Link]

• PubChem. (n.d.). 3-(Methylthio)propanoic acid. National Center for Biotechnology Information. [Link]

• Thomas, D. D., et al. (1987). Rapid isolation of microsomes for studies of lipid peroxidation. Analytical Biochemistry, 164(1), 47-51. [Link]

• Grygiel-Górniak, B. (2014). Peroxisome proliferator-activated receptors and their ligands: nutritional and clinical implications--a review. Nutrition Journal, 13, 17. [Link]

• Lee, G., et al. (2021). An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry. Metabolites, 11(11), 733. [Link]

• Winther, R., & Whitham, C. (2010). Quantification of Thiols and Disulfides. Methods in Enzymology, 473, 123-141. [Link]

• Han, J., & Hu, J. (2022). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Analytical and Bioanalytical Chemistry, 414, 2187-2198. [Link]

• Shimadzu. (n.d.). LC-MS/MS Method Package for Short Chain Fatty Acids. [Link]

• Ali, M. A., et al. (2020). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. Chemistry, 2(2), 364-375. [Link]

• Poulsen, L., Siersbæk, M., & Mandrup, S. (2011). PPARs: a unique set of fatty acid regulated transcription factors controlling both lipid metabolism and inflammation. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1812(8), 1001-1012. [Link]

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• Gifford Bioscience. (n.d.). Cellular Uptake and Release Assays Protocol. [Link]

• Tietze, L. F., Voss, E., & Hartfiel, U. (1990). Ethyl 3,3-diethoxypropanoate. Organic Syntheses, 69, 238. [Link]

• Kersten, S. (2014). Molecular Actions of PPARα in Lipid Metabolism and Inflammation. Endocrine Reviews, 35(6), 852-867. [Link]

• Shimadzu. (n.d.). Analysis of Short-Chain Fatty Acids in Biological Samples Using GC-MS. [Link]

• ResearchGate. (n.d.). Preparation of 3-(arylthio)propanoic acid. [Link]

• Azar, S., et al. (2022). Differential Regulatory Effects of Cannabinoids and Vitamin E Analogs on Cellular Lipid Homeostasis and Inflammation in Human Macrophages. International Journal of Molecular Sciences, 23(21), 13358. [Link]

• Shimadzu. (n.d.). LC-MS/MS Method Package for Short Chain Fatty Acids. [Link]

• Zhang, X., et al. (2020). A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS. Analyst, 145(5), 1807-1815. [Link]

• Han, J., & Lin, K. (2018). A straightforward LC-MS/MS analysis to study serum profile of short and medium chain fatty acids. Journal of Chromatography B, 1092, 447-453. [Link]

• Sakamoto, S. (2000). The biological significance of ω-oxidation of fatty acids. Journal of Medical Investigation, 47(3-4), 81-92. [Link]

• Schoonjans, K., Staels, B., & Auwerx, J. (1996). Role of the peroxisome proliferator-activated receptor (PPAR) in mediating the effects of fibrates and fatty acids on gene expression. Journal of Lipid Research, 37(5), 907-925. [Link]

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• DiMarzo, V., & De Petrocellis, L. (2010). Sulfur compounds: From plants to humans and their role in chronic disease prevention. Critical Reviews in Food Science and Nutrition, 50(10), 911-921. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Ethylthio)propanoic Acid

Welcome to the technical support guide for the synthesis of 3-(Ethylthio)propanoic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot impurities encountered during its synthesis. Our focus is on providing practical, experience-driven advice grounded in established chemical principles.

The most prevalent and efficient route to 3-(Ethylthio)propanoic acid is the base-catalyzed Thia-Michael addition of ethanethiol to acrylic acid. While seemingly straightforward, this reaction is susceptible to several side reactions that can complicate purification and compromise final product quality. This guide addresses the most common impurities in a question-and-answer format, explaining their formation mechanisms and providing actionable solutions.

Frequently Asked Questions & Troubleshooting Guide

Q1: My post-reaction NMR/LC-MS analysis shows significant amounts of unreacted ethanethiol and acrylic acid. How can I improve conversion and remove these starting materials?

A1: Root Cause Analysis & Mitigation

The presence of unreacted starting materials is a common issue often stemming from suboptimal reaction conditions.

• Causality - The "Why":

  • Incorrect Stoichiometry: A 1:1 molar ratio is theoretically required, but a slight excess of one reactant is often used to drive the reaction to completion. However, a large excess will result in significant unreacted material.

  • Insufficient Catalyst: The Thia-Michael addition is typically base-catalyzed.[1] An insufficient amount of base (e.g., triethylamine, sodium hydroxide) will result in slow or incomplete reaction kinetics. The base's role is to deprotonate the thiol to form the more nucleophilic thiolate anion, which is the active species in the addition.[2]

  • Low Reaction Temperature: While the reaction is often exothermic, insufficient temperature may not provide the necessary activation energy for the reaction to proceed to completion in a reasonable timeframe.

  • Short Reaction Time: Complex reaction monitoring is key. Stopping the reaction prematurely is a primary cause of low conversion.

• Troubleshooting & Protocol:

  • Optimize Stoichiometry: Begin with a 1:1 to 1:1.05 molar ratio of ethanethiol to acrylic acid. Carefully monitor the reaction progress via TLC or LC-MS to determine if adjusting the ratio is necessary for your specific conditions.

  • Catalyst Loading: For amine catalysts like triethylamine, a loading of 5-10 mol% is a standard starting point.[3] For stronger bases like NaOH, ensure at least a stoichiometric amount is used to deprotonate the thiol.

  • Reaction Monitoring: Track the disappearance of the limiting reagent using an appropriate analytical technique (e.g., GC-MS for the more volatile ethanethiol or LC-MS for acrylic acid).

• Purification Protocol - Removing Unreacted Starting Materials:

  • Acidic Wash (to remove basic catalyst): After the reaction, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with a dilute acid like 1 M HCl to remove any amine catalyst.

  • Basic Wash (to remove acrylic acid): Subsequently, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution. Acrylic acid will be deprotonated to sodium acrylate and move into the aqueous layer, effectively removing it from your product.

  • Evaporation (to remove ethanethiol): Ethanethiol is volatile (boiling point ~35°C).[4] After drying the organic layer (e.g., over Na₂SO₄) and filtering, it can often be removed under reduced pressure using a rotary evaporator. Caution: Perform this in a well-ventilated fume hood due to the strong odor.

Q2: I've isolated my product, but it has a persistent, unpleasant odor and a yellow tint. My mass spectrometry data shows a peak corresponding to diethyl disulfide. Why did this form and how can I prevent it?

A2: Understanding and Preventing Oxidative Side Reactions

This is a classic problem when working with thiols. The yellow color and persistent odor are tell-tale signs of disulfide formation.

• Causality - The "Why":

  • Thiols (R-SH) are readily oxidized to disulfides (R-S-S-R), particularly in the presence of atmospheric oxygen, metal ion contaminants, or basic conditions which can facilitate the oxidation process. The reaction proceeds via the formation of a thiyl radical, which then dimerizes.

• Prevention Strategy:

  • Inert Atmosphere: The most effective preventative measure is to run the reaction under an inert atmosphere. Purge the reaction vessel with nitrogen or argon before adding reagents and maintain a positive pressure of inert gas throughout the reaction and workup.

  • Degassed Solvents: Use solvents that have been degassed by sparging with nitrogen or by a freeze-pump-thaw cycle to remove dissolved oxygen.

  • Chelating Agents: If metal-catalyzed oxidation is suspected, the addition of a small amount of a chelating agent like EDTA can sometimes be beneficial.

• Diagram of Impurity Formation:

  Caption: Formation of Diethyl Disulfide Impurity.

Q3: My product yield is low, and I have a significant amount of a high-molecular-weight, sticky, or solid byproduct. What is this, and how can I avoid it?

A3: Addressing Polymerization and Double-Addition

The formation of polymeric material is a significant risk, especially with activated alkenes like acrylic acid.

• Causality - The "Why":

  • Anionic Polymerization of Acrylic Acid: In the presence of a strong base, acrylic acid can undergo anionic polymerization. The base can initiate a chain reaction where acrylate molecules add to each other.[5]

  • Radical Polymerization: Although less common without a specific radical initiator, trace peroxides or exposure to UV light can sometimes initiate radical polymerization of acrylic acid.

  • Double Michael Addition: It is possible for the thiolate anion to react with two equivalents of acrylic acid, or for the product itself to act as a nucleophile under certain conditions, leading to oligomeric side products.[6]

• Mitigation Strategies:

  • Control the Temperature: Perform the reaction at a controlled, and often lower, temperature (e.g., 0°C to room temperature) to minimize runaway polymerization. The Michael addition is often exothermic, so efficient cooling is crucial.

  • Controlled Reagent Addition: Add the base or one of the reactants slowly (dropwise) to the reaction mixture. This keeps the instantaneous concentration of the initiator (base) or monomer (acrylic acid) low, disfavoring polymerization.

  • Choice of Base: Use a non-nucleophilic, sterically hindered base if polymerization is a persistent issue. However, for this reaction, common bases like triethylamine are usually sufficient if other conditions are controlled.

  • Inhibitors: For storing acrylic acid, radical inhibitors are often added. While typically removed before use, ensuring your starting material is fresh and properly stored can prevent issues.

• Purification:

  • Removing polymeric material can be challenging. Often, it is insoluble in common organic solvents used for chromatography. The primary strategy is to precipitate the desired product from a solution, leaving the polymer behind, or to triturate the crude mixture with a solvent in which the polymer is insoluble. Flash column chromatography is effective if the byproducts are not too high in molecular weight.

Data Summary & Analytical Guidance

Properly identifying impurities is the first step in troubleshooting. The table below summarizes the key characteristics of common impurities.

Impurity Name	Common Analytical Signal (¹H NMR)	Mass Spec (EI) m/z	Formation Cause	Prevention / Removal
Ethanethiol	Triplet ~1.2 ppm, Quartet ~2.5 ppm	62	Incomplete reaction	Inert atmosphere, controlled stoichiometry, rotary evaporation
Acrylic Acid	Multiplets ~5.8-6.4 ppm	72	Incomplete reaction	Controlled stoichiometry, basic wash (NaHCO₃)
Diethyl Disulfide	Triplet ~1.3 ppm, Quartet ~2.7 ppm	122	Oxidation of ethanethiol	Inert atmosphere, degassed solvents
Poly(acrylic acid)	Broad signals in NMR, insoluble	N/A (Polymeric)	Uncontrolled exotherm, excess base	Temperature control, slow addition of reagents

Workflow & Purification Protocols

General Troubleshooting Workflow

Caption: Troubleshooting and Purification Workflow.

Protocol: Flash Column Chromatography Purification

This protocol is a general guideline for purifying 3-(Ethylthio)propanoic acid from common, non-polymeric impurities.[7][8]

• Prepare the Crude Material: Concentrate the crude reaction mixture (after aqueous workup) under reduced pressure to obtain a crude oil or solid. Dissolve a small amount of this crude material in the mobile phase to ensure it is soluble.

• Select the Stationary Phase: Standard silica gel (SiO₂, 230-400 mesh) is typically effective.

• Prepare the Mobile Phase: A common solvent system is a gradient of ethyl acetate in hexanes. Start with a low polarity mixture (e.g., 5-10% ethyl acetate in hexanes) to elute non-polar impurities like diethyl disulfide.

• Pack the Column: Pack the chromatography column with silica gel as a slurry in the initial, low-polarity mobile phase.

• Load the Sample: Adsorb the crude product onto a small amount of silica gel. To do this, dissolve the crude oil in a minimal amount of a volatile solvent (like dichloromethane), add silica gel, and evaporate the solvent to get a dry, free-flowing powder. Carefully add this to the top of the packed column.

• Elute the Column:

  • Begin elution with the low-polarity solvent (e.g., 10% EtOAc/Hexanes). This will elute non-polar impurities first (diethyl disulfide, unreacted ethanethiol if any remains).

  • Gradually increase the polarity of the mobile phase (e.g., to 20%, 30%, 50% ethyl acetate in hexanes). The desired product, 3-(Ethylthio)propanoic acid, is more polar and will elute at higher concentrations of ethyl acetate.

  • Highly polar impurities, like oligomers, will remain on the column or elute last.

• Monitor Fractions: Collect fractions and monitor them by thin-layer chromatography (TLC) using the same solvent system and a suitable stain (e.g., potassium permanganate).

• Combine and Concentrate: Combine the pure fractions (as determined by TLC) and concentrate them under reduced pressure to yield the purified 3-(Ethylthio)propanoic acid.

References

• ResearchGate. Michael addition reactions to show evidence of side reactions. [Link]

• Wikipedia. Michael addition reaction. [Link]

• PubChem. Ethyl 3-(methylthio)propionate. [Link]

• National Institutes of Health (NIH). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. [Link]

• MDPI. One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. [Link]

• MDPI. Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. [Link]

• NSF Public Access Repository. Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. [Link]

• PrepChem. Synthesis of 3-(Hexadecylthio)propanoic acid, ethyl ester. [Link]

• National Institutes of Health (NIH). Mechanistic Study of the Reaction of Thiol‐Containing Enzymes with α,β‐Unsaturated Carbonyl Substrates by Computation and Chemoassays. [Link]

• Google Patents. US4226991A - Process for preparing 3-alkylthiopropionic acid esters.

• PubChem. 3-(Methylthio)propanoic acid. [Link]

• Wiley Online Library. An Improved and Green Preparation of 3-(Alkylthio)propionic Acids. [Link]

• Google Patents. United States Patent (19) - 4,046,889. [Link]

• PubMed. Efficient Synthesis of Polymer Prodrug by Thiol-Acrylate Michael Addition Reaction and Fabrication of pH-Responsive Prodrug Nanoparticles. [Link]

• TSI Journals. Synthesis and spectral characterization of potential impurities of tiaprofenic acid. [Link]

• MDPI. Influence of Acrylic Acid and Tert-Dodecyl Mercaptan in the Adhesive Performance of Water-Based Acrylic Pressure-Sensitive Adhesives. [Link]

• PrepChem. Preparation of ethanethiol (ethyl mercaptan). [Link]

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Technical Support Center: Synthesis of 3-(Alkylthio)propanoic Acids

Welcome to the technical support center for the synthesis of 3-(alkylthio)propanoic acids. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this important class of compounds. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the common challenges and side reactions encountered during synthesis. Our goal is to provide you with the expertise and practical insights needed to optimize your reaction outcomes, ensuring high yield and purity.

Introduction to the Synthesis

The most common and efficient method for synthesizing 3-(alkylthio)propanoic acids is the nucleophilic conjugate addition, specifically the aza-Michael addition, of a thiol to acrylic acid. This reaction is valued for its high atom economy and generally mild conditions. However, like any chemical transformation, it is not without potential pitfalls. Competing side reactions can lower the yield and complicate the purification of the desired product. This guide will address the most prevalent side reactions: polymerization of acrylic acid, oxidation of the thiol starting material to a disulfide, and esterification of the carboxylic acid product.

Troubleshooting Guide

This section is formatted to address specific problems you may encounter in the laboratory. Each problem is followed by potential causes and actionable solutions.

Problem 1: Low or No Yield of the Desired 3-(Alkylthio)propanoic Acid, with Formation of a Solid Precipitate.

• Probable Cause: The most likely culprit for the formation of a solid precipitate and low yield is the homopolymerization of acrylic acid .[1] This is a rapid, often exothermic, radical-initiated process that competes with the desired thiol-ene addition.[2] The polymerization can be initiated by heat, light, or trace metal impurities.

• Solutions:

  • Inhibitor Addition: The most effective way to prevent the polymerization of acrylic acid is to introduce a radical inhibitor into the reaction mixture. Common and effective inhibitors include:

    • Hydroquinone (HQ): Typically used at concentrations of 200-1000 ppm.

    • Monomethyl ether hydroquinone (MEHQ): A common choice, often used at similar concentrations to HQ.

    • Phenothiazine (PTZ): Can be used in conjunction with other inhibitors for enhanced stability.

  • Temperature Control: Radical polymerization is often initiated or accelerated by heat. Maintaining a low and consistent reaction temperature is crucial. It is recommended to conduct the reaction in an ice bath, especially during the initial exothermic phase of the thiol addition.

  • Exclusion of Light: Photo-initiation can be a factor in acrylic acid polymerization. Protect your reaction from light by using an amber glass vessel or by wrapping the reaction flask in aluminum foil.

  • Inert Atmosphere: While oxygen can be an inhibitor of some radical polymerizations, its presence can also promote the oxidation of thiols (see Problem 2). Therefore, running the reaction under an inert atmosphere (e.g., nitrogen or argon) is a good practice to prevent both thiol oxidation and potential oxygen-mediated polymerization pathways.

Problem 2: Depletion of Thiol Starting Material and Presence of a Disulfide Byproduct.

• Probable Cause: Thiols are susceptible to oxidation , which leads to the formation of a disulfide dimer.[3] This is an oxidative coupling reaction that consumes two equivalents of your thiol starting material, thereby reducing the yield of the target product. This oxidation can be catalyzed by trace metal ions or facilitated by the presence of oxygen.[4][5][6]

• Solutions:

  • Inert Atmosphere: The most direct way to prevent oxidation is to rigorously exclude oxygen from the reaction system. This can be achieved by:

    • Degassing your solvent and reagents prior to use.

    • Maintaining a positive pressure of an inert gas (nitrogen or argon) throughout the reaction.

  • Metal Chelators: If you suspect trace metal contamination is catalyzing the oxidation, the addition of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester the metal ions and inhibit this side reaction.

  • pH Control: The rate of thiol oxidation can be pH-dependent. In some cases, maintaining a slightly acidic pH can disfavor the formation of the more easily oxidized thiolate anion.[7] However, the Michael addition itself is often base-catalyzed, so careful optimization of the pH is necessary.

  • Use of Reducing Agents: In some instances, a small amount of a reducing agent, such as tris(2-carboxyethyl)phosphine (TCEP), can be added to the reaction to maintain a reducing environment and prevent disulfide formation.[8] However, be mindful that phosphines can also act as catalysts for the Michael addition and may introduce their own side reactions if not used judiciously.[9][10]

Problem 3: An Additional Ester Peak is Observed in NMR and GC-MS Analysis.

• Probable Cause: If your reaction is performed in an alcohol solvent (e.g., ethanol, methanol) or if an alcohol is present as an impurity, there is a possibility of Fischer esterification of the 3-(alkylthio)propanoic acid product.[11][12][13][14][15] This is an acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[11][12][13][14][15]

• Solutions:

  • Solvent Selection: The simplest solution is to use a non-alcoholic solvent for the reaction. Good alternatives include:

    • Tetrahydrofuran (THF)

    • Dichloromethane (DCM)

    • Toluene

    • Acetonitrile

  • Avoid Acidic Catalysts: If you are using a catalyst for the Michael addition, opt for a non-acidic one. Base catalysts like triethylamine (TEA) or phosphines are common choices for this reaction and will not promote esterification.

  • Temperature Management: Esterification is an equilibrium-driven process that is typically favored at higher temperatures. By keeping the reaction temperature low, you can kinetically disfavor the esterification side reaction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst for the synthesis of 3-(alkylthio)propanoic acids?

A1: The choice of catalyst depends on your specific substrates and desired reaction conditions.

• Base Catalysts: Amines like triethylamine (TEA) are effective and widely used. They function by deprotonating the thiol to form the more nucleophilic thiolate anion.

• Nucleophilic Catalysts: Phosphines, such as trimethylphosphine (TMP) or triphenylphosphine (TPP), are also highly efficient catalysts. They operate through a different mechanism involving the formation of a zwitterionic intermediate with the acrylic acid. Be aware that phosphine catalysts can sometimes lead to byproducts through addition to the vinyl group, so using them in catalytic amounts is crucial.[9][10]

• Catalyst-Free Conditions: In some cases, the reaction can proceed without a catalyst, especially at elevated temperatures. However, this can increase the risk of side reactions like polymerization.

Q2: How can I monitor the progress of my reaction?

A2: Several analytical techniques can be used to monitor the reaction:

• Thin Layer Chromatography (TLC): This is a quick and easy way to qualitatively track the consumption of the starting materials and the formation of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent tool for monitoring the reaction, as it can separate and identify the starting materials, product, and any volatile side products.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is particularly useful for monitoring the disappearance of the vinyl proton signals from acrylic acid and the appearance of new signals corresponding to the 3-(alkylthio)propanoic acid product.

Q3: What is the best method for purifying the final product?

A3: The purification strategy will depend on the physical properties of your product and the nature of any impurities.

• Extraction: A standard workup involving extraction can be used to remove water-soluble impurities. The product, being a carboxylic acid, can be extracted into a basic aqueous solution (e.g., sodium bicarbonate), washed with an organic solvent to remove neutral impurities, and then re-acidified and extracted back into an organic solvent.

• Column Chromatography: If there are persistent impurities with similar solubility to your product, silica gel column chromatography is an effective purification method.[17]

• Distillation: For products that are thermally stable and have a sufficiently low boiling point, vacuum distillation can be a good option for purification.

Experimental Protocols

Protocol 1: General Synthesis of 3-(Butylthio)propanoic Acid

• Reagent Preparation: In a flame-dried, 250 mL round-bottom flask equipped with a magnetic stir bar, add acrylic acid (1 equivalent) and the chosen solvent (e.g., THF, 5 mL per gram of acrylic acid).

• Inhibitor Addition: Add a radical inhibitor such as MEHQ (500 ppm relative to the acrylic acid).

• Inert Atmosphere: Seal the flask with a septum and purge with nitrogen or argon for 10-15 minutes. Maintain a positive pressure of the inert gas throughout the reaction.

• Cooling: Place the reaction flask in an ice-water bath and allow the contents to cool to 0-5 °C.

• Reagent Addition: Slowly add 1-butanethiol (1.1 equivalents) to the stirred solution via syringe over 20-30 minutes. Following the thiol addition, add the catalyst (e.g., triethylamine, 0.1 equivalents) dropwise.

• Reaction: Allow the reaction to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 12-24 hours, or until TLC or GC-MS analysis indicates the complete consumption of the limiting reagent.

• Workup and Purification:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Wash with a brine solution.

  • Extract the organic layer with a saturated sodium bicarbonate solution.

  • Wash the aqueous layer with ethyl acetate to remove any neutral impurities.

  • Cool the aqueous layer in an ice bath and acidify with 1M HCl to a pH of ~2.

  • Extract the product into ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-(butylthio)propanoic acid.

  • Further purification can be achieved by column chromatography or vacuum distillation if necessary.

Protocol 2: Analytical Characterization by GC-MS

• Sample Preparation: Prepare a dilute solution of your crude or purified product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject a small volume (typically 1 µL) of the sample into the GC-MS instrument.

• GC Separation: Use a suitable GC column (e.g., a non-polar or medium-polarity column) and a temperature program that allows for the separation of the starting materials, product, and potential side products.

• MS Detection: Acquire mass spectra for each eluting peak.

• Data Analysis: Identify the components of your sample by comparing their retention times and mass spectra to known standards or by interpreting the fragmentation patterns.[16][18]

Data and Visualization

Table 1: Impact of Reaction Conditions on Side Product Formation

Parameter	Condition	Primary Side Reaction	Mitigation Strategy
Temperature	> 60 °C	Acrylic Acid Polymerization	Maintain reaction temperature at 0-25 °C.
Atmosphere	Presence of Oxygen	Thiol Oxidation to Disulfide	Use an inert atmosphere (N₂ or Ar).
Catalyst	Strong Acid (e.g., H₂SO₄)	Esterification (with alcohol solvent)	Use a base catalyst (e.g., TEA) or a non-alcoholic solvent.
Light	UV or Strong Visible Light	Acrylic Acid Polymerization	Protect the reaction from light.
Inhibitor	Absent	Acrylic Acid Polymerization	Add a radical inhibitor (e.g., MEHQ).

Diagrams of Reaction Pathways

Below are diagrams illustrating the desired reaction pathway and the major side reactions.

Caption: Desired Michael addition pathway.

Caption: Common side reaction pathways.

References

• Li, H., et al. (2023). Redox-Click Chemistry for Disulfide Formation from Thiols. ChemRxiv. [Link]

• Vaismaa, M. J. P., et al. (2015). An Improved and Green Preparation of 3-(Alkylthio)propionic Acids. ChemInform. [Link]

• Chan, J. W. (2009). Investigation of Novel Thiol "Click" Reactions. The Aquila Digital Community. [Link]

• Ataman Kimya. 3-THIOPROPIONIC ACID. [Link]

• Chemistry Stack Exchange. (2019). Reaction mechanism of thiol to disulfide oxidation under basic conditions?[Link]

• MDPI. (2023). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. [Link]

• Google Patents. (2010).

• ResearchGate. (2005). Mechanism and Modeling of a Thiol−Ene Photopolymerization. [Link]

• Organic Chemistry Portal. Disulfide synthesis by S-S coupling. [Link]

• Polymer Chemistry (RSC Publishing). (2013). Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts. [Link]

• Taylor & Francis Online. (2011). A Facile Oxidation of Thiols to Disulfides Catalyzed by CoSalen. [Link]

• Chemguide. ESTERIFICATION. [Link]

• Polymer Chemistry. (2022). Radical-Disulfide Exchange in Thiol-Ene-Disulfidation Polymerizations. [Link]

• Journal of Engineering Science and Technology. (2021). ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST. [Link]

• PubMed Central. (2012). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. [Link]

• NIST WebBook. 3-(Methylthio)propanoic acid methyl ester. [Link]

• ResearchGate. (2013). Investigation into thiol-(meth)acrylateMichael addition reactions using amine and phosphinecatalysts. [Link]

• PMC - NIH. (2016). A disulfide-based linker for thiol–norbornene conjugation: formation and cleavage of hydrogels by the use of light. [Link]

• MDPI. (2020). State of the Art in Dual-Curing Acrylate Systems. [Link]

• ResearchGate. (2011). Oxidation of thiols to disulfides by dioxygen catalyzed by a bioinspired organocatalyst. [Link]

• ResearchGate. (2017). The aza-Michael reaction as an alternative strategy to generate advanced silicon-based (macro)molecules and materials. [Link]

• ResearchGate. (2022). Radical-disulfide exchange in thiol–ene–disulfidation polymerizations | Request PDF. [Link]

• Monash University. (2013). Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts. [Link]

• Google Patents. (2020). Preparation method of 3-acetylmercapto-2-methylpropanoic acid.

• Polymer Chemistry (RSC Publishing). (2020). Step-growth polymerisation of alkyl acrylates via concomitant oxa-Michael and transesterification reactions. [Link]

• ResearchGate. (2021). (PDF) Esterification of propanoic acid in the presence of a homogeneous catalyst. [Link]

• Wikipedia. Thiol-ene reaction. [Link]

• Chemistry Steps. (2023). Reactions of Thiols. [Link]

• Thieme. (2007). A Mild and Environmentally Benign Oxidation of Thiols to Disulfides. [Link]

• ACS Publications. (2010). Origin of Inhibition Effects in the Reversible Addition Fragmentation Chain Transfer (RAFT) Polymerization of Methyl Acrylate. [Link]

• ACS Publications. (2020). Synthesis and Crystallization of Waterborne Thiol–ene Polymers: Toward Innovative Oxygen Barrier Coatings. [Link]

• Chemistry LibreTexts. (2022). 15.7: Redox Reactions of Thiols and Disulfides. [Link]

• ACS Publications. (2014). Spatial and Temporal Control of Thiol-Michael Addition via Photocaged Superbase in Photopatterning and Two-Stage Polymer Networks Formation. [Link]

• University of Calgary. Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. [Link]

• PubChem - NIH. 3-(Methylthio)propanoic acid. [Link]

• YouTube. (2023). What Is The Polymerization Mechanism For Polyacrylic Acid Synthesis? - Chemistry For Everyone. [Link]

• FAO. PROPIONIC ACID. [Link]

• YouTube. (2023). Esterification Reaction between Alcohol and Carboxylic Acid. [Link]

• MDPI. (2023). Recent Analytical Methodologies in Lipid Analysis. [Link]

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Technical Support Center: Optimizing Thio-Michael Addition Reactions

Welcome to the technical support center for the thio-Michael addition reaction. This guide is designed for researchers, scientists, and drug development professionals who utilize this powerful covalent reaction in their work. As a cornerstone of "click" chemistry, the thio-Michael addition offers high efficiency and selectivity for creating carbon-sulfur bonds.[1][2] However, like any chemical transformation, its success is highly dependent on carefully optimized conditions.

This document provides in-depth, experience-driven guidance to help you navigate the nuances of this reaction. We will explore the causal relationships behind experimental choices, troubleshoot common issues, and provide validated protocols to enhance the reliability and success of your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the fundamental questions researchers often have about the thio-Michael addition.

1. What is the fundamental mechanism of the thio-Michael addition?

The thio-Michael addition, or thia-Michael addition, is the conjugate addition of a thiol (or its corresponding thiolate anion) to an electron-deficient alkene, known as a Michael acceptor.[3] The reaction can be catalyzed by either a base or a nucleophile, which proceed via slightly different initiation steps but converge on a common anionic cycle.[4]

• Base-Catalyzed Pathway: A base deprotonates the thiol (R-SH) to form a highly nucleophilic thiolate anion (R-S⁻).[5] This anion then attacks the β-carbon of the Michael acceptor, generating a resonance-stabilized enolate intermediate. This intermediate is then protonated by the conjugate acid of the base (or another thiol molecule) to yield the final thioether product.[4][5]

• Nucleophile-Catalyzed Pathway: A strong nucleophile (like a phosphine) first attacks the Michael acceptor, creating a zwitterionic enolate.[6] This potent enolate is a much stronger base than the catalyst itself and rapidly deprotonates a thiol molecule to generate the reactive thiolate anion, which then enters the same addition cycle.[3][7] This pathway is often faster and requires lower catalyst loadings than the base-catalyzed route.[6]

Click to view a diagram of the catalytic mechanisms.

Caption: Catalytic cycles for the thio-Michael addition.

2. Which is better: a base or a nucleophilic catalyst?

The choice depends on your specific substrates and desired reaction kinetics.

• Nucleophilic catalysts (e.g., phosphines like DMPP or TCEP) are generally more efficient, leading to faster reactions with minimal side products, especially with (meth)acrylates.[3][8] They operate by generating a highly basic intermediate, which makes the initial deprotonation of the thiol very rapid.[7]

• Base catalysts (e.g., tertiary amines like triethylamine, or stronger bases like DBU) are also effective.[6] However, the reaction rate can be negatively impacted by the presence of the protonated base, which can slow the formation of new thiolate anions.[6] For tertiary amines, the mechanism is typically base catalysis, whereas primary and secondary amines can act as both nucleophiles and bases.[4]

3. How does solvent choice impact the reaction?

Solvent polarity plays a crucial role. Solvents that promote the formation of the thiolate anion will accelerate the reaction.[6]

• Polar aprotic solvents like DMF, DMSO, or THF are often excellent choices.[4][9] In highly polar solvents like DMSO, the reaction between a thiol and a highly reactive acceptor like a maleimide can even proceed without a catalyst.[3]

• Protic solvents (e.g., water, ethanol) can be used, but they may slow the reaction by solvating and stabilizing the thiolate anion through hydrogen bonding, reducing its nucleophilicity. However, reactions in aqueous media are highly desirable for bioconjugation, and adjusting the pH can effectively control the reaction rate.[8][10]

• Solvent-free (neat) conditions are also highly effective and offer a "green" chemistry advantage, often leading to rapid and clean reactions.[1][11]

4. What makes a good Michael acceptor?

The reactivity of the Michael acceptor is determined by the electron-withdrawing group (EWG) attached to the alkene. The more electron-deficient the double bond, the faster the reaction. The general reactivity order is: Maleimides > Vinyl Sulfones > Acrylates / Acrylamides .[4] Designing acceptors that gain aromaticity upon thiol addition can also dramatically increase the reaction's equilibrium constant.[9]

Troubleshooting Guide

Even with a robust reaction, challenges can arise. This guide provides a systematic approach to diagnosing and solving common experimental issues.

Click to view a troubleshooting workflow diagram.

Caption: A workflow for troubleshooting common thio-Michael addition issues.

Issue 1: Low or No Product Yield

Potential Causes:

• Insufficient Thiolate Generation: The reaction rate is critically dependent on the concentration of the thiolate anion. If the chosen base is not strong enough to deprotonate the thiol (i.e., the pKa of the thiol is too high or the base is too weak), the reaction will be sluggish.[5]

• Poorly Reactive Substrates: The Michael acceptor may not be sufficiently electron-deficient, or the thiol may be sterically hindered near the sulfur atom, slowing the rate of addition.[6][12]

• Catalyst Inefficiency: The chosen catalyst may simply have slow kinetics for the specific substrate pair. Amine catalysts, for instance, can take several hours to drive reactions to completion, whereas phosphine catalysts can achieve the same in minutes.[8]

Recommended Solutions:

• Enhance Catalyst Activity:

  • Switch Catalyst Type: If using a tertiary amine (e.g., triethylamine), consider switching to a more potent nucleophilic catalyst like dimethylphenylphosphine (DMPP) or a water-soluble phosphine like TCEP for aqueous reactions.[3][8] Phosphines are known to catalyze the reaction much more rapidly and efficiently.[3]

  • Increase Catalyst Loading: While keeping it catalytic (typically 1-10 mol%), a modest increase in catalyst concentration can improve the rate. Caution: Excess phosphine catalyst can lead to side reactions.[8][13]

• Optimize Reaction Conditions:

  • Increase pH in Aqueous Media: For reactions in water, increasing the pH will shift the equilibrium R-SH ⇌ R-S⁻ + H⁺ to the right, increasing the thiolate concentration and accelerating the reaction.[6][10] A pH > 8 is often effective for phosphine-catalyzed reactions in water.[8]

  • Change Solvent: Switch from a protic to a polar aprotic solvent (e.g., ethanol to DMF) to minimize thiolate solvation and increase its nucleophilicity.[6][9]

  • Increase Temperature: If the reaction is clean but slow, gently heating (e.g., to 40-60 °C) can increase the rate. However, be aware that this can also promote the reverse reaction and side product formation.[1]

Issue 2: Formation of Side Products

Potential Causes:

• Dimerization/Polymerization of Michael Acceptor: This is particularly common with highly reactive acrylates, which can undergo anionic homopolymerization initiated by the catalyst or the enolate intermediate.[7]

• Disulfide Formation: Thiols can be oxidized to form disulfides (R-S-S-R), especially in the presence of air (oxygen) under basic conditions. This consumes the thiol, reducing the yield of the desired product.

• Catalyst-Derived Byproducts: If used in non-catalytic amounts, some nucleophilic catalysts like phosphines can add to the Michael acceptor, forming unwanted adducts.[8]

Recommended Solutions:

• Minimize Polymerization:

  • Use a Nucleophilic Catalyst: Phosphine catalysts are generally more efficient and less prone to initiating acrylate polymerization compared to strong base catalysts.[3]

  • Control Stoichiometry: Add the Michael acceptor slowly to a solution of the thiol and catalyst. This keeps the instantaneous concentration of the acceptor low, favoring the desired 1:1 addition over polymerization.

• Prevent Disulfide Formation:

  • Degas Solvents: Before use, sparge solvents with an inert gas like nitrogen or argon to remove dissolved oxygen.

  • Run Under an Inert Atmosphere: Conduct the reaction in a flask under a positive pressure of nitrogen or argon to prevent oxygen from entering the system.

• Control Catalyst Reactivity:

  • Use Strictly Catalytic Amounts: Ensure the phosphine catalyst concentration is kept low (e.g., 1-5 mol%). This minimizes the probability of the catalyst itself acting as a reactant.[8]

Issue 3: Reaction Stalls or is Reversible

Potential Causes:

• Reversibility (Retro-Michael Reaction): The thio-Michael addition is often reversible, especially at higher temperatures or under strongly basic conditions.[1] The reaction may reach an equilibrium state with significant amounts of starting material remaining.

• Low pH: In buffered aqueous solutions, a low pH can make the reaction irreversible but also very slow, as the concentration of the required thiolate nucleophile is minimal.[1] Conversely, a high pH promotes rapid reaction but also increases reversibility.[1][10]

Recommended Solutions:

• Shift the Equilibrium:

  • Use an Excess of One Reagent: According to Le Châtelier's principle, using a slight excess (e.g., 1.1-1.2 equivalents) of either the thiol or the Michael acceptor can drive the reaction towards the product.

  • Choose a More Stable Adduct: Select a Michael acceptor that forms a more thermodynamically stable product. For example, additions to maleimides are generally less reversible than additions to acrylates.

• Control pH Carefully:

  • Find the pH "Sweet Spot": For aqueous reactions, the optimal pH is a compromise between thiolate availability and adduct stability. A pH around 7.5-9.5 is often a good starting point. For instance, one study noted rapid, reversible addition at pH 9.5, with the reaction becoming slow and irreversible at low pH.[1]

  • Product Isolation: If the reaction is at equilibrium, attempt to remove the product as it forms (e.g., by crystallization or extraction if feasible) to drive the reaction to completion.

Key Parameter Summary Table

Parameter	Recommendation	Rationale / Causality
Catalyst	Nucleophiles (Phosphines) for speed/efficiency. Bases (Amines) for general use.	Nucleophilic catalysis proceeds via a highly basic intermediate, accelerating the rate-limiting thiol deprotonation.[6][7]
Solvent	Polar Aprotic (DMF, DMSO, THF) or Solvent-Free .	These solvents do not stabilize the thiolate via H-bonding, maximizing its nucleophilicity.[6][9][11]
pH (Aqueous)	7.5 - 9.5	Balances the need for sufficient thiolate concentration (favored at high pH) with adduct stability (favored at lower pH).[1][10]
Temperature	Room Temperature (typically)	Sufficient for most reactions. Gentle heating (40-60°C) may help slow reactions but can increase reversibility.[1]
Atmosphere	Inert (N₂, Ar)	Prevents the oxidative side reaction of thiol to disulfide, especially under basic conditions.
Stoichiometry	1:1 or slight excess (1.1 eq)	Using a slight excess of one reagent can help drive equilibrium-limited reactions to completion.

Validated Experimental Protocol: General Procedure

This protocol provides a robust starting point for the phosphine-catalyzed thio-Michael addition of a thiol to an acrylate.

Materials:

• Thiol (1.0 mmol, 1.0 eq)

• Michael Acceptor (e.g., Butyl Acrylate) (1.0 mmol, 1.0 eq)

• Catalyst (e.g., Dimethylphenylphosphine, DMPP) (0.05 mmol, 0.05 eq)

• Anhydrous Solvent (e.g., THF or CH₂Cl₂) (3-5 mL)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Setup: Add the thiol and anhydrous solvent to a clean, dry, oven-dried round-bottom flask equipped with a magnetic stir bar.

• Inert Atmosphere: Seal the flask with a septum and purge with nitrogen or argon for 5-10 minutes to remove oxygen. Maintain a positive pressure of inert gas throughout the reaction.

• Catalyst Addition: Using a syringe, add the DMPP catalyst to the stirring solution.

• Reagent Addition: Add the Michael acceptor dropwise to the reaction mixture over 1-2 minutes.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Take small aliquots every 15-30 minutes. The disappearance of the limiting reagent indicates reaction completion. Phosphine-catalyzed reactions are often complete within minutes to an hour.[8]

• Workup & Purification:

  • Once the reaction is complete, quench the catalyst by adding a few drops of 3% hydrogen peroxide solution (to oxidize the phosphine) or by concentrating the mixture directly.

  • Remove the solvent under reduced pressure (rotary evaporation).

  • Purify the crude product using flash column chromatography on silica gel, using an appropriate solvent system (e.g., hexanes/ethyl acetate) to isolate the pure thioether product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.

References

• Chan, J. W. (2009). Investigation of Novel Thiol "Click" Reactions. The Aquila Digital Community, University of Southern Mississippi. [Link]

• d’Agosto, F., & Boddaert, T. (2022). Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. Polymers, 14(21), 4529. [Link]

• d’Agosto, F., & Boddaert, T. (2022). Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. MDPI. [Link]

• Desmet, G. B., Sabbe, M. K., et al. (2017). Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis?. Polymer Chemistry, 8(8), 1439-1451. [Link]

• Nair, D. P., Podgórski, M., et al. (2014). The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry. Chemistry of Materials, 26(1), 724-744. [Link]

• Vedantham, P., & Doble, M. (2017). Thiol Michael-Type Reactions of Optically Active Mercapto-Acids in Aqueous Medium. ChemistrySelect, 2(27), 8415-8419. [Link]

• Lester, C. L., & Bowman, C. N. (2021). Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. Macromolecules, 54(7), 3137-3147. [Link]

• Ishibashi, J. S. A., & Kalow, J. A. (2023). Enhancing the Equilibrium of Dynamic Thia-Michael Reactions through Heterocyclic Design. Journal of the American Chemical Society, 145(26), 14268-14276. [Link]

• Li, G. Z., Randev, R. K., et al. (2010). Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts. Polymer Chemistry, 1(8), 1196-1204. [Link]

• Poongavanam, V., & Kongsted, J. (2021). Mechanistic aspects of thiol additions to Michael acceptors: Insights from computations. WIREs Computational Molecular Science, 11(6), e1543. [Link]

• Nair, D. P., Podgórski, M., et al. (2014). The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry. ACS Publications. [Link]

• Li, G. Z., Randev, R. K., et al. (2010). Michael addition reactions to show evidence of side reactions. ResearchGate. [Link]

• Hemphill, M. A., & Anseth, K. S. (2021). Effect of pH on the Properties of Hydrogels Cross-Linked via Dynamic Thia-Michael Addition Bonds. ACS Polymers Au, 1(2), 95-103. [Link]

• Narender, P., & Srinivasu, P. (2009). A highly efficient, operationally simple and selective thia-Michael addition under solvent-free condition. Taylor & Francis Online. [Link]

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• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. datapdf.com [datapdf.com]
• 4. Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis? - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. hereon.de [hereon.de]
• 6. Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aquila.usm.edu [aquila.usm.edu]
• 8. Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. tandfonline.com [tandfonline.com]
• 12. par.nsf.gov [par.nsf.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: 3-(Ethylthio)propanoic Acid Synthesis

Welcome to the technical support center for the synthesis and purification of 3-(Ethylthio)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its preparation. By understanding the underlying chemistry and potential pitfalls, you can significantly improve your yield and purity.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific issues you may encounter during the synthesis of 3-(Ethylthio)propanoic acid, primarily through the thiol-Michael addition of ethanethiol to acrylic acid.

Problem 1: Low to No Product Yield

Symptoms: After the reaction and work-up, you isolate a significantly lower amount of 3-(Ethylthio)propanoic acid than expected, or none at all.

Potential Causes & Solutions:

Potential Cause	Scientific Explanation	Recommended Action
Inefficient Catalyst Activity	The base-catalyzed thiol-Michael addition relies on the deprotonation of ethanethiol to the more nucleophilic thiolate anion. If the chosen base is too weak or used in insufficient quantity, the concentration of the thiolate will be low, leading to a sluggish or stalled reaction.[1]	Solution: Switch to a stronger, non-nucleophilic base such as sodium hydroxide or potassium carbonate. Ensure at least a stoichiometric amount of base is used relative to the thiol. For nucleophile-catalyzed reactions, ensure the catalyst is not degraded.[2]
Suboptimal Reaction Temperature	Like most chemical reactions, the thiol-Michael addition has an optimal temperature range. If the temperature is too low, the reaction rate will be very slow. Conversely, excessively high temperatures can promote side reactions, such as polymerization of acrylic acid or decomposition of the product.[3]	Solution: The reaction is typically run at room temperature to 50°C. If the yield is low, consider a modest increase in temperature while monitoring for side product formation. An initial temperature of 40°C is a good starting point.
Presence of Oxygen (for radical-initiated reactions)	If you are using a radical initiator, oxygen can act as a radical scavenger, inhibiting the desired radical chain reaction.	Solution: Degas your solvent and reactants thoroughly before starting the reaction and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the process.
Poor Quality of Starting Materials	Impurities in ethanethiol or acrylic acid can interfere with the reaction. For instance, inhibitors in acrylic acid (often added to prevent polymerization during storage) must be removed.	Solution: Use freshly distilled or high-purity starting materials. Remove inhibitors from acrylic acid by passing it through a column of basic alumina.

Problem 2: Presence of Significant Impurities in the Crude Product

Symptoms: NMR or HPLC analysis of your crude product shows multiple unexpected peaks, indicating the presence of side products.

Potential Causes & Solutions:

Potential Impurity	Formation Mechanism	Mitigation Strategy
Diethyl Disulfide	Oxidation of ethanethiol, especially in the presence of air and base.	Solution: Maintain an inert atmosphere during the reaction. Add the base slowly to the thiol to minimize its exposure to oxidative conditions.
Poly(acrylic acid)	Polymerization of acrylic acid, often catalyzed by bases or initiated by radicals or heat.	Solution: Ensure acrylic acid is properly inhibited or freshly purified. Avoid excessive temperatures and localized high concentrations of base.
Bis(2-carboxyethyl) sulfide	Reaction of the product with another molecule of acrylic acid. This is more likely if there is an excess of acrylic acid.	Solution: Use a slight excess of ethanethiol relative to acrylic acid to ensure the complete consumption of the Michael acceptor.
Ethyl 3-(ethylthio)propanoate	Esterification of the product if an alcohol (like ethanol) is used as a solvent, particularly under acidic work-up conditions at elevated temperatures.[3]	Solution: Use a non-alcoholic solvent like THF or acetonitrile. If an alcohol is necessary, perform the work-up at low temperatures and avoid strong acids.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the base-catalyzed thiol-Michael addition for the synthesis of 3-(Ethylthio)propanoic acid?

A1: The reaction proceeds via a conjugate addition mechanism. A base is used to deprotonate the ethanethiol (pKa ~10.6) to form the more nucleophilic ethanethiolate anion. This anion then attacks the β-carbon of the electron-deficient double bond in acrylic acid. The resulting enolate intermediate is then protonated by the solvent or during aqueous work-up to yield the final product.

Reaction Mechanism: Base-Catalyzed Thiol-Michael Addition

Caption: Base-catalyzed synthesis of 3-(Ethylthio)propanoic acid.

Q2: Can I use a nucleophilic catalyst instead of a base?

A2: Yes, nucleophilic catalysts like tertiary amines (e.g., triethylamine) or phosphines can also promote the thiol-Michael addition.[1][2] The mechanism is slightly different, involving the initial attack of the nucleophile on the acrylic acid to form a zwitterionic intermediate, which then deprotonates the thiol. Nucleophilic catalysis can sometimes offer faster reaction rates and require lower catalyst loadings.[1]

Alternative Mechanism: Nucleophile-Initiated Thiol-Michael Addition

Caption: Nucleophile-initiated pathway for the thiol-Michael addition.

Q3: My purification by extraction is resulting in an emulsion. How can I resolve this?

A3: Emulsion formation is common during the extraction of carboxylic acids. To break the emulsion, you can try the following:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride. This increases the ionic strength of the aqueous phase, which can help to break up the emulsion.

• Filtration: Sometimes, filtering the emulsion through a pad of Celite® or glass wool can help to break it.

• Patience: Allowing the mixture to stand undisturbed for an extended period can sometimes lead to phase separation.

• Centrifugation: If available, centrifuging the mixture is a very effective way to separate the layers.

Q4: What is a suitable method for the final purification of 3-(Ethylthio)propanoic acid?

A4: After aqueous work-up and extraction, the crude product can be purified by one of the following methods:

• Flash Column Chromatography: Using a silica gel column with a solvent system like ethyl acetate/hexanes is an effective method for removing both polar and non-polar impurities.[4]

• Crystallization: If the crude product is a solid or can be induced to crystallize, recrystallization from a suitable solvent system (e.g., water, or a mixture of a good solvent like ethyl acetate and a poor solvent like hexanes) can yield a highly pure product.[5]

• Distillation: If the product is a liquid and thermally stable, vacuum distillation can be an excellent purification method.

Experimental Protocols

Protocol 1: Synthesis of 3-(Ethylthio)propanoic Acid

Materials:

• Acrylic acid

• Ethanethiol

• Sodium hydroxide

• Diethyl ether (or other suitable extraction solvent)

• Hydrochloric acid (for acidification)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve sodium hydroxide (1.0 eq) in water.

• Cool the solution in an ice bath and add ethanethiol (1.0 eq) dropwise.

• To this solution, add acrylic acid (1.05 eq) dropwise, ensuring the temperature remains below 20°C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, cool the mixture in an ice bath and acidify to pH ~2 with hydrochloric acid.

• Extract the product with diethyl ether (3 x volume of the aqueous phase).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

Protocol 2: Purification by Flash Column Chromatography

Materials:

• Crude 3-(Ethylthio)propanoic acid

• Silica gel

• Hexanes

• Ethyl acetate

Procedure:

• Prepare a silica gel column in a suitable solvent system (e.g., 9:1 hexanes:ethyl acetate).

• Dissolve the crude product in a minimal amount of the eluent.

• Load the sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).

• Collect fractions and analyze them by TLC.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Purity Assessment

The purity of the final product should be assessed using standard analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be developed to quantify the purity and detect any impurities.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the product and identifying any impurities.

• Mass Spectrometry (MS): Can be used to confirm the molecular weight of the product.

By following this guide, you should be able to troubleshoot common issues and successfully synthesize high-purity 3-(Ethylthio)propanoic acid.

References

• Vaismaa, M. J. P., et al. "An Improved and Green Preparation of 3-(Alkylthio)propionic Acids." ChemInform, vol. 41, no. 32, 2010. [Link]

• Simpkins, K. S., et al. "One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids." Molecules, vol. 28, no. 20, 2023, p. 7083. [Link]

• Lowe, A. B. "Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update." Polymer Chemistry, vol. 5, no. 17, 2014, pp. 4820-4853. [Link]

• Simpkins, K. S., et al. "One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids." PMC, National Center for Biotechnology Information, 2023. [Link]

• "Preparation method for synthesizing propionic acid by carbonylation.

• Chan, J. W. "Investigation of Novel Thiol 'Click' Reactions." The Aquila Digital Community, University of Southern Mississippi, 2009. [Link]

• Lalevée, J., et al. "Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks." Polymers, vol. 14, no. 21, 2022, p. 4457. [Link]

• Podgórski, M., et al. "Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations." Macromolecules, vol. 54, no. 7, 2021, pp. 3353-3364. [Link]

• "3-(Methylthio)propanoic acid." PubChem, National Center for Biotechnology Information. [Link]

• "Synthesis and spectral characterization of potential impurities of tiaprofenic acid." TSI Journals. [Link]

Sources

• 1. Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aquila.usm.edu [aquila.usm.edu]
• 3. researchgate.net [researchgate.net]
• 4. One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thieme-connect.de [thieme-connect.de]
• 6. tsijournals.com [tsijournals.com]

Technical Support Center: Purifying Sulfur-Containing Carboxylic Acids

Welcome to the technical support center for the purification of sulfur-containing carboxylic acids. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the unique challenges posed by this class of molecules. The inherent reactivity of the thiol group, combined with the polarity of the carboxylic acid, creates a landscape of potential pitfalls, from oxidative degradation to complex chromatographic behavior.

This document moves beyond simple protocols to explain the underlying chemical principles governing these challenges. By understanding the "why," you can make more informed decisions, leading to more robust and reproducible purification strategies.

Core Challenges: The Chemical Rationale

Before diving into specific troubleshooting scenarios, it's crucial to understand the fundamental properties of sulfur-containing carboxylic acids that make their purification non-trivial.

• Oxidative Instability : The thiol (R-SH) functional group is highly susceptible to oxidation. Even exposure to atmospheric oxygen can initiate the formation of disulfide dimers (R-S-S-R), which are often the most common process-related impurity.[1][2] This process can be accelerated by heat, light, basic pH, and trace metal contaminants. Further oxidation can lead to sulfoxides and sulfonic acids.[3]

• Metal Chelation : Both the soft sulfur atom and the hard oxygen atoms of the carboxylate can act as ligands, forming chelates with metal ions.[4][5] This is a primary cause of issues in chromatography, where interaction with trace metals in silica gel or stainless-steel components of an HPLC can lead to severe peak tailing, poor resolution, and even on-column degradation.[6]

• Duality of Polarity : These molecules possess a highly polar, acidic head (the carboxylic acid) and a soft, more lipophilic sulfur-containing tail. This amphipathic nature can result in difficult chromatographic separations, where the molecule interacts strongly with both polar and non-polar stationary phases, often requiring carefully modified mobile phases.

• Odor and Handling : Many low-molecular-weight thiols possess potent and unpleasant odors, necessitating specialized handling procedures in the laboratory.[7]

The following troubleshooting guide addresses common experimental failures in the context of these core challenges.

Troubleshooting Guide: A Question & Answer Approach

This section is structured to address the most frequent problems encountered during the purification of sulfur-containing carboxylic acids.

Problem Area 1: Sample Degradation & Appearance of New Impurities

Question 1: "My NMR/LC-MS shows a new major impurity with approximately double the mass of my product after purification. What is happening?"

Answer: This is a classic sign of disulfide bond formation. The thiol groups of two molecules are oxidizing to form a dimer.[1][2] This is especially common during steps that involve heating, concentrating under air, or long run times on a chromatography column.

Underlying Cause: The thiol-disulfide interchange is a facile process, often catalyzed by trace amounts of base, metal ions, or atmospheric oxygen. The mechanism involves the deprotonation of the thiol to the more nucleophilic thiolate, which then attacks another thiol.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Characterization, and Cytotoxicity Research of Sulfur-Containing Metal Complexes | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Chromatography of metal chelates. Pt. 14 (Journal Article) | ETDEWEB [osti.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: GC-MS Analysis of Volatile Fatty Acids

Welcome to the technical support center for the analysis of Volatile Fatty Acids (VFAs) by Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of VFA analysis, from sample preparation to data interpretation. Volatile fatty acids, also known as short-chain fatty acids (SCFAs), are key metabolites in many biological systems, and their accurate quantification is crucial for research in gut microbiome, metabolic diseases, and environmental science.[1][2] However, their inherent chemical properties—high polarity, volatility, and hydrophilicity—present unique analytical challenges.[3][4]

This document provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format, explaining not just the solution but the scientific reasoning behind it.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered during VFA analysis.

Q1: Why are my VFA peaks tailing or showing poor shape?

Peak tailing is the most common chromatographic problem in VFA analysis. It is primarily caused by unwanted interactions between the acidic VFA molecules and the GC system.

• Causality: The carboxyl group on VFAs is highly polar and can form strong hydrogen bonds with active sites (e.g., free silanol groups) in the injection port liner, column stationary phase, or any contaminated part of the sample path. This interaction slows down a portion of the analyte molecules, causing them to elute later and create a "tail."[5][6]

• Quick Solutions:

  • Use a specialized VFA column: Employ a column specifically designed for acidic compounds. These are typically acid-modified polyethylene glycol (PEG) columns, often referred to as FFAP (Free Fatty Acid Phase) columns (e.g., DB-FFAP, Nukol™, SPB-1000).[6][7][8] The acidic modification of the stationary phase masks the active sites and minimizes analyte interaction.[6]

  • Check your inlet liner: The liner is a common site of activity and contamination.[5] Use an ultra-inert liner, potentially with glass wool, to trap non-volatile residues.[9] Replace the liner and O-ring regularly, especially when analyzing complex matrices like fermentation broths.[5]

  • Acidify your sample: For direct aqueous injections, adding a non-volatile acid like phosphoric acid ensures the VFAs are in their protonated, less polar form, which reduces their tendency to interact with active sites.[1][10]

Q2: I'm not detecting my VFAs, or the sensitivity is very low. What should I do?

Low or no signal can be due to issues with the sample preparation, injection, or instrument settings.

• Causality: VFAs can be lost during sample preparation, especially if a drying step is involved.[4] Their high polarity can also lead to poor transfer from the injection port to the column. In headspace analysis, insufficient equilibration time or temperature will result in low concentrations in the vapor phase.

• Quick Solutions:

  • Consider derivatization: Converting VFAs to less polar esters (e.g., methyl, ethyl, or silyl esters) significantly increases their volatility and thermal stability, leading to better chromatography and sensitivity.[3][4] This is often necessary for trace-level analysis.

  • Optimize headspace parameters: If using headspace injection, ensure the vial is heated sufficiently (e.g., 85°C) for an adequate time (e.g., 15 minutes) to allow the VFAs to partition into the headspace for improved sensitivity.[1][11] Also, ensure you are injecting a sufficient volume of the headspace gas (e.g., 200-500 µL), not a liquid volume (e.g., 1-2 µL).[11]

  • Check for leaks: A leak in the injector can lead to sample loss, especially for the most volatile compounds.[5][12]

  • Use an appropriate injection mode: For trace analysis, a splitless injection ensures that the entire sample is transferred to the column, maximizing sensitivity. A split injection is better for higher concentration samples to avoid overloading the column.[11][13]

Q3: I see "ghost peaks" in my blank runs. Where are they coming from?

Ghost peaks are peaks that appear in blank or solvent runs and are typically the result of contamination or carryover from previous injections.[14]

• Causality: Contamination can originate from several sources: the septum, the injection port liner, the syringe, or the carrier gas.[14][15] Septa can bleed siloxanes, especially at high temperatures.[16] Dirty liners can retain residues from previous samples, which then slowly bleed out in subsequent runs.[5][15]

• Quick Solutions:

  • Clean the injection port: Regularly replace the septum and liner.[5] A dirty liner is a very common cause of carryover.[5][15]

  • Bake out the column: Run the column at its maximum allowed temperature for a period to remove contaminants.[13]

  • Use a septum purge: Most GCs have a septum purge function that helps vent contaminants from the septum away from the column.[15]

  • Check your rinse solvents and vials: Ensure your rinse solvents are fresh and that vial caps/septa are not a source of contamination.

Part 2: In-Depth Troubleshooting Guides

Guide 1: Optimizing Sample Preparation for VFA Analysis

The choice of sample preparation is critical and depends on the sample matrix, VFA concentration, and required sensitivity. The high volatility and hydrophilic nature of VFAs make them a demanding analytical target.[3]

Caption: Decision tree for selecting a VFA sample preparation method.

Q: When should I use direct aqueous injection?

A: This is the simplest method, suitable for high-concentration samples (>100 µM) in relatively clean matrices.[17] Injecting aqueous samples can be problematic due to the large vapor volume created, which can lead to poor peak shape and inlet contamination.[9] However, it avoids the use of hazardous derivatization reagents.

• Causality & Protocol: To prevent peak tailing and analyte loss, the sample must be acidified with a non-volatile acid (e.g., phosphoric acid) to a pH < 3.[1][10] This ensures the VFAs are in their neutral, carboxylic acid form, making them less reactive. A specialized, acid-resistant column (e.g., DB-FFAP) is mandatory for this approach to achieve good peak shapes.[7]

Q: When is derivatization the right choice?

A: Derivatization is recommended for low-concentration samples or when analyzing complex biological matrices.[4] Many derivatization protocols require non-aqueous conditions, which can lead to the loss of highly volatile acids during drying steps.[4] Therefore, choosing the right reagent is key.

• Causality: Derivatization converts the polar carboxyl group into a less polar, more volatile ester. This has two major benefits:

  • Improved Chromatography: The derivative is less likely to interact with active sites, resulting in sharper, more symmetrical peaks.

  • Increased Sensitivity: The derivative is more volatile and thermally stable, leading to better transfer to the column and a stronger signal in the mass spectrometer.

• Common Reagents: Silylation (e.g., with MTBSTFA), alkylation, and esterification are common methods.[4] For aqueous samples, reagents like isobutyl chloroformate are effective as they can be performed in an aqueous solution, avoiding problematic drying steps.[3][4]

Reagent	Derivative	Pros	Cons
Alkyl Chloroformates (e.g., isobutyl chloroformate)	Alkyl esters	Works in aqueous solution, fast reaction.[3][4]	Reagent can sometimes interfere with early eluting peaks.[4]
Silylating Agents (e.g., MTBSTFA, BSTFA)	Silyl esters (TBDMS, TMS)	Creates stable derivatives, good for MS fragmentation.	Highly sensitive to moisture, requires anhydrous conditions.[3]
Pentafluorobenzyl Bromide (PFBBr)	PFB esters	Creates electron-capturing derivatives, excellent for ECD or NCI-MS.	Requires anhydrous conditions, can be a hazardous reagent.[3]

Guide 2: Solving Chromatographic & Spectrometric Issues

Even with perfect sample preparation, problems can arise from the instrument itself.

Sources

• 1. MASONACO - HS GC-MS analysis of VFA [masonaco.org]
• 2. Volatile Fatty Acid (VFA) Analysis - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. youtube.com [youtube.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Investigating the Role of Diet-Manipulated Gut Bacteria in Pathogenesis of Type 2 Diabetes Mellitus—An In Vitro Approach [mdpi.com]
• 8. agilent.com [agilent.com]
• 9. TECHNICAL NOTE: Analysis of volatile fatty acids in rumen fluid by gas chromatography mass spectrometry using a dimethyl carbonate extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. GC-MS Volatile Fatty acids - Chromatography Forum [chromforum.org]
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• 17. shimadzu.com [shimadzu.com]

Preventing oxidation of thioethers during synthesis and storage

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth, experience-driven answers to common challenges encountered with the oxidation of thioethers—a critical stability issue in synthesis and formulation. Here, we move beyond simple steps to explain the underlying science, helping you build robust, self-validating protocols.

Section 1: Understanding the Problem - The "Why"

This section addresses the fundamental principles of thioether oxidation. A clear understanding of the mechanism is the first step toward effective prevention.

Q1: What is thioether oxidation and why is it a significant problem?

Thioether (or sulfide) oxidation is a chemical transformation where the sulfur atom is oxidized, typically in two stages. First, the thioether (R-S-R') is converted to a sulfoxide (R-S(O)-R'). With a stronger oxidant or harsher conditions, the sulfoxide can be further oxidized to a sulfone (R-S(O)₂-R').

This is a major concern in both synthesis and drug development for several reasons:

• Loss of Potency: In pharmaceuticals, the thioether moiety can be crucial for the molecule's biological activity. Its oxidation to a sulfoxide or sulfone can alter the compound's shape, electronics, and ability to bind to its target, often leading to a partial or total loss of efficacy.

• Formation of Impurities: The sulfoxide and sulfone are considered impurities. In drug development, strict limits are placed on impurity levels, and their presence can lead to costly batch failures and extensive investigations.

• Altered Physical Properties: Oxidation changes the polarity and solubility of the molecule, which can complicate purification processes (e.g., chromatography) during synthesis and affect the dissolution and bioavailability of a drug product.

• Reaction Control: In a synthetic route, unintended oxidation represents a loss of control over the reaction, leading to lower yields and the formation of side products.

Q2: What are the common culprits? A guide to oxidants.

Thioethers can be oxidized by a surprisingly wide range of reagents and conditions. Awareness is key to prevention.

• Atmospheric Oxygen (Autoxidation): This is the most common and insidious cause. Molecular oxygen (O₂) from the air, often with initiation by light or trace metal impurities, can oxidize thioethers over time. This is a primary concern during long-term storage.

• Peroxides: Hydrogen peroxide (H₂O₂) is a classic oxidant for converting thioethers to sulfoxides and sulfones.[1][2] Residual peroxides in solvents (especially ethers like THF or diethyl ether) are a frequent and often overlooked source of unwanted oxidation. Peroxy acids like m-CPBA are also potent oxidants for this transformation.[3]

• Reactive Oxygen Species (ROS): In biological systems and some chemical reactions, species like hypochlorite (the active component in bleach) can rapidly oxidize thioethers.[4][5]

• "Benign" Reagents with Oxidative Potential: Some reagents not typically thought of as oxidants can cause issues. For example, certain batches of DMSO can contain oxidizing impurities. Even some catalysts can promote oxidation if air is not rigorously excluded.[6]

Q3: How can I detect and quantify thioether oxidation?

Early and accurate detection is crucial for troubleshooting. The most common analytical techniques include:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse method. A good reversed-phase method will typically show the more polar sulfoxide and sulfone eluting earlier than the parent thioether. UV detection is common, and mass spectrometry (LC-MS) can be used for definitive identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can be used. The protons and carbons on the atoms adjacent to the sulfur (α-carbons) will shift downfield (to a higher ppm) upon oxidation due to the electron-withdrawing effect of the oxygen atom(s).

• Thin-Layer Chromatography (TLC): A quick and simple method for monitoring reactions.[2] The more polar sulfoxide and sulfone will have lower Rf values compared to the thioether.

Section 2: Prevention During Synthesis - A Proactive Approach

Unwanted oxidation during a chemical reaction can ruin a synthesis. The following troubleshooting guide and protocols are designed to help you maintain an oxygen-free environment.

Troubleshooting Guide: Synthesis

Q: I ran my reaction under a nitrogen balloon, but I still see significant sulfoxide formation. What went wrong?

A: This is a very common issue. A nitrogen balloon is often insufficient for creating a truly inert atmosphere. Here’s a checklist of potential causes:

• Inadequate Purging: Did you thoroughly purge the flask of air before starting? Simply flushing the headspace is not enough. Air is heavy and can remain. A minimum of three vacuum/backfill cycles is recommended.[7]

• "Leaky" System: Every joint is a potential leak. Ensure all glassware joints are properly sealed with a suitable grease. Check septa for punctures from previous uses. Use thick-walled tubing for vacuum and nitrogen lines.[8]

• Contaminated Solvents: Did you use freshly deoxygenated solvents? Solvents can reabsorb air over time. Peroxides in older ether solvents are a major culprit.

• Contaminated Reagents: Were all reagents handled under inert conditions? Adding a reagent from a bottle that has been opened on the bench can introduce a significant amount of oxygen.

• Gas Purity: Is your nitrogen source high purity? While less common, cylinders can be contaminated.

Q: Can my reagents themselves be a source of oxidation, even if they aren't "oxidants"?

A: Absolutely. Aside from the obvious culprits like peroxide-containing solvents, some reagents may contain residual oxidants from their own manufacturing process. It is also possible for certain reagents to react with trace moisture or air to generate oxidative species in situ. When introducing any new reagent to a sensitive reaction, it's wise to consider its purity and potential for side reactions.

Diagram: Troubleshooting Workflow for Unwanted Oxidation

This workflow helps diagnose the source of oxidation during a chemical synthesis.

Caption: Troubleshooting workflow for identifying sources of oxidation.

Key Experimental Protocols

Protocol 1: Effective Deoxygenation of Solvents (Freeze-Pump-Thaw)

This is the gold standard for removing dissolved gases from solvents.

• Objective: To remove >99.9% of dissolved atmospheric gases, primarily O₂.

• Materials: Schlenk flask, solvent, liquid nitrogen, vacuum/inert gas manifold (Schlenk line).

• Preparation: Place the solvent in a Schlenk flask, ensuring the flask is no more than half full to allow for expansion upon freezing.

• Freeze: Close the flask's stopcock to the manifold. Carefully immerse the flask in a dewar of liquid nitrogen until the solvent is completely frozen solid.

• Pump: With the solvent still frozen, open the stopcock to the vacuum line. You will observe bubbling as trapped gases are removed from the solid matrix. Maintain the vacuum for 5-10 minutes until bubbling ceases.

• Thaw: Close the stopcock to the manifold. Remove the liquid nitrogen dewar and allow the solvent to thaw completely. You may use a water bath to speed this up.

• Repeat: Repeat the entire Freeze-Pump-Thaw cycle at least two more times (for a total of three cycles).[7] After the final cycle, backfill the flask with an inert gas like argon or nitrogen. The solvent is now ready for use.

Protocol 2: Setting Up and Maintaining an Inert Atmosphere Reaction

• Objective: To perform a chemical reaction while rigorously excluding atmospheric oxygen.

• Materials: Oven-dried glassware, Schlenk line, cannulas, septa, inert gas (Argon or Nitrogen).

• Glassware Preparation: Ensure all glassware (reaction flask, addition funnel, etc.) is thoroughly dried in an oven (e.g., 120 °C overnight) and allowed to cool in a desiccator.

• Assembly: Quickly assemble the glassware while hot and immediately connect it to the Schlenk line.

• Purging the System: Perform at least three vacuum/backfill cycles on the empty reaction setup.[7] This removes adsorbed moisture and air from the glass surfaces. Leave the system under a positive pressure of inert gas, which can be monitored with an oil bubbler.[8]

• Adding Solvents and Reagents:

  • Liquids: Use a deoxygenated solvent (see Protocol 1). Transfer it from its storage flask to the reaction flask via a double-tipped needle (cannula) using the pressure difference between the flasks.

  • Solids: If the solid is stable in air for a short period, you can quickly add it to the flask against a positive flow of inert gas (i.e., remove a stopper and quickly add the solid while a strong stream of nitrogen is flowing out of the neck). For highly sensitive solids, this should be done in a glovebox.[7]

• Running the Reaction: Maintain a slight positive pressure of inert gas throughout the reaction. The oil bubbler should show a slow, steady stream of bubbles (e.g., 1 bubble per second).

Section 3: Prevention During Storage & Formulation

For drug development professionals, ensuring the long-term stability of a thioether-containing active pharmaceutical ingredient (API) or drug product is paramount.

Frequently Asked Questions: Storage

Q: What are the ideal storage conditions for a pure, solid thioether-containing compound?

A: The ideal conditions aim to minimize exposure to the three main degradation triggers: oxygen, light, and heat.

• Atmosphere: Store under an inert atmosphere (argon or nitrogen). For small quantities, this can be achieved by placing the vial inside a larger, sealed container that has been purged with inert gas. For larger quantities, dedicated storage cabinets with nitrogen purging are used. Storing in sealed ampoules under an inert atmosphere is a highly effective but more labor-intensive method.[7]

• Temperature: Store at reduced temperatures (e.g., 2-8 °C or -20 °C). Lower temperatures slow down the rate of any potential oxidative reactions.

• Light: Protect from light by using amber vials or by storing the container in the dark. Light can provide the energy to initiate autoxidation.

Q: When should I consider using an antioxidant in my formulation?

A: An antioxidant should be considered when passive controls (like inert atmosphere packaging) are insufficient or impractical for the final drug product. This is often the case for liquid formulations or for solid dosage forms where oxygen ingress over the shelf life is a concern. The decision is based on a risk assessment informed by forced degradation and long-term stability studies. If these studies show unacceptable levels of sulfoxide formation under accelerated or real-time conditions, an antioxidant is warranted.

Q: Which antioxidant is right for my application?

A: The choice of antioxidant depends on the formulation (e.g., aqueous vs. organic), the route of administration, and regulatory acceptance.

• Mechanism: Antioxidants can work as "oxygen scavengers" (reacting directly with O₂) or as "radical chain terminators" (interrupting the autoxidation process).

• Common Examples:

  • Butylated hydroxytoluene (BHT): A phenolic antioxidant that acts as a radical scavenger. It is very effective but is more suitable for non-aqueous systems due to its low water solubility.

  • Methionine: An amino acid that can be preferentially oxidized, thereby protecting the thioether drug substance. It is water-soluble and often used in protein and peptide formulations.

  • Ascorbic Acid (Vitamin C) & Cysteine: Water-soluble antioxidants that are readily oxidized.

Data Table: Comparison of Common Antioxidant Strategies

Strategy	Mechanism	Typical Application	Advantages	Considerations
Inert Gas Overlay	Oxygen Displacement	Synthesis, API Storage	No additives, highly effective	Requires specialized equipment/packaging
BHT	Radical Scavenger	Non-aqueous liquids, solids	Highly effective at low conc.	Poor water solubility, potential regulatory questions
Methionine	Preferential Oxidation	Aqueous formulations (biologics)	Biocompatible, water-soluble	May not be as potent as others
Ascorbic Acid	Oxygen Scavenger	Aqueous formulations	Generally Regarded as Safe (GRAS)	Can be unstable itself, pH-dependent

Diagram: Decision Tree for Storage & Formulation Strategy

This diagram provides a logical pathway for selecting an appropriate stability strategy.

Caption: Decision tree for selecting a thioether stability strategy.

References

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved from [Link]

• Ashenhurst, J. (2015). Thiols and Thioethers: Properties and Key Reactions. Master Organic Chemistry. Retrieved from [Link]

• Yin, J., et al. (2021). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters, 23(15), 5947–5951. Retrieved from [Link]

• Bell, A. T., et al. (2003). Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS1 as catalyst. Journal of Catalysis, 217(2), 344-353. Retrieved from [Link]

• Yin, J., et al. (2021). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. ACS Publications. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Thioether Formation. Retrieved from [Link]

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Sulfide Oxidation. Retrieved from [Link]

• Molecular Inorganic Chemistry, University of Amsterdam. (2008). Working with air and moisture sensitive compounds. Retrieved from [Link]

• Wang, X., et al. (2020). Highly efficient oxidation of various thioethers catalyzed by organic ligand-modified polyoxomolybdates. Inorganic Chemistry Frontiers, 7(18), 3486-3493. Retrieved from [Link]

• Ali, M. H., & Bohnert, G. J. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 12(3), 536-544. Retrieved from [Link]

• Meyer, F., et al. (2008). Stability of thiol-passivated gold particles at elevated temperatures studied by X-ray photoelectron spectroscopy. Surface and Interface Analysis, 40(3-4), 192-195. Retrieved from [Link]

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• 4. pubs.acs.org [pubs.acs.org]
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• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Stability issues of 3-(Ethylthio)propanoic acid under experimental conditions

Welcome to the technical support center for 3-(Ethylthio)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of this compound under typical experimental conditions. Our goal is to provide you with not just troubleshooting steps, but also the underlying chemical principles to empower your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 3-(Ethylthio)propanoic acid?

A1: The main stability concerns for 3-(Ethylthio)propanoic acid stem from its two primary functional groups: the thioether linkage and the carboxylic acid. The thioether is susceptible to oxidation, which can convert the sulfide to a sulfoxide and then to a sulfone.[1][2] The carboxylic acid moiety can undergo typical reactions of its class, though it is generally more stable.

Q2: What are the likely degradation products I might see?

A2: Under oxidative stress, you are likely to observe the formation of 3-(Ethylsulfinyl)propanoic acid (the sulfoxide) and 3-(Ethylsulfonyl)propanoic acid (the sulfone).[1][2] Under strongly acidic or basic conditions, while the thioether itself is relatively stable to hydrolysis, the overall molecule's integrity could be compromised, though this is less common than oxidation.

Q3: How should I properly store 3-(Ethylthio)propanoic acid?

A3: To minimize degradation, 3-(Ethylthio)propanoic acid should be stored in a tightly sealed container in a cool, dark, and well-ventilated place.[3][4] For long-term storage, refrigeration is recommended. Inert atmosphere (e.g., argon or nitrogen) can further protect against oxidation.

Q4: Can I anticipate stability issues in my aqueous experimental buffers?

A4: Yes, the pH of your aqueous buffer can play a role in stability, although significant degradation at neutral pH is not typically expected over short experimental durations.[5] However, prolonged exposure to strongly acidic or basic buffers, especially at elevated temperatures, could potentially lead to hydrolysis or other reactions. It is always advisable to prepare fresh solutions for your experiments.

Troubleshooting Guide

Issue 1: I am observing unexpected peaks in my HPLC analysis of a sample containing 3-(Ethylthio)propanoic acid.

Possible Cause: This is a classic sign of degradation. The new peaks are likely the sulfoxide and/or sulfone derivatives of your parent compound.

Troubleshooting Steps:

• Confirm the Identity of Degradants: If you have access to mass spectrometry (LC-MS), this is the most direct way to identify the unexpected peaks. The sulfoxide will have a mass increase of 16 amu compared to the parent, and the sulfone will show a mass increase of 32 amu.

• Perform a Forced Degradation Study: To confirm that the observed peaks are indeed degradation products, you can intentionally stress a sample of 3-(Ethylthio)propanoic acid. A common method is to treat a solution of the compound with a mild oxidizing agent like hydrogen peroxide.[6] If the retention times of the resulting peaks match your unexpected peaks, this confirms their identity as oxidative degradants.

• Optimize Your HPLC Method: Ensure your HPLC method is "stability-indicating," meaning it can resolve the parent compound from its potential degradation products.[7] See the detailed protocol for developing a stability-indicating HPLC method below.

Issue 2: My experimental results suggest a loss of potency or concentration of 3-(Ethylthio)propanoic acid over time.

Possible Cause: This is likely due to the degradation of the parent compound into its oxidized forms, which may have different biological or chemical activities.

Troubleshooting Steps:

• Quantify the Degradation: Use a validated stability-indicating HPLC method (see protocol below) to determine the percentage of the parent compound remaining and the percentage of each degradant formed.

• Evaluate Your Experimental Conditions:

  • Temperature: Are your experiments run at elevated temperatures? If so, consider if the duration can be minimized or if the experiment can be run at a lower temperature.

  • Atmosphere: Are your samples exposed to air for extended periods? If so, consider purging your solutions with an inert gas like nitrogen or argon and running your experiments under an inert atmosphere.

  • Reagents: Are any of your other reagents known oxidizers? If so, investigate if they can be substituted with non-oxidizing alternatives.

Key Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade 3-(Ethylthio)propanoic acid to identify its degradation products and to test the specificity of an analytical method.[8]

Materials:

• 3-(Ethylthio)propanoic acid

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 1 M Hydrochloric Acid

• 1 M Sodium Hydroxide

• 3% Hydrogen Peroxide

• HPLC system with UV detector

• pH meter

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 3-(Ethylthio)propanoic acid in a 50:50 mixture of methanol and water.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Heat at 60°C for 24 hours.[9] Cool, neutralize with 1 M NaOH, and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Heat at 60°C for 24 hours.[9] Cool, neutralize with 1 M HCl, and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Thermal Degradation: Heat the solid compound at 60°C for 24 hours.[9] Prepare a 0.1 mg/mL solution in the mobile phase.

• Analysis: Analyze all samples by HPLC.

Expected Results:

Stress Condition	Expected Degradation	Likely Degradation Products
Acid Hydrolysis	Minimal	Parent compound
Base Hydrolysis	Minimal	Parent compound
Oxidation	Significant	3-(Ethylsulfinyl)propanoic acid, 3-(Ethylsulfonyl)propanoic acid
Thermal	Minimal to moderate	Potential for some oxidation if exposed to air

Protocol 2: Stability-Indicating HPLC Method

This reverse-phase HPLC method is designed to separate 3-(Ethylthio)propanoic acid from its primary oxidative degradation products.

Chromatographic Conditions:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile
Gradient	0-2 min: 10% B2-15 min: 10% to 90% B15-18 min: 90% B18-20 min: 90% to 10% B20-25 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm
Injection Volume	10 µL

Method Validation:

The method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.[7]

Visualizing Degradation and Workflow

Predicted Degradation Pathway

Caption: Oxidation pathway of 3-(Ethylthio)propanoic acid.

Forced Degradation Experimental Workflow

Caption: Workflow for the forced degradation study.

References

• Master Organic Chemistry. (2015). Thiols and Thioethers. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Thioether Formation. Retrieved from [Link]

• Orhan, H., Vermeulen, N. P., Sahin, G., & Commandeur, J. N. (2001). Characterization of Thioether Compounds Formed From Alkaline Degradation Products of Enflurane. Anesthesiology, 95(1), 165-175. Retrieved from [Link]

• Wang, H., et al. (2017). Development and Validation of a New Simple HPLC Method for the Determination of 3-[4-(2-Methylpropyl)phenyl] Propanoic Acid as an Impurity of Ibuprofen and Ibuprofen Sodium. Chromatographia, 80, 1095–1100. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 3-(arylthio)propanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Metal-Catalyzed Methods for Thioether Synthesis. Retrieved from [Link]

• Han, I. (2022). Thioethers: An Overview. Current Drug Targets, 23(2), 170-219. Retrieved from [Link]

• Vladimirova, S., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia, 69(2), 345-351. Retrieved from [Link]

• EC-UNDP. (n.d.). Propanoic Acid Oxidation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of thioethers, arenes and arylated benzoxazoles by transformation of the C(aryl)–C bond of aryl alcohols. Retrieved from [Link]

• PubMed. (n.d.). Degradation Study of Thiotepa in Aqueous Solutions. Retrieved from [Link]

• Synerzine. (2018). 3-(Methylthio)propionic acid Safety Data Sheet. Retrieved from [Link]

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of Thioethers. Amide Solvent-Promoted Nucleophilic Displacement of Halide by Thiolate Ion. Retrieved from [Link]

• PubMed. (2009). An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. Retrieved from [Link]

• MDPI. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(Methylthio)propanoic acid. Retrieved from [Link]

• SGS. (2011). HOW TO APPROACH A FORCED DEGRADATION STUDY. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or saponification. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Understanding the electrocatalytic oxidation of propionic acid for the sustainable production of ethylene. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid. Retrieved from [Link]

• SciSpace. (2016). Identification and Structure Elucidation of Forced Degradation Products of the Novel Propionic acid Derivative Loxoprofen. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Propanoic acid, 3-[(2-methoxy-2-oxoethyl)thio]-, methyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• Quora. (2022). What is the oxidation state of propanoic acid?. Retrieved from [Link]

• Chemistry LibreTexts. (2015). The Hydrolysis of Esters. Retrieved from [Link]

• Ataman Kimya. (n.d.). 3-THIOPROPIONIC ACID. Retrieved from [Link]

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• 2. Thioether Formation - Wordpress [reagents.acsgcipr.org]
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• 5. Degradation study of thiotepa in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Method Development for Quantifying 3-(Ethylthio)propanoic Acid in Complex Matrices

Welcome to the technical support center for the quantitative analysis of 3-(Ethylthio)propanoic acid (ETPA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for method development and validation. Here, we address common challenges encountered during the quantification of ETPA in complex biological and environmental matrices, drawing from established analytical principles and field-proven insights.

Introduction to 3-(Ethylthio)propanoic Acid Quantification

3-(Ethylthio)propanoic acid (ETPA) is a sulfur-containing carboxylic acid. Its accurate quantification in complex matrices is crucial for various fields, including metabolic research and drug development, as it can be a metabolite of xenobiotics containing ethylthio moieties. The inherent challenges in analyzing ETPA lie in its polarity, potential for volatility, and the complexity of the matrices in which it is often found. This guide provides a structured approach to developing and troubleshooting robust analytical methods for this purpose.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise when planning to quantify ETPA.

Q1: What are the primary analytical techniques for quantifying ETPA?

A1: The most common and effective techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice between them depends on factors like the required sensitivity, sample throughput, and the nature of the sample matrix. GC-MS often requires derivatization to improve the volatility and thermal stability of ETPA[1][2][3]. LC-MS can sometimes analyze ETPA directly, but derivatization can also be used to enhance ionization efficiency and chromatographic retention[4][5].

Q2: Why is derivatization often necessary for ETPA analysis, especially by GC-MS?

A2: Derivatization is a chemical modification of the analyte to enhance its analytical properties. For ETPA, which is a carboxylic acid, derivatization serves several purposes:

• Increases Volatility: The carboxyl group makes ETPA polar and non-volatile. Derivatization, for example by silylation or esterification, replaces the acidic proton with a less polar group, making the molecule more volatile and suitable for GC analysis[1][2][3].

• Improves Thermal Stability: The derivatized form of ETPA is often more stable at the high temperatures used in the GC inlet and column.

• Enhances Chromatographic Peak Shape: Polar analytes can interact with active sites in the GC system, leading to poor peak shape (tailing). Derivatization reduces these interactions, resulting in sharper, more symmetrical peaks.

• Improves Mass Spectrometric Fragmentation: Derivatization can lead to more characteristic and reproducible fragmentation patterns in the mass spectrometer, aiding in identification and quantification.

Q3: What are some common derivatization reagents for carboxylic acids like ETPA?

A3: For GC-MS analysis, common derivatization reagents for carboxylic acids include:

• Silylating agents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a popular choice for replacing acidic protons with a trimethylsilyl (TMS) group[3][6].

• Alkylating agents (for esterification): Diazomethane or (trimethylsilyl)diazomethane can be used to form methyl esters. Boron trifluoride (BF3) in methanol is another common reagent for this purpose[7].

For LC-MS, derivatization might be employed to improve ionization efficiency. Reagents like 3-nitrophenylhydrazine (3-NPH) can be used to derivatize carboxylic acids, enhancing their detection in negative ion mode electrospray ionization (ESI)[4][5].

Q4: How do I choose an appropriate internal standard for ETPA quantification?

A4: An ideal internal standard (IS) should be chemically similar to the analyte but distinguishable by the detector. For ETPA, a stable isotope-labeled version, such as 3-(ethyl-d5-thio)propanoic acid, would be the best choice as it co-elutes with ETPA and experiences similar matrix effects. If a stable isotope-labeled standard is unavailable, a structurally similar compound that is not present in the sample, such as a homologous carboxylic acid or a deuterated analog of a related compound, can be used[8].

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: Poor Peak Shape (Tailing or Fronting) in GC-MS or LC-MS

Possible Causes & Solutions

• Cause (GC-MS): Incomplete Derivatization.

  • Why it happens: The polar carboxylic acid group of underivatized ETPA can interact with active sites in the GC inlet liner or column, causing peak tailing.

  • Solution: Optimize the derivatization reaction. This includes ensuring the sample is completely dry before adding the reagent, using a sufficient excess of the derivatization reagent, and optimizing the reaction time and temperature. For example, with BSTFA, a reaction at 60-80°C for 30-60 minutes is a good starting point[3][6].

• Cause (GC-MS/LC-MS): Active Sites in the Chromatographic System.

  • Why it happens: Silanol groups on glass liners, columns, or other surfaces can interact with the analyte.

  • Solution: Use deactivated liners and columns. For LC-MS, ensure the column is properly conditioned. In some cases, adding a small amount of a competing acid (like formic acid in the mobile phase for LC) can help to saturate active sites[9].

• Cause (LC-MS): Inappropriate Mobile Phase pH.

  • Why it happens: The pH of the mobile phase affects the ionization state of ETPA. If the pH is close to the pKa of ETPA, you can get a mixture of ionized and non-ionized forms, leading to peak splitting or broadening.

  • Solution: Adjust the mobile phase pH to be at least 2 units above or below the pKa of ETPA. For reversed-phase chromatography, a lower pH (e.g., using 0.1% formic acid) will ensure ETPA is in its protonated, less polar form, leading to better retention and peak shape[4].

Problem 2: Low or Inconsistent Analyte Recovery

Possible Causes & Solutions

• Cause: Inefficient Extraction from the Sample Matrix.

  • Why it happens: ETPA may be strongly bound to matrix components, such as proteins in plasma.

  • Solution: Optimize your sample preparation protocol.

    • Protein Precipitation: For biological fluids like plasma or serum, protein precipitation with a cold organic solvent (e.g., acetonitrile, methanol) is a common first step.

    • Liquid-Liquid Extraction (LLE): After protein precipitation, an LLE can be used to further clean up the sample. The choice of extraction solvent and the pH of the aqueous phase are critical. Acidifying the sample will protonate ETPA, making it more soluble in organic solvents like ethyl acetate or methyl tert-butyl ether (MTBE).

    • Solid-Phase Extraction (SPE): SPE can provide a more thorough cleanup. A mixed-mode or ion-exchange SPE sorbent can be effective for retaining and then eluting ETPA.

• Cause: Analyte Degradation.

  • Why it happens: ETPA might be unstable under certain pH or temperature conditions.

  • Solution: Perform stability studies. Assess the stability of ETPA in the sample matrix at different temperatures (room temperature, 4°C, -20°C, -80°C) and after freeze-thaw cycles[10]. Ensure that sample processing is done quickly and at low temperatures if necessary.

Problem 3: Significant Matrix Effects in LC-MS/MS

Possible Causes & Solutions

• Cause: Co-eluting Matrix Components.

  • Why it happens: Other molecules from the sample matrix can co-elute with ETPA and either suppress or enhance its ionization in the mass spectrometer source, leading to inaccurate quantification[11][12].

  • Solution:

    • Improve Chromatographic Separation: Modify the LC gradient to better separate ETPA from interfering compounds.

    • Enhance Sample Cleanup: Use a more rigorous sample preparation method like SPE to remove interfering components[13].

    • Dilute the Sample: If the ETPA concentration is high enough, diluting the sample can reduce the concentration of matrix components and mitigate their effect[12].

    • Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects, as the IS will be affected in the same way as the analyte[13].

The following diagram illustrates a decision-making workflow for addressing matrix effects:

Troubleshooting workflow for matrix effects.

Experimental Protocols

Protocol 1: ETPA Quantification in Human Plasma using GC-MS with Derivatization

This protocol provides a starting point for developing a robust GC-MS method.

1. Sample Preparation and Extraction: a. To 100 µL of plasma, add 10 µL of the internal standard working solution (e.g., stable isotope-labeled ETPA). b. Add 400 µL of cold acetonitrile to precipitate proteins. Vortex for 1 minute. c. Centrifuge at 10,000 x g for 10 minutes at 4°C. d. Transfer the supernatant to a clean tube. e. Acidify the supernatant with 10 µL of 1M HCl. f. Add 500 µL of ethyl acetate, vortex for 2 minutes, and centrifuge to separate the layers. g. Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization: a. Ensure the dried extract is completely free of water. b. Add 50 µL of BSTFA and 50 µL of pyridine (as a catalyst). c. Cap the vial tightly and heat at 70°C for 45 minutes. d. Cool to room temperature before injection.

3. GC-MS Analysis: a. GC Column: A mid-polarity column such as a DB-5ms or equivalent is a good starting point. b. Injection: 1 µL splitless injection. c. Oven Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 15°C/min. d. MS Detection: Use Selected Ion Monitoring (SIM) for quantification, monitoring characteristic ions of the derivatized ETPA and the internal standard.

The general workflow for this protocol is illustrated below:

GC-MS sample preparation workflow.

Protocol 2: ETPA Quantification in Environmental Water Samples using LC-MS/MS

This protocol is a starting point for direct analysis without derivatization.

1. Sample Preparation: a. Filter the water sample through a 0.22 µm filter. b. To 1 mL of the filtered sample, add 10 µL of the internal standard.

2. LC-MS/MS Analysis: a. LC Column: A C18 reversed-phase column is suitable[4]. b. Mobile Phase A: 0.1% Formic acid in water. c. Mobile Phase B: 0.1% Formic acid in acetonitrile. d. Gradient: A suitable gradient would be to start with a low percentage of B, and gradually increase it to elute ETPA. e. MS/MS Detection: Use Multiple Reaction Monitoring (MRM) in negative ion mode. The transition would be from the deprotonated parent ion [M-H]⁻ to a characteristic product ion.

Method Validation

Any quantitative method for ETPA must be validated to ensure it is fit for its intended purpose[10][14]. Key validation parameters, according to FDA and ICH guidelines, are summarized in the table below[14][15][16][17].

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity/Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and IS.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	A calibration curve with a correlation coefficient (r²) of ≥ 0.99.
Accuracy	The closeness of the measured value to the true value.	Within ±15% of the nominal value (±20% at the Lower Limit of Quantification).
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Coefficient of variation (CV) ≤ 15% (≤ 20% at the LLOQ).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	A signal-to-noise ratio of ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	A signal-to-noise ratio of ≥ 10, with acceptable precision and accuracy.
Recovery	The extraction efficiency of an analytical process.	Consistent, precise, and reproducible.
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should be within ±15% of the initial concentration.

References

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• Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. (2024, May 23). Agilent. Retrieved January 22, 2026, from [Link]

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• Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. (n.d.). SciSpace. Retrieved January 22, 2026, from [Link]

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• Separation of Propanoic acid, 3-[(2-methoxy-2-oxoethyl)thio]-, methyl ester on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved January 22, 2026, from [Link]

• Gas chromatography-mass spectrometry (GC-MS) determination of phytoconstituents from ethanolic and aqua-ethanolic root extracts. (2020, June 30). The Pharma Innovation. Retrieved January 22, 2026, from [Link]

• LC-MS/MS Method Package for Short Chain Fatty Acids. (n.d.). Shimadzu (Europe). Retrieved January 22, 2026, from [Link]

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• Predicted GC-MS Spectrum - Propionic acid GC-MS (Non-derivatized) - 70eV, Positive (HMDB0000237). (n.d.). HMDB. Retrieved January 22, 2026, from [Link]

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Overcoming poor peak shape in HPLC analysis of thio-compounds

Welcome to the technical support center for the HPLC analysis of thio-compounds. This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of poor peak shape for sulfur-containing molecules.

Frequently Asked Questions (FAQs)

Q1: Why do my peaks for thio-compounds, like thiols and thioethers, often show severe tailing?

Peak tailing for thio-compounds is frequently caused by unwanted secondary interactions between the sulfur atoms in your analyte and metallic surfaces within the HPLC system.[1][2][3] Stainless steel, the most common material for HPLC tubing, frits, and column hardware, can release metal ions (like Fe³⁺ and Cr³⁺) or have exposed metal oxides on its surface.[3][4][5] Sulfur, being a soft Lewis base, has a high affinity for these metal ions, leading to chelation. This interaction causes a portion of the analyte molecules to be retained longer than the primary reversed-phase mechanism, resulting in asymmetrical, tailing peaks.

Q2: Can the mobile phase pH affect the peak shape of my thio-compound?

Yes, absolutely. The mobile phase pH is a critical parameter that influences the ionization state of your analyte.[6] For acidic thiols (e.g., cysteine, glutathione), analyzing at a pH well below their pKa (typically by 1.5-2 pH units) will keep them in a neutral, protonated state.[6] This "ion-suppressed" form minimizes secondary interactions with residual silanols on the column's stationary phase, leading to sharper, more symmetrical peaks.[7][8][9] Conversely, if the pH is near the pKa, the analyte will exist in both ionized and neutral forms, causing peak broadening or splitting.[8]

Q3: What is a "passivated" or "inert" HPLC column, and will it help?

A passivated or inert column features hardware (the column body, frits, etc.) that has been treated to minimize interactions with metal-sensitive analytes.[1][3][4] This can be achieved by creating a hybrid organic/inorganic surface layer, using biocompatible metals like titanium, or applying advanced surface coatings.[2][4][10] Using such a column can dramatically improve peak shape and recovery for challenging compounds like thiols by eliminating the root cause of metal-induced degradation and adsorption.[1][3][4][11] For highly sensitive analyses, using an inert column in combination with a passivated HPLC system (inert sample needle, tubing, etc.) provides the best results.[3]

Q4: I see tailing for all the peaks in my chromatogram, not just the thio-compound. What could be the cause?

If all peaks are tailing, the issue is likely systemic rather than a specific chemical interaction. Common causes include:

• A partially blocked column inlet frit: Debris from samples or pump seals can accumulate, distorting the flow path onto the column.[12]

• Column void: A gap or channel forming at the head of the column bed can cause peak splitting or tailing.[13][14]

• Extra-column volume: Excessive tubing length or diameter between the injector, column, and detector can lead to band broadening.[8][15]

Troubleshooting Guides

This section provides detailed, step-by-step guidance for resolving specific peak shape problems encountered during thio-compound analysis.

Guide 1: Mitigating Metal-Induced Peak Tailing

This is the most common issue for thio-compounds. The underlying cause is the chelation of sulfur with active metal sites in the flow path.

The diagram below illustrates how a thiol analyte interacts with metal ions on a standard stainless-steel surface, causing adsorption and delayed elution, which manifests as peak tailing.

Caption: Mechanism of metal-induced peak tailing for thio-compounds.

• Diagnosis: Confirm Metal Sensitivity:

  • Prepare your analyte in the mobile phase.

  • Inject the standard and record the chromatogram, noting the peak asymmetry.

  • Prepare a new mobile phase containing a low concentration of a metal chelating agent, such as 15-50 mM citric acid or 0.1 mM Ethylenediaminetetraacetic acid (EDTA).[4][10] Note: These additives are not volatile and are incompatible with mass spectrometry.

  • Flush the system thoroughly with the new mobile phase before injecting the standard again.

  • Observation: If the peak shape dramatically improves (becomes more symmetrical), metal interaction is confirmed as a primary cause.[10][16]

• Solution Pathway 1: Mobile Phase Modification (For UV Detection):

  • If the diagnostic test was successful, incorporate a chelating agent into your mobile phase for routine analysis.

  • Optimize the concentration of the additive; use the minimum amount required to achieve good peak shape to avoid other chromatographic effects.

  Additive	Typical Concentration	Suitability	Mechanism of Action
  Citric Acid	10-50 mM	UV Detectors	A strong metal chelator that sequesters metal ions in the mobile phase and passivates active sites.[10]
  EDTA	0.1-1.0 mM	UV Detectors	A very effective chelator that binds strongly to divalent and trivalent metal ions.[4][16]
  Trifluoroacetic Acid (TFA)	0.05-0.1% (v/v)	UV & MS	Can improve peak shape by ion-pairing and lowering pH, but can also cause ion suppression in MS.[17]
  Formic Acid	0.05-0.1% (v/v)	UV & MS	A preferred acidic additive for LC-MS that helps protonate acidic thiols and can reduce silanol interactions.[17]

• Solution Pathway 2: System & Column Hardware Upgrade (The Gold Standard):

  • Use Inert Column Hardware: Purchase a column specifically designed with passivated hardware.[3] These columns prevent the mobile phase and sample from ever contacting active stainless-steel surfaces.[1][4][18]

  • Passivate the HPLC System: If peak tailing persists even with an inert column, metal ions may be leaching from upstream components (pump, tubing, injector).[3] A system passivation can mitigate this.

This procedure should be performed without the column installed (use a union to connect the injector to the detector).

• Flush the system with HPLC-grade water for 15 minutes at 1-2 mL/min.[5]

• Flush with isopropanol for 10 minutes at 1 mL/min.[5]

• Flush again with HPLC-grade water for 15 minutes at 1-2 mL/min.[5]

• Passivation Step: Flush the system with 6N Nitric Acid (approx. 35-40%) for 30-60 minutes at 1 mL/min.[5][19] CAUTION: Nitric acid is highly corrosive. Use appropriate personal protective equipment (PPE).

• Rinse Step: Flush thoroughly with HPLC-grade water until the eluent is neutral (check with pH paper). This may take 60 minutes or more.[19]

• Finally, flush with the mobile phase you intend to use.

Guide 2: Optimizing Mobile Phase pH

For ionizable thio-compounds, incorrect pH is a common source of poor peak shape.

Caption: Workflow for optimizing mobile phase pH for ionizable thio-compounds.

• Determine Analyte pKa: Find the pKa value(s) for your target thio-compound from the literature or prediction software. Thiol groups are generally acidic.[20]

• Select Initial pH: For an acidic thiol, set your initial mobile phase pH approximately 2 units below the thiol's pKa to ensure it is fully protonated (ion-suppressed).[6]

• Choose a Suitable Buffer: The buffer is most effective within +/- 1 pH unit of its own pKa.

  • For a target pH of ~3, a formate buffer is an excellent choice, especially for LC-MS.[6]

  • For a target pH of ~2.5, a phosphate buffer can be used (for UV detection only).

• Prepare Buffered Mobile Phase: Accurately prepare the aqueous portion of your mobile phase, adjusting to the target pH with the corresponding acid before mixing with the organic modifier.

• Test and Evaluate: Equilibrate the column and inject your sample. Compare the peak asymmetry to your original method. If tailing is improved but not eliminated, consider that both pH and metal interactions may be contributing factors.

By systematically addressing the unique chemical properties of thio-compounds, you can overcome poor peak shape and develop robust, reliable HPLC methods.

References

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• SilcoTek. How to Prevent Metal Ion Contamination In HPLC Systems. (2017-05-19).
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Reference Data & Comparative Studies

A Comparative Guide to Surface Modification: 3-(Ethylthio)propanoic Acid vs. 3-(Methylthio)propanoic Acid

For researchers, scientists, and drug development professionals engaged in the intricate world of surface chemistry, the choice of modifying agent is paramount. The ability to precisely tailor the properties of a surface dictates its performance in applications ranging from biosensing to targeted drug delivery. This guide provides an in-depth comparison of two closely related short-chain thioalkanoic acids: 3-(Ethylthio)propanoic acid and 3-(Methylthio)propanoic acid. While differing by only a single methylene group, this subtle structural variation can have significant implications for the resulting surface characteristics.

This document moves beyond a simple cataloging of features, offering a mechanistic explanation of how this minor difference in alkyl chain length is anticipated to influence the formation, stability, and functional performance of self-assembled monolayers (SAMs) on gold surfaces. The insights presented herein are synthesized from foundational principles of surface science and supported by experimental observations from analogous systems.

At a Glance: Molecular Properties

A fundamental understanding of the physical and chemical properties of these molecules is the first step in predicting their behavior in surface modification protocols.

Property	3-(Methylthio)propanoic Acid	3-(Ethylthio)propanoic Acid
Molecular Formula	C₄H₈O₂S[1]	C₅H₁₀O₂S
Molecular Weight	120.17 g/mol [1]	134.20 g/mol
Structure	HS-CH₂-CH₂-COOH	HS-CH₂-CH₂-CH₂-COOH
Boiling Point	244-247 °C	Not readily available
Synonyms	3-Methylthiopropionic acid	3-Ethylthiopropionic acid

The Decisive Methylene: A Theoretical and Mechanistic Comparison

The formation of SAMs on gold surfaces is a spontaneous process driven by the strong affinity between sulfur and gold.[2] The subsequent ordering and stability of the monolayer are heavily influenced by the intermolecular van der Waals forces between the adjacent alkyl chains. It is this latter interaction that forms the basis for the performance differences between 3-(ethylthio)propanoic acid and 3-(methylthio)propanoic acid.

Packing Density and Ordering

The addition of a single methylene group in the 3-(ethylthio)propanoic acid molecule is expected to result in a more densely packed and ordered SAM compared to its methyl counterpart. The longer alkyl chain allows for greater van der Waals interactions between neighboring molecules, promoting a more crystalline-like arrangement on the gold substrate. Short-chain alkanethiols, in general, tend to form less ordered monolayers compared to their long-chain counterparts.[3] This increased order in the ethyl-terminated SAM would likely result in a surface with fewer defects.

Caption: Fig. 1: Expected Packing Density Comparison

Stability of the Monolayer

The electrochemical stability of a SAM is a critical parameter, particularly for applications in biosensing where the modified surface is exposed to electrical potentials and various electrolytes. The stability of alkanethiol SAMs generally increases with the length of the alkyl chain.[4] This is attributed to the enhanced intermolecular forces that hold the monolayer together, making it more resistant to desorption from the gold surface. Therefore, it is predicted that a SAM of 3-(ethylthio)propanoic acid will exhibit greater stability over a wider range of electrochemical conditions compared to a 3-(methylthio)propanoic acid SAM.[5]

Surface Wettability and Hydrophobicity

The terminal carboxylic acid group on both molecules imparts a hydrophilic character to the modified surface. However, the underlying alkyl chain also contributes to the overall surface energy. While the difference is expected to be subtle, the longer ethyl chain of 3-(ethylthio)propanoic acid may lead to a slightly more hydrophobic character in the uncharged state compared to the methyl analog. This can be experimentally verified by contact angle measurements, where a larger contact angle would indicate increased hydrophobicity.

Resistance to Non-Specific Protein Adsorption

For many applications in drug development and diagnostics, minimizing non-specific protein adsorption is crucial for reducing background noise and improving signal-to-noise ratios.[6] While the terminal carboxylic acid group can be used for the covalent immobilization of specific biomolecules, the nature of the underlying SAM plays a role in resisting fouling. Densely packed and well-ordered SAMs are generally more effective at preventing proteins from reaching the underlying substrate.[7] Given the expectation of a more ordered monolayer, surfaces modified with 3-(ethylthio)propanoic acid are likely to offer slightly better resistance to non-specific protein adsorption compared to those modified with 3-(methylthio)propanoic acid.

Expected Performance Summary

Performance Metric	3-(Methylthio)propanoic Acid SAM	3-(Ethylthio)propanoic Acid SAM	Rationale
Packing Density & Order	Lower	Higher	Increased van der Waals interactions with the longer alkyl chain.
Electrochemical Stability	Lower	Higher	Enhanced intermolecular forces provide greater resistance to desorption.[4]
Hydrophobicity (uncharged)	Lower	Slightly Higher	Greater contribution from the longer alkyl chain to the surface energy.
Resistance to Non-Specific Protein Adsorption	Good	Better	A more ordered and densely packed monolayer presents a more effective barrier.[7]

Experimental Protocols

The following protocols provide a standardized workflow for the formation and comparative characterization of SAMs using 3-(ethylthio)propanoic acid and 3-(methylthio)propanoic acid on gold surfaces.

I. SAM Formation on Gold Substrates

This protocol outlines the steps for creating a self-assembled monolayer on a gold-coated substrate.

Caption: Fig. 2: SAM Formation Workflow

Materials:

• Gold-coated substrates (e.g., silicon wafers with a titanium adhesion layer and a gold top layer)

• 3-(Ethylthio)propanoic acid

• 3-(Methylthio)propanoic acid

• Absolute Ethanol (200 proof)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION: Piranha solution is highly corrosive and reactive.

• High-purity water

• Nitrogen gas

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrates in piranha solution for 5-10 minutes. (Safety Note: Always add the hydrogen peroxide to the sulfuric acid slowly and handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Thoroughly rinse the substrates with high-purity water, followed by a final rinse with absolute ethanol.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Thiol Solution Preparation:

  • Prepare a 1 mM solution of 3-(ethylthio)propanoic acid in absolute ethanol.

  • Prepare a separate 1 mM solution of 3-(methylthio)propanoic acid in absolute ethanol.

• SAM Assembly:

  • Place the cleaned, dry gold substrates in separate containers.

  • Immerse the substrates completely in the respective thiol solutions.

  • Seal the containers to minimize solvent evaporation and contamination.

  • Allow the self-assembly process to proceed for 18-24 hours at room temperature.

• Post-Assembly Rinsing and Drying:

  • Remove the substrates from the thiol solutions.

  • Rinse the surfaces thoroughly with fresh absolute ethanol to remove any non-chemisorbed molecules.

  • Dry the SAM-modified substrates under a gentle stream of nitrogen gas.

  • The modified substrates are now ready for characterization.

II. Comparative Characterization of SAMs

This workflow outlines key experiments to validate the predicted performance differences between the two SAMs.

Caption: Fig. 3: Comparative Characterization Workflow

• Contact Angle Goniometry: Measure the static water contact angle on both types of SAMs. A higher contact angle for the 3-(ethylthio)propanoic acid SAM would support the prediction of a more hydrophobic character.

• Electrochemical Impedance Spectroscopy (EIS): Perform EIS in the presence of a redox probe (e.g., [Fe(CN)₆]³⁻/⁴⁻). A higher charge transfer resistance for the 3-(ethylthio)propanoic acid SAM would indicate a more densely packed and defect-free monolayer.

• X-ray Photoelectron Spectroscopy (XPS): Analyze the elemental composition of the surface to confirm the presence of the SAMs and to assess their purity.

• Fourier-Transform Infrared Spectroscopy (FTIR): Use reflection-absorption infrared spectroscopy (RAIRS) to study the orientation and packing of the alkyl chains. A shift in the C-H stretching frequencies to lower wavenumbers for the 3-(ethylthio)propanoic acid SAM would indicate a more ordered, crystalline-like structure.[8]

• Protein Adsorption Assay: Expose the SAM-modified surfaces to a protein solution (e.g., bovine serum albumin or fibrinogen) and quantify the amount of adsorbed protein using techniques like enzyme-linked immunosorbent assay (ELISA) or quartz crystal microbalance with dissipation monitoring (QCM-D). Lower protein adsorption on the 3-(ethylthio)propanoic acid surface would confirm its superior resistance to non-specific binding.[9][10]

Conclusion

The choice between 3-(ethylthio)propanoic acid and 3-(methylthio)propanoic acid for surface modification, while seemingly minor, can have a discernible impact on the final properties of the engineered surface. Based on established principles of self-assembly, the additional methylene group in 3-(ethylthio)propanoic acid is anticipated to yield a more ordered, stable, and protein-resistant monolayer. For applications demanding high stability and minimal non-specific interactions, 3-(ethylthio)propanoic acid is likely the superior choice. However, for applications where rapid surface functionalization is a priority and ultimate stability is less critical, 3-(methylthio)propanoic acid may suffice. The experimental protocols provided in this guide offer a robust framework for researchers to empirically validate these predictions and make an informed decision based on the specific demands of their application.

References

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A Senior Application Scientist's Guide to the Synthesis of 3-(Alkylthio)propanoic Acids: A Comparative Analysis

For researchers and professionals in the fields of organic synthesis and drug development, 3-(alkylthio)propanoic acids represent a critical class of molecules. Their unique bifunctional nature, possessing both a carboxylic acid and a thioether moiety, makes them valuable intermediates in the synthesis of a wide array of pharmaceuticals and other biologically active compounds. The strategic selection of a synthetic route to these compounds is paramount, directly impacting yield, purity, scalability, and cost-effectiveness. This guide provides an in-depth, comparative analysis of the most prevalent synthetic routes to 3-(alkylthio)propanoic acids, grounded in experimental data and practical insights to empower informed decision-making in your research endeavors.

The Michael Addition: A Versatile and Widely Adopted Approach

The conjugate addition of a thiol to an α,β-unsaturated carbonyl compound, specifically acrylic acid or its esters, stands as one of the most common and versatile methods for preparing 3-(alkylthio)propanoic acids. This reaction, a classic example of a Michael addition, is prized for its high atom economy and generally mild reaction conditions.

Mechanism of Action

The reaction can be catalyzed by either a base or a nucleophile. In the base-catalyzed pathway, a base abstracts the acidic proton from the thiol to generate a highly nucleophilic thiolate anion. This anion then attacks the β-carbon of the acrylic acid, followed by protonation of the resulting enolate to yield the final product.

Alternatively, a nucleophilic catalyst, such as a phosphine, can initiate the reaction by adding to the acrylic acid to form a zwitterionic intermediate. This intermediate then deprotonates the thiol, generating the reactive thiolate anion and propagating the reaction. The nucleophile-initiated pathway often proceeds faster and requires lower catalyst loadings compared to the base-catalyzed route.[1]

Figure 1: Mechanistic pathways for the Michael addition of thiols to acrylic acid.

Experimental Protocol: Base-Catalyzed Michael Addition

The following is a representative protocol for the synthesis of 3-(phenylthio)propanoic acid:

Materials:

• Acrylic acid

• Thiophenol

• Triethylamine (catalyst)

• Glycerin (solvent)

• Potassium fluoride on alumina (KF/Al₂O₃) (optional solid catalyst)

Procedure:

• To a mixture of glycerin (1 mL) and KF/Al₂O₃ (50%, 0.07 g), add the thiol (1.2 mmol).

• Add the acrylic acid (1 mmol) to the mixture.

• Stir the reaction vigorously at room temperature for 2-4 hours. For the solvent-free reaction, stir a mixture of the thiol and acrylic acid with the solid catalyst for 3 hours at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the product can be isolated by extraction and purified by column chromatography.

Yield: This method can provide high yields, with reports of up to 80% for the solvent-free synthesis of 3-(phenylthio)propanoic acid.[2]

Advantages and Disadvantages

Advantages	Disadvantages
High atom economy	Potential for side reactions (e.g., polymerization of acrylic acid)
Generally mild reaction conditions	Some thiols may have low reactivity
Wide substrate scope for both thiols and acrylates	Catalyst may need to be removed from the final product
Can often be performed under solvent-free conditions, enhancing its green profile	Odor of volatile thiols can be a practical issue

Pro-Tip: The use of a recyclable solvent like glycerin can significantly improve the environmental friendliness of this reaction.[2] For volatile and odorous thiols, conducting the reaction in a well-ventilated fume hood and quenching any residual thiol with bleach before workup is highly recommended.

Nucleophilic Substitution: A Classic and Reliable Route

The reaction of a thiol with a 3-halopropanoic acid, typically 3-chloropropanoic acid, is a straightforward and dependable method for the synthesis of 3-(alkylthio)propanoic acids. This SN2 reaction is driven by the nucleophilicity of the thiol and the electrophilicity of the carbon bearing the halogen.

Mechanism of Action

The reaction proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism. A base, such as sodium hydroxide, deprotonates the thiol to form the thiolate anion. This potent nucleophile then attacks the carbon atom bonded to the halogen, displacing the halide ion in a single, concerted step.

Figure 2: The SN2 mechanism for the synthesis of 3-(alkylthio)propanoic acids.

Experimental Protocol: Synthesis of 3-(Arylthio)propanoic Acids

The following protocol describes the synthesis of 3-(arylthio)propanoic acids with high yields.[3]

Materials:

• Arylthiol

• 3-Chloropropanoic acid

• Sodium hydroxide (NaOH)

• Sodium carbonate (Na₂CO₃)

• Ethanol (EtOH)

• Water

• Hydrochloric acid (HCl)

Procedure:

• In a 250 mL flask, prepare a solution of aqueous NaOH (25 mL, 1.0 M) and aqueous Na₂CO₃ (25 mL, 1.0 M).

• Add the arylthiol (50 mmol) dissolved in 30 mL of EtOH to the basic solution.

• Add 3-chloropropanoic acid (51 mmol) as an aqueous solution in 20 mL of water.

• Stir the reaction mixture at room temperature for 2 hours, then heat to reflux overnight (12 hours).

• After cooling, evaporate the ethanol under reduced pressure.

• Acidify the aqueous phase to a pH of 1-2 with concentrated HCl.

• The precipitate is then extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield the crude product.

• Purify the product by flash column chromatography.

Yield: This method has been reported to produce 3-(arylthio)propanoic acids in excellent yields, typically ranging from 80-93%.[3]

Advantages and Disadvantages

Advantages	Disadvantages
High yields and generally clean reactions	Requires elevated temperatures and longer reaction times
Readily available and inexpensive starting materials	Potential for β-elimination side reactions, especially with bulky bases or at high temperatures[4]
Straightforward and well-understood mechanism	The use of halogenated starting materials can be a concern from a green chemistry perspective

Pro-Tip: The choice of base is crucial. While strong bases are needed to deprotonate the thiol, overly strong or bulky bases can promote the E2 elimination of HCl from 3-chloropropanoic acid, leading to the formation of acrylic acid as a byproduct. Using a milder base like sodium carbonate in conjunction with sodium hydroxide can help to mitigate this side reaction.

Copper-Catalyzed C-S Bond Formation: A Route to Aryl Derivatives

Mechanism of Action

The precise mechanism of copper-catalyzed C-S bond formation is complex and can vary depending on the specific copper source and ligands used. However, a plausible catalytic cycle involves the oxidative addition of the aryl iodide to a Cu(I) species, forming a Cu(III)-aryl intermediate. This is followed by coordination of the thiolate of 3-mercaptopropionic acid and subsequent reductive elimination to form the C-S bond and regenerate the Cu(I) catalyst.

Figure 3: A simplified catalytic cycle for copper-catalyzed C-S bond formation.

Experimental Protocol: Synthesis of 3-(Arylthio)propanoic Acids

The following is a general procedure for the copper-catalyzed synthesis of 3-(arylthio)propanoic acids.[5]

Materials:

• Aryl iodide

• 3-Mercaptopropionic acid (3-MPA)

• Copper(I) oxide (Cu₂O)

• Pyridine (solvent)

• Hydrochloric acid (HCl)

• Acetone

• Potassium bicarbonate (KHCO₃)

Procedure:

• A mixture of the aryl iodide (100 mmol), 3-MPA (100 mmol), and Cu₂O (50 mmol) in absolute pyridine (80 mL) is heated and stirred at 120-130 °C under a nitrogen atmosphere for 6 hours.

• The solvent is evaporated in vacuo.

• 6 M HCl (80 mL) is added to the residue, and the mixture is stirred at 90 °C for 30 minutes.

• After cooling, the mixture is filtered, and the solid is washed with water and dried.

• The solid material is extracted with boiling acetone.

• The combined acetone filtrates are evaporated, and the residue is treated with 1 M KHCO₃.

• Unreacted aryl iodide is removed by steam distillation.

• The solution is filtered and then acidified with 6 M HCl to precipitate the product.

• The product is filtered, washed with water, and dried.

Yield: Good yields, ranging from 51% to 77%, have been reported for various substituted aryl iodides.[5]

Advantages and Disadvantages

Advantages	Disadvantages
Good for synthesizing aryl derivatives where the thiol is unavailable	Requires high temperatures and an inert atmosphere
Tolerant of a range of functional groups on the aryl iodide	Uses a stoichiometric amount of copper reagent, which is not ideal from a green chemistry perspective
The use of pyridine as a solvent can be problematic due to its toxicity and odor
The workup procedure is relatively complex

Pro-Tip: The purity of the Cu₂O can significantly impact the reaction yield. It is advisable to use freshly opened or properly stored copper(I) oxide. The steam distillation step is crucial for removing the unreacted and often high-boiling aryl iodide.

Thiol-Ene Radical Addition: An Emerging "Click" Chemistry Approach

The radical-mediated addition of a thiol to an alkene, known as the thiol-ene reaction, is a powerful "click" chemistry transformation that has found widespread use in polymer and materials science.[6] While less commonly documented for the synthesis of simple 3-(alkylthio)propanoic acids, its principles offer a potentially efficient and highly regioselective route.

Mechanism of Action

The reaction is initiated by a radical initiator (e.g., AIBN with heat or a photoinitiator with UV light), which abstracts a hydrogen atom from the thiol to generate a thiyl radical. This radical then adds to the alkene in an anti-Markovnikov fashion to form a carbon-centered radical. This radical subsequently abstracts a hydrogen atom from another thiol molecule, propagating the radical chain and forming the thioether product.

Figure 4: The radical chain mechanism of the thiol-ene reaction.

Conceptual Protocol: Thiol-Ene Synthesis of 3-(Alkylthio)propanoic Acid

Materials:

• An alkene (e.g., 1-octene)

• 3-Mercaptopropionic acid

• A radical initiator (e.g., azobisisobutyronitrile - AIBN, or a photoinitiator like 2,2-dimethoxy-2-phenylacetophenone - DMPA)

• An appropriate solvent (or solvent-free)

Conceptual Procedure:

• Combine the alkene, 3-mercaptopropionic acid, and a catalytic amount of the radical initiator in a suitable reaction vessel.

• If using a thermal initiator like AIBN, heat the mixture (typically 60-80 °C).

• If using a photoinitiator, irradiate the mixture with UV light at room temperature.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, the product would be isolated by removing the solvent and purified, likely by column chromatography, to remove any unreacted starting materials and initiator byproducts.

Anticipated Advantages and Disadvantages

Advantages	Disadvantages
High efficiency and "click" characteristics (fast, high yield, few side products)	Potential for alkene polymerization as a side reaction
Anti-Markovnikov selectivity provides regiochemical control	Requires a radical initiator, which can introduce impurities
Often proceeds under mild, solvent-free conditions	Less documented for the synthesis of simple carboxylic acids compared to other methods
Insensitive to oxygen and water

Comparative Summary of Synthesis Routes

Feature	Michael Addition	Nucleophilic Substitution	Copper-Catalyzed C-S Coupling	Thiol-Ene Radical Addition
Reaction Type	Conjugate Addition	SN2 Substitution	Cross-Coupling	Radical Addition
Typical Yields	High (can be >80%)	Very High (80-93%)	Good (51-77%)	Potentially High
Substrate Scope	Broad (various thiols and acrylates)	Good (various thiols and halo-acids)	Specific to aryl iodides	Potentially broad (various thiols and alkenes)
Reaction Conditions	Mild (often room temp.)	Moderate to high temp., long reaction times	High temp., inert atmosphere	Mild (room temp. with photoinitiation or moderate heat)
Catalyst	Base or nucleophile	Base	Stoichiometric Copper(I)	Radical initiator
Key Advantages	High atom economy, versatile, often "green"	High yields, reliable, inexpensive reagents	Access to aryl derivatives from iodides	"Click" reaction, high efficiency, anti-Markovnikov selectivity
Key Disadvantages	Potential for side reactions, odor issues	Longer reaction times, potential for elimination	High temp., toxic solvent, complex workup	Potential for polymerization, less documented for this application
Green Chemistry Profile	Good, especially solvent-free	Moderate (use of halogenated reagents)	Poor (high temp., metal waste, toxic solvent)	Good (often solvent-free, mild conditions)

Conclusion

The synthesis of 3-(alkylthio)propanoic acids can be approached through several effective routes, each with its own set of advantages and limitations.

• The Michael addition stands out as a highly versatile and atom-economical method, particularly amenable to green chemistry principles.

• Nucleophilic substitution offers a classic, high-yielding, and reliable alternative, especially when cost-effectiveness is a primary concern.

• For the specific synthesis of 3-(arylthio)propanoic acids , copper-catalyzed C-S bond formation provides a valuable tool, particularly when the corresponding aryl thiol is not readily accessible.

• The thiol-ene radical addition , while less documented for this specific application, holds significant promise as a "click" chemistry approach that could offer high efficiency and regioselectivity under mild conditions.

The optimal choice of synthetic route will ultimately depend on the specific target molecule, the availability and cost of starting materials, the desired scale of the reaction, and the importance of green chemistry considerations in the overall synthetic strategy. This guide provides the foundational knowledge and practical insights to enable researchers to make an informed and strategic decision for their synthetic endeavors.

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A Comparative Guide to the Biological Efficacy of 3-(Ethylthio)propanoic Acid and Canonical Short-Chain Fatty Acids

Introduction: Beyond the Canonical Short-Chain Fatty Acids

Short-chain fatty acids (SCFAs), primarily acetate, propionate, and butyrate, are well-established metabolites produced by the gut microbiota through the fermentation of dietary fiber.[1] Their profound impact on host physiology, ranging from serving as a primary energy source for colonocytes to modulating systemic immune responses, has made them a focal point of research in gut health, metabolic disorders, and inflammatory diseases.[2][3] The biological activities of these molecules are largely attributed to two key mechanisms: the inhibition of histone deacetylases (HDACs) and the activation of G protein-coupled receptors (GPCRs), namely Free Fatty Acid Receptor 2 (FFAR2) and FFAR3.[4]

This guide ventures into a comparative analysis of a structurally distinct, synthetic SCFA analogue: 3-(Ethylthio)propanoic acid . The introduction of a thioether linkage into the propanoic acid backbone represents a rational design strategy to modulate physicochemical properties, such as lipophilicity and metabolic stability, which could, in turn, alter its biological efficacy.

However, it is critical to establish at the outset that the scientific literature on 3-(Ethylthio)propanoic acid is exceptionally sparse. Direct comparative studies evaluating its biological effects against canonical SCFAs are not publicly available at the time of this writing. Therefore, to provide a scientifically grounded comparison, this guide will draw upon available data for its closest structural analogue, 3-(Methylthio)propanoic acid , and the broader class of thioether fatty acids . By contrasting the well-documented mechanisms of butyrate and propionate with the emerging activities of these sulphur-containing analogues, we aim to provide a framework for researchers and drug development professionals to understand their potential differences and to design robust experimental plans for their direct evaluation.

Pillar 1: The Established Efficacy of Canonical SCFAs (Butyrate & Propionate)

The biological effects of butyrate and propionate are pleiotropic, influencing cellular metabolism, immune function, and gene expression. Understanding their primary mechanisms of action is fundamental to appreciating how structural modifications might lead to divergent activities.

Mechanism 1: Histone Deacetylase (HDAC) Inhibition

Butyrate is a well-characterized inhibitor of class I and IIa HDACs.[4] HDACs are enzymes that remove acetyl groups from lysine residues on histone and non-histone proteins, leading to a more compact chromatin structure and transcriptional repression.[5] By inhibiting HDACs, butyrate induces a state of histone hyperacetylation, which "opens" the chromatin and facilitates the expression of genes involved in critical cellular processes.[6]

Causality in Action: This epigenetic modulation is central to butyrate's potent anti-inflammatory and anti-proliferative effects. For instance, HDAC inhibition by butyrate can suppress the activation of the pro-inflammatory transcription factor NF-κB and upregulate the expression of genes that induce apoptosis in cancer cells.[4][7] Propionate exhibits weaker HDAC inhibitory activity compared to butyrate.

Caption: Butyrate-mediated HDAC inhibition pathway.

Mechanism 2: G Protein-Coupled Receptor (GPCR) Agonism

Acetate, propionate, and butyrate are endogenous ligands for FFAR2 (GPR43) and FFAR3 (GPR41).[8][9] These receptors are expressed on various cell types, including gut epithelial cells, immune cells, and adipocytes.[1][10] Ligand binding initiates downstream signaling cascades that vary by cell type and the specific G protein coupled to the receptor.

• FFAR2: Couples to both Gαi/o and Gαq/11 proteins. Its activation in neutrophils is linked to chemotaxis and inflammatory responses, while in intestinal epithelial cells, it can stimulate the secretion of glucagon-like peptide-1 (GLP-1), a key incretin hormone.[1]

• FFAR3: Primarily couples to Gαi/o, leading to the inhibition of adenylyl cyclase. It is involved in regulating gut motility and hormone secretion, such as Peptide YY (PYY).[10]

The rank order of potency for these receptors differs, with propionate generally being the most potent agonist for FFAR3. This receptor-mediated signaling provides a rapid mechanism for the gut microbiota to communicate with the host, influencing metabolism and immunity.[10]

Pillar 2: Thioether-Containing Fatty Acids — A Divergent Profile

Data on 3-(Methylthio)propanoic acid and other thioether fatty acids suggest they may engage different biological targets compared to their canonical SCFA counterparts.

3-(Methylthio)propanoic Acid: Beyond the Gut

3-(Methylthio)propanoic acid (3-MTPA) is recognized as an intermediate in methionine metabolism.[11][12] Its reported biological activities are notably different from those of butyrate or propionate:

• Antifungal Activity: 3-MTPA has demonstrated efficacy against fungi such as F. oxysporum.[12]

• Anticancer Properties: The ethyl ester of 3-MTPA has been shown to induce differentiation in human colon cancer cells, a hallmark of reduced malignancy.[12]

Crucially, there is no current evidence to suggest that 3-MTPA functions as a potent HDAC inhibitor or an agonist at FFAR2/3. Its metabolic origin and distinct bioactivities suggest it may operate through independent pathways.

Broader Thioether Fatty Acids: Targeting Nuclear Receptors

Studies on other thioether fatty acids, such as tetradecylthioacetic acid (TTA), reveal a different mechanistic paradigm. TTA and its analogues are known to be pan-agonists of Peroxisome Proliferator-Activated Receptors (PPARs) , a family of nuclear receptors that regulate lipid and glucose metabolism.[13] PPAR activation by these compounds leads to:

• Increased fatty acid catabolism.

• Anti-adiposity effects.

• Improved insulin sensitivity.

• Anti-inflammatory actions.[13]

This suggests that the introduction of a sulfur atom can fundamentally shift the molecular target from cell-surface GPCRs and HDACs to intracellular nuclear receptors.

Comparative Analysis: A Summary of Known Efficacies

The following table summarizes the known biological targets and downstream effects of canonical SCFAs versus what is known about thioether-containing fatty acid analogues. This comparison highlights the significant mechanistic divergence.

Feature	Canonical SCFAs (Butyrate, Propionate)	Thioether Fatty Acid Analogues (3-MTPA, TTA)
Primary Mechanism(s)	HDAC Inhibition (primarily Butyrate)[4]; FFAR2/FFAR3 Agonism[8]	PPAR Agonism (TTA)[13]; Potential unique mechanisms for 3-MTPA
Key Molecular Targets	HDACs, GPR41, GPR43	PPARα, PPARδ, PPARγ
Primary Site of Action	Gut (Colonocytes), Immune Cells, Adipose Tissue	Liver, Adipose Tissue, Muscle
Reported Biological Effects	Anti-inflammatory[7], strengthens gut barrier[7], regulates immune homeostasis, anti-proliferative in cancer cells[4]	Antifungal (3-MTPA)[12], induces cancer cell differentiation (3-MTPA ester)[12], regulates lipid metabolism (TTA)[13], improves insulin sensitivity (TTA)[13]
Data on 3-(Ethylthio)propanoic acid	Not Available	Not Available

Experimental Protocols for Direct Comparative Efficacy Assessment

To address the current knowledge gap, a direct, head-to-head comparison of 3-(Ethylthio)propanoic acid against butyrate and propionate is required. The following protocols outline the essential experiments to establish a foundational understanding of its biological efficacy.

HDAC Inhibition Activity Assay (Fluorometric)

This assay determines if 3-(Ethylthio)propanoic acid inhibits HDAC activity, a key mechanism of butyrate.

Principle: A fluorogenic HDAC substrate is deacetylated by HDAC enzymes. A developer solution then cleaves the deacetylated substrate, releasing a fluorophore. An HDAC inhibitor will prevent this process, resulting in a lower fluorescence signal.

Step-by-Step Methodology:

• Prepare Reagents:

  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).

  • HDAC Enzyme: Recombinant human HDAC1, HDAC2, or HDAC3.

  • Substrate: Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

  • Inhibitors (Test Compounds): Prepare stock solutions of 3-(Ethylthio)propanoic acid, Sodium Butyrate (positive control), and a known potent inhibitor like Trichostatin A (TSA) in DMSO. Create a dilution series (e.g., 10-point, 3-fold dilutions).

  • Developer Solution: Contains a protease (e.g., Trypsin) and TSA to stop the HDAC reaction.

• Assay Procedure (96-well plate format):

  • Add 50 µL of Assay Buffer to all wells.

  • Add 5 µL of diluted test compound, positive control, or vehicle (DMSO) to appropriate wells.

  • Add 20 µL of diluted HDAC enzyme to all wells except for "no enzyme" controls. Incubate for 10 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of the fluorogenic substrate.

  • Incubate for 60 minutes at 37°C.

  • Stop the reaction by adding 50 µL of Developer Solution. Incubate for 15 minutes at 37°C.

• Data Acquisition:

  • Read the fluorescence on a plate reader (Excitation: 360 nm, Emission: 460 nm).

• Data Analysis:

  • Subtract background fluorescence (no enzyme control).

  • Normalize data to the vehicle control (100% activity) and the potent inhibitor control (0% activity).

  • Plot the percentage of inhibition versus compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

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• 13. The molecular structure of thio-ether fatty acids influences PPAR-dependent regulation of lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Purity Validation of Synthesized 3-(Ethylthio)propanoic Acid: A Comparative Analysis of Titration and Spectroscopic Methods

For researchers, scientists, and professionals in drug development, the meticulous validation of synthesized compounds is a cornerstone of scientific integrity and progress. This guide provides an in-depth, experience-driven comparison of analytical methodologies for determining the purity of synthesized 3-(Ethylthio)propanoic acid, with a primary focus on the classical, yet robust, technique of acid-base titration. We will explore the nuances of this method, its inherent self-validating mechanisms, and objectively compare its performance against modern spectroscopic alternatives like Nuclear Magnetic Resonance (NMR) and High-Performance Liquid Chromatography (HPLC).

The Synthetic Landscape: Understanding Potential Impurities

The purity of a synthesized compound is intrinsically linked to its synthetic route. 3-(Ethylthio)propanoic acid is commonly synthesized via one of two primary pathways:

• Michael Addition: The conjugate addition of ethanethiol to acrylic acid.

• Nucleophilic Substitution: The reaction of an ethanethiolate salt with a 3-halopropanoic acid (e.g., 3-chloropropanoic acid).

Understanding these pathways is critical as they inform the potential impurity profile of the final product. The presence of unreacted starting materials or byproducts can significantly impact the accuracy of any purity assessment method.

Potential Impurities in 3-(Ethylthio)propanoic Acid Synthesis:

• Unreacted Starting Materials:

  • Ethanethiol

  • Acrylic acid or 3-halopropanoic acid

• Byproducts:

  • Diethyl disulfide: Formed from the oxidation of ethanethiol.

  • 3,3'-(Disulfanediyl)dipropanoic acid: A potential byproduct from the oxidation of a reaction intermediate.

• Over-oxidation Products:

  • 3-(Ethylsulfinyl)propanoic acid (Sulfoxide): The thioether moiety is susceptible to oxidation.[1][2][3][4]

  • 3-(Ethylsulfonyl)propanoic acid (Sulfone): Further oxidation of the sulfoxide.[4][5]

The choice of an analytical method for purity determination must consider its ability to either selectively quantify the target analyte in the presence of these impurities or to separate and quantify each component individually.

Purity Determination by Acid-Base Titration: A Self-Validating Protocol

Acid-base titration is a primary analytical method that relies on a stoichiometric reaction between the analyte and a titrant of known concentration.[6] For a carboxylic acid like 3-(Ethylthio)propanoic acid, a strong base, typically sodium hydroxide (NaOH), is used as the titrant. The reaction is a simple neutralization:

CH₃CH₂SCH₂CH₂COOH + NaOH → CH₃CH₂SCH₂CH₂COONa + H₂O

The power of titration lies in its direct measurement of the molar amount of the acidic functional group, providing a direct assessment of purity based on the compound's molecular weight.

Experimental Protocol: Potentiometric Titration of 3-(Ethylthio)propanoic Acid

This protocol is designed to be a self-validating system, incorporating checks and calibrations to ensure the accuracy and reliability of the results.

Materials and Reagents:

• Synthesized 3-(Ethylthio)propanoic acid

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Potassium hydrogen phthalate (KHP), primary standard grade

• High-purity water (ASTM Type I)

• Ethanol, reagent grade

• Calibrated pH meter with a combination electrode

• Calibrated analytical balance

• Class A burette (50 mL)

• Magnetic stirrer and stir bar

Step 1: Standardization of the 0.1 M NaOH Titrant

The trustworthiness of the entire analysis hinges on the accurate concentration of the titrant. Therefore, standardization against a primary standard is a critical, non-negotiable first step.

• Accurately weigh approximately 0.4-0.5 g of dried KHP into a 250 mL Erlenmeyer flask.

• Dissolve the KHP in approximately 50 mL of deionized water.

• Add 2-3 drops of phenolphthalein indicator.

• Titrate with the ~0.1 M NaOH solution until a faint, persistent pink color is observed.

• Repeat the standardization at least three times and calculate the average molarity of the NaOH solution. The relative standard deviation (RSD) should be less than 0.2%.

Step 2: Titration of 3-(Ethylthio)propanoic Acid

• Accurately weigh approximately 0.2-0.3 g of the synthesized 3-(Ethylthio)propanoic acid into a 250 mL beaker.

• Dissolve the sample in 50 mL of a 1:1 (v/v) mixture of ethanol and water. The use of a co-solvent is necessary as long-chain carboxylic acids may have limited solubility in water alone.[7]

• Place the beaker on a magnetic stirrer and immerse the calibrated pH electrode and the tip of the burette into the solution.

• Record the initial pH.

• Add the standardized 0.1 M NaOH solution in small increments (e.g., 0.5-1.0 mL), recording the pH after each addition. As the pH begins to change more rapidly, reduce the increment size to 0.1 mL or less.

• Continue the titration past the equivalence point, where the pH change becomes less significant.

• Plot the pH versus the volume of NaOH added to generate a titration curve. The equivalence point is the point of steepest inflection. A first or second derivative plot can be used for a more precise determination of the equivalence point.

• Calculate the purity of the 3-(Ethylthio)propanoic acid using the following formula:

  Purity (%) = (V_eq × M_NaOH × MW_acid) / (W_sample × 1000) × 100

  Where:

  • V_eq = Volume of NaOH at the equivalence point (mL)

  • M_NaOH = Molarity of the standardized NaOH solution (mol/L)

  • MW_acid = Molecular weight of 3-(Ethylthio)propanoic acid (134.20 g/mol )

  • W_sample = Weight of the sample (g)

Step 3: Indicator-Based Titration (Alternative to Potentiometric)

For a more rapid, albeit slightly less precise, determination, a visual indicator can be used.

• Follow steps 1 and 2 of the potentiometric titration protocol.

• Add 2-3 drops of phenolphthalein indicator to the dissolved sample. The estimated pKa of 3-(Ethylthio)propanoic acid is around 4.5, slightly lower than that of propanoic acid (4.87) due to the weak electron-withdrawing effect of the thioether group.[8][9] For a weak acid-strong base titration, the pH at the equivalence point will be above 7. Phenolphthalein, with a transition range of pH 8.2-10, is an excellent choice.[10][11][12][13][14]

• Titrate with the standardized 0.1 M NaOH solution until a faint, persistent pink color is observed. This is the endpoint.

• Calculate the purity using the endpoint volume as an approximation of the equivalence point volume.

Causality Behind Experimental Choices

• Potentiometric vs. Indicator Titration: Potentiometric titration provides a more objective and precise determination of the equivalence point, especially for colored or turbid solutions. However, indicator titration is faster and requires less specialized equipment.

• Choice of Solvent: The ethanol-water co-solvent ensures the complete dissolution of the analyte, which is crucial for an accurate titration.

• Primary Standard: KHP is an ideal primary standard because it is a stable, non-hygroscopic solid with a high molecular weight, which minimizes weighing errors.

Comparative Analysis: Titration vs. Spectroscopic Methods

While titration is a powerful tool for purity assessment, it is not without its limitations. Specifically, it is a non-specific method, meaning it quantifies the total acidity of the sample. If acidic or basic impurities are present, they will be titrated along with the analyte, leading to an inaccurate purity value. For a comprehensive understanding of purity, orthogonal methods such as NMR and HPLC are invaluable.

Feature	Acid-Base Titration	1H NMR Spectroscopy	High-Performance Liquid Chromatography (HPLC)
Principle	Stoichiometric neutralization reaction	Nuclear spin transitions in a magnetic field	Differential partitioning between a mobile and stationary phase
Information Provided	Purity based on molar equivalents of the acidic functional group	Structural confirmation, identification and quantification of impurities with protons	Separation and quantification of individual components in a mixture
Specificity	Low (titrates all acidic/basic components)	High (provides structural information for each component)	High (separates components based on their physicochemical properties)
Accuracy	High, provided no acidic/basic impurities are present	High, with a suitable internal standard (qNMR)	High, with proper calibration
Precision	High (RSD < 0.5%)	High (RSD < 1%)	High (RSD < 2%)
Sensitivity	Milligram range	Microgram to milligram range	Nanogram to microgram range
Throughput	Moderate	High (with autosampler)	High (with autosampler)
Cost (Instrument)	Low	High	High
Cost (Per Sample)	Low	Moderate (solvents, standards)	Moderate (solvents, columns, standards)
Self-Validating	Yes (through primary standard standardization)	No (requires certified reference materials for qNMR)	No (requires calibration with certified standards)

In-depth Comparison and Synergistic Application

• Titration as a Primary Method: For a well-characterized synthesis where acidic and basic impurities are known to be absent or negligible, titration serves as an excellent, cost-effective primary method for purity determination. Its reliance on the fundamental property of molecular weight and stoichiometry makes it a powerful tool.

• NMR for Structural Confirmation and Impurity Identification: ¹H NMR is unparalleled in its ability to provide structural confirmation of the synthesized 3-(Ethylthio)propanoic acid. Furthermore, it can identify and, with the use of an internal standard (quantitative NMR or qNMR), quantify proton-containing impurities. For instance, the presence of unreacted acrylic acid or diethyl disulfide would be readily apparent in the ¹H NMR spectrum.

• HPLC for High-Sensitivity Impurity Profiling: HPLC offers superior sensitivity and resolving power for separating a wide range of impurities, including those that may not be easily detectable by NMR or that lack acidic/basic functionality. It is the gold standard for creating a detailed impurity profile and quantifying trace impurities.

Conclusion: An Integrated Approach to Purity Validation

For the rigorous purity validation of synthesized 3-(Ethylthio)propanoic acid, a multi-faceted approach is recommended. Acid-base titration, when performed with meticulous attention to standardization and protocol, serves as a robust, cost-effective, and self-validating primary assay for determining the molar purity. However, to ensure the highest level of scientific integrity and to meet stringent regulatory requirements, this classical technique should be complemented by orthogonal, high-resolution methods.

¹H NMR spectroscopy is essential for unequivocal structural confirmation and the identification of proton-containing impurities. HPLC provides a high-sensitivity impurity profile, capable of detecting and quantifying trace components that may be missed by other techniques. By integrating the data from these three distinct analytical methodologies, researchers and drug development professionals can achieve a comprehensive and trustworthy assessment of the purity of their synthesized compounds, ensuring the quality and reliability of their scientific endeavors.

References

• Crunch Chemistry. (2022, April 29). How to choose an indicator for an acid-base titration. [Link]

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• Royal Society of Chemistry. Choice of Indicators in Acid–base Titrations. [Link]

• Save My Exams. (2025, June 2). Choosing an Acid-Base Indicator (HL) (DP IB Chemistry): Revision Note. [Link]

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• PubChem. Propionic Acid. [Link]

• VTechWorks. Multifunctional cellulose esters by olefin cross-metathesis and thiol-Michael addition. [Link]

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• Organic Chemistry Portal. Sulfoxide synthesis by oxidation. [Link]

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• Organic Chemistry Portal. Sulfone synthesis by oxidation. [Link]

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• LibreTexts Chemistry. (2025, January 19). 17.3: Acid-Base Titrations. [Link]

• ResearchGate. Oxidation of a sulfide to sulfoxides and sulfone. [Link]

• PubMed Central. Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Sulfide Oxidation. [Link]

• ResearchGate. (2018, May 31). What is the procedure for determining carboxylic acid groups by the acid-base titration?[Link]

• YouTube. (2022, February 15). 17.2 Acid-Base Titrations and Titration Curves | General Chemistry. [Link]

• ResearchGate. (2025, August 6). Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update. [Link]

• Master Organic Chemistry. (2015, July 5). Thiols And Thioethers. [Link]

• ResearchGate. The effect of intermediate structure on the properties of propanoic acid polyethers. [Link]

• Chemguide. nucleophilic substitution - halogenoalkanes and hydroxide ions. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 3-(Ethylthio)propanoic Acid Quantification

In the landscape of pharmaceutical development and clinical research, the precise and accurate quantification of metabolites and xenobiotics is paramount. 3-(Ethylthio)propanoic acid, a compound of interest in various metabolic studies, requires robust analytical methods for its determination in complex biological matrices. When data from different analytical methods or laboratories must be compared or combined, a rigorous cross-validation process is not just a recommendation but a regulatory expectation.[1][2][3] This guide provides an in-depth comparison of analytical techniques and a detailed protocol for their cross-validation, grounded in scientific principles and regulatory standards.

The Analytical Challenge: Quantifying 3-(Ethylthio)propanoic Acid

3-(Ethylthio)propanoic acid is a small, sulfur-containing carboxylic acid. Its physicochemical properties present unique challenges for bioanalysis. The presence of a thioether linkage can make the molecule susceptible to oxidation, while its polar nature can complicate extraction from aqueous biological fluids and chromatographic retention.[4][5] The choice of analytical methodology is therefore critical and must be guided by the specific requirements of the study, including sensitivity, selectivity, and sample throughput.

Two of the most powerful and widely used techniques for the quantification of small molecules in biological matrices are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is well-suited for volatile and thermally stable compounds.[8][9] For a polar molecule like 3-(ethylthio)propanoic acid, derivatization is often necessary to increase its volatility and improve chromatographic performance.[9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is highly versatile and particularly advantageous for polar, non-volatile, and thermally labile compounds, making it an excellent candidate for the direct analysis of 3-(ethylthio)propanoic acid.[6][8][10] Its high sensitivity and specificity are often crucial for detecting low concentrations in biological samples.[8][11]

The decision between these two techniques often hinges on factors such as the required sensitivity, the complexity of the sample matrix, and available instrumentation.

The Imperative of Cross-Validation

Cross-validation is the process of demonstrating that two different analytical methods provide comparable results for the same set of samples. This is essential when:

• Data from different studies, which may have used different analytical methods, need to be combined.[2]

• A method is transferred between laboratories.[2][3]

• An existing method is updated or modified.

The goal is to ensure that any observed differences in concentration are due to actual physiological variations and not analytical discrepancies. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide guidelines on when and how to perform bioanalytical method cross-validation.[12][13]

Comparative Experimental Design: A Step-by-Step Cross-Validation Protocol

This section outlines a detailed protocol for the cross-validation of two hypothetical, yet realistic, analytical methods for the quantification of 3-(ethylthio)propanoic acid in human plasma: a newly developed LC-MS/MS method (Method A) and an established GC-MS method (Method B).

Method A: LC-MS/MS Protocol

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma, add 300 µL of acetonitrile containing the internal standard (e.g., a stable isotope-labeled version of the analyte).

  • Vortex for 30 seconds to precipitate proteins.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic System: A high-performance liquid chromatography (HPLC) system.

  • Column: A C18 reversed-phase column suitable for polar compounds.

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion mode.

  • Ionization: Electrospray ionization (ESI).

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for the analyte and internal standard.

Method B: GC-MS Protocol

• Sample Preparation (Liquid-Liquid Extraction and Derivatization):

  • To 100 µL of human plasma, add the internal standard.

  • Acidify the sample with a small volume of a suitable acid (e.g., hydrochloric acid).

  • Extract the analyte with 500 µL of a water-immiscible organic solvent (e.g., ethyl acetate) by vortexing.

  • Centrifuge to separate the layers.

  • Transfer the organic layer to a new tube and evaporate to dryness.

  • Add a derivatizing agent (e.g., a silylating agent like BSTFA) and heat to form a volatile derivative of the analyte.

• GC-MS Analysis:

  • Gas Chromatograph: A gas chromatograph with a capillary column.

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Injection: Splitless injection.

  • Mass Spectrometer: A single quadrupole or ion trap mass spectrometer.

  • Ionization: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized analyte and internal standard.

Cross-Validation Experimental Workflow

The cross-validation process should be meticulously planned and documented in a validation protocol.[14][15]

Caption: Workflow for the cross-validation of two analytical methods.

Data Analysis and Acceptance Criteria

The core of the cross-validation lies in the statistical comparison of the data generated by both methods. The acceptance criteria should be predefined in the validation protocol and are generally based on regulatory guidelines.[16][17][18]

1. Analysis of Quality Control (QC) Samples:

• A minimum of three batches of QC samples at low, medium, and high concentrations should be analyzed by both methods.

• The mean concentration and precision (%CV) for each QC level should be calculated for each method.

2. Statistical Comparison:

• The percentage bias between the mean concentrations obtained by the two methods should be calculated for each QC level:

  • % Bias = [(Mean Conc. Method A - Mean Conc. Method B) / Mean Conc. Method B] x 100

• The acceptance criterion for the percentage bias is typically within ±15% (or ±20% at the Lower Limit of Quantification, LLOQ).[19]

3. Analysis of Study Samples:

• If available, a set of incurred (study) samples should also be analyzed by both methods to assess the performance on real-world samples.

• The agreement between the two methods for these samples provides further confidence in the cross-validation.

Comparative Performance Data

The following table summarizes hypothetical, yet representative, data from a cross-validation study comparing the LC-MS/MS and GC-MS methods for 3-(ethylthio)propanoic acid.

Performance Parameter	LC-MS/MS (Method A)	GC-MS (Method B)	Acceptance Criteria
Linearity (r²)	>0.998	>0.995	>0.99
LLOQ (ng/mL)	0.5	5	Method-dependent
Accuracy (% Recovery)	95-105%	90-110%	85-115%
Precision (%CV)	<10%	<15%	<15%
Cross-Validation Bias
Low QC	-5.2%	±20%
Medium QC	-3.8%	±15%
High QC	-4.5%	±15%

Interpretation of Results:

In this hypothetical scenario, both methods meet the standard validation criteria for linearity, accuracy, and precision.[20][21][22] The LC-MS/MS method demonstrates a lower LLOQ, indicating higher sensitivity.[8] The cross-validation bias between the two methods is well within the acceptable limits, indicating that the methods can be used interchangeably or their data can be reliably combined.[1]

Causality Behind Experimental Choices

• Choice of Internal Standard: A stable isotope-labeled internal standard is the gold standard as it co-elutes with the analyte and experiences similar matrix effects, thus providing the most accurate correction for variations in extraction recovery and ionization efficiency.[23]

• Sample Preparation: Protein precipitation is a rapid and simple sample cleanup method suitable for high-throughput analysis, often used with the highly selective LC-MS/MS technique. Liquid-liquid extraction, while more labor-intensive, can provide a cleaner extract, which is often necessary for the less selective GC-MS method.

• Derivatization in GC-MS: The carboxylic acid and thioether functionalities of 3-(ethylthio)propanoic acid make it polar and non-volatile. Derivatization is a crucial step to block these polar groups and increase volatility, enabling its analysis by GC-MS.[9]

• Matrix Effects: Biological matrices are complex and can contain endogenous components that interfere with the analysis.[24][25] The validation of each method must include a thorough assessment of matrix effects to ensure that the accuracy and precision of the assay are not compromised.[23]

Conclusion

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A Senior Application Scientist's Guide to Thiol-Based Linkers for Nanoparticle Functionalization

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of nanotechnology, the ability to precisely control the surface chemistry of nanoparticles is paramount. This guide provides a comparative analysis of common thiol-based linkers used for nanoparticle functionalization, offering insights into their performance, stability, and impact on nanoparticle properties. Authored from the perspective of a seasoned application scientist, this document delves into the causality behind experimental choices and provides robust, self-validating protocols to ensure reproducible and reliable results.

Introduction: The Critical Role of Surface Functionalization

The functionality of a nanoparticle is intrinsically linked to its surface properties. Surface functionalization not only dictates the nanoparticle's interaction with its environment but also endows it with specific targeting capabilities, enhances its stability, and can modulate its therapeutic or diagnostic efficacy. Among the various chemical moieties utilized for surface modification, thiols have emerged as a cornerstone for the functionalization of noble metal nanoparticles, particularly gold, due to the formation of a strong and stable gold-thiolate bond.

This guide will compare three major classes of thiol-based linkers:

• Alkanethiols: Simple, straight-chain molecules with a terminal thiol group.

• Dithiols: Linkers containing two thiol groups, allowing for potentially more stable, chelate-like binding.

• Thiolated Polymers (e.g., PEG-SH): Polymeric chains with a terminal thiol group, offering steric stabilization and enhanced biocompatibility.

We will explore the nuances of selecting the appropriate linker for a given application, backed by experimental data and detailed protocols for synthesis, functionalization, and characteration.

The Chemistry of Thiol-Nanoparticle Interaction: A Mechanistic Overview

The interaction between a thiol group (-SH) and a gold nanoparticle surface is a complex process that results in the formation of a stable Au-S bond. While often depicted as a simple covalent bond, the interaction is more accurately described as a Au(0)-thiyl species, with some contribution from an Au(I)-thiolate character. This understanding is crucial as it explains the remarkable stability of these conjugates while also accounting for their potential for ligand exchange reactions.

The binding affinity of thiols to gold surfaces is significantly higher than that of other common functional groups like amines or carboxylates, making them the preferred choice for robust functionalization. The formation of the thiolate bond is a relatively slow process, often requiring incubation times of one to two hours for completion.

Comparative Analysis of Thiol-Based Linkers

The choice of thiol linker significantly influences the physicochemical properties and in-vitro/in-vivo performance of the functionalized nanoparticles. This section provides a comparative overview of alkanethiols, dithiols, and thiolated polymers.

Alkanethiols

Alkanethiols are the simplest form of thiol linkers and serve as a foundational tool for nanoparticle surface modification. Their primary advantage lies in their ability to form dense, well-ordered self-assembled monolayers (SAMs) on gold surfaces.

• Impact of Chain Length: The length of the alkyl chain plays a critical role in the stability of the functionalized nanoparticles. Longer-chain alkanethiols generally provide better stability against aggregation, particularly in high ionic strength solutions. This is attributed to stronger van der Waals interactions between adjacent chains, leading to a more compact and robust monolayer. However, excessively long chains can lead to decreased water solubility.

• Functionalization: The terminal end of the alkanethiol can be modified with a variety of functional groups (e.g., -COOH, -NH2, -OH) to impart specific chemical properties to the nanoparticle surface.

Dithiols

Dithiols possess two thiol groups, which can theoretically lead to a more stable "chelate" or "bridging" effect on the nanoparticle surface compared to their monothiol counterparts. This can result in enhanced stability against ligand exchange and desorption.

• Binding and Stability: While the concept of chelation is appealing, the actual binding conformation of dithiols on a nanoparticle surface can be complex and may not always result in a simple bidentate attachment. However, studies have shown that dithiols can offer increased stability in certain contexts. Interestingly, in some cases, dithiols have been observed to inhibit ligand exchange processes.

Thiolated Polymers (PEG-SH)

Thiolated polymers, most notably polyethylene glycol (PEG-SH), are widely used to confer "stealth" properties to nanoparticles, enhancing their biocompatibility and circulation time in biological systems.

• Steric Stabilization: The long, flexible polymer chain of PEG creates a hydrated layer around the nanoparticle, providing a steric barrier that prevents protein adsorption (opsonization) and reduces uptake by the reticuloendothelial system (RES).

• Stability: Nanoparticles functionalized with PEG-SH generally exhibit superior colloidal stability in complex biological media compared to those coated with simple alkanethiols. The stability of PEG-functionalized nanoparticles also tends to increase with the molecular weight of the PEG chain. However, it is important to note that the thiol-gold bond can still be labile under certain conditions, such as elevated temperatures, leading to the release of the PEG linker.

Quantitative Performance Comparison

To provide a clear and objective comparison, the following table summarizes key performance metrics for the different thiol-based linkers. The data presented is a synthesis of findings from various cited research articles.

Linker Type	Binding Affinity (kcal/mol)	Colloidal Stability (in high salt)	Stability in Biological Media	Impact on Hydrodynamic Size
Short-chain Alkanethiol	~40	Moderate	Low to Moderate	Minimal
Long-chain Alkanethiol	~40	High	Moderate	Minimal
Dithiol	Potentially higher due to chelation	High	High	Minimal
PEG-SH (Low MW)	~40	High	High	Moderate Increase
PEG-SH (High MW)	~40	Very High	Very High	Significant Increase

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis, functionalization, and characterization of thiol-modified nanoparticles. These protocols are designed to be self-validating, with clear checkpoints and expected outcomes.

One-Pot Synthesis of Alkanethiol-Functionalized Gold Nanoparticles

This method allows for the simultaneous synthesis of gold nanoparticles and their functionalization with alkanethiols.

Diagram: One-Pot Synthesis Workflow

Caption: Workflow for the one-pot synthesis of alkanethiol-functionalized gold nanoparticles.

Materials:

• Gold(III) chloride trihydrate (HAuCl4·3H2O)

• Octadecanethiol (ODT) or other desired alkanethiol

• Tetrahydrofuran (THF), anhydrous

• Lithium triethylborohydride (Superhydride®), 1.0 M in THF

• Ethanol, anhydrous

Procedure:

• Dissolve HAuCl4·3H2O in THF to a final concentration of 10 mM.

• In a separate flask, dissolve the alkanethiol in THF. The molar ratio of thiol to gold will influence the final particle size. A higher ratio generally leads to smaller nanoparticles.

• Add the alkanethiol solution to the HAuCl4 solution with vigorous stirring. The solution should turn a reddish-brown color.

• Slowly add the Superhydride® solution dropwise to the stirred mixture. The solution will turn a light greenish-brown.

• Continue stirring for 2 hours at room temperature.

• To purify the nanoparticles, add the reaction mixture to a centrifuge tube containing an equal volume of ethanol. The nanoparticles will precipitate.

• Centrifuge the mixture, discard the supernatant, and resuspend the nanoparticle pellet in a small amount of THF.

• Repeat the precipitation and centrifugation steps at least three times to remove excess thiol and other reagents.

• After the final wash, dry the purified nanoparticles under vacuum.

Ligand Exchange Functionalization with Dithiols or PEG-SH

This method is used to replace existing ligands on pre-synthesized nanoparticles with the desired thiol linker.

Diagram: Ligand Exchange Workflow

Caption: Workflow for ligand exchange functionalization of nanoparticles.

Materials:

• Pre-synthesized nanoparticles (e.g., triphenylphosphine-stabilized gold nanoparticles)

• Desired thiol linker (e.g., 1,6-Hexanedithiol or HS-PEG-COOH)

• Appropriate solvent (e.g., dichloromethane for organic-soluble particles, water for water-soluble particles)

Procedure:

• Disperse the pre-synthesized nanoparticles in the appropriate solvent.

• Add an excess of the desired thiol linker to the nanoparticle dispersion.

• Allow the mixture to stir at room temperature for at least 2 hours to ensure complete ligand exchange. For some systems, overnight incubation may be beneficial.

• Purify the functionalized nanoparticles by repeated centrifugation and washing steps to remove the displaced ligands and excess new linkers.

• Resuspend the final product in the desired buffer or solvent for storage and further use.

Characterization Techniques

5.3.1. Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the hydrodynamic diameter and size distribution of nanoparticles in solution.

Diagram: DLS Measurement Principle

Caption: Principle of hydrodynamic size measurement by Dynamic Light Scattering.

Procedure:

• Dilute a small aliquot of the nanoparticle suspension in an appropriate solvent (e.g., deionized water, PBS). The concentration should be optimized to avoid multiple scattering effects.

• Filter the diluted sample through a 0.22 µm syringe filter to remove any large aggregates or dust particles.

• Transfer the sample to a clean DLS cuvette.

• Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature.

• Perform the measurement according to the instrument's software instructions. The software will calculate the hydrodynamic diameter based on the measured diffusion coefficient using the Stokes-Einstein equation.

5.3.2. Transmission Electron Microscopy (TEM)

TEM provides direct visualization of the nanoparticles, allowing for the determination of their core size, shape, and morphology.

Procedure:

• Place a drop of the diluted nanoparticle suspension onto a carbon-coated TEM grid.

• Allow the solvent to evaporate completely. This can be done at room temperature or accelerated with a heat lamp.

• Optionally, a negative staining agent (e.g., uranyl acetate) can be applied to enhance contrast, especially for organic shells.

• Insert the dried grid into the TEM for imaging.

5.3.3. X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique that provides information about the elemental composition and chemical states of the atoms on the nanoparticle surface, confirming the presence of the thiol linker.

Procedure:

• Deposit a concentrated solution of the functionalized nanoparticles onto a clean silicon wafer and allow it to dry.

• Introduce the sample into the ultra-high vacuum chamber of the XPS instrument.

• Acquire survey spectra to identify the elements present on the surface.

• Acquire high-resolution spectra for the S 2p and Au 4f regions to confirm the presence of the gold-thiolate bond.

5.3.4. Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy can be used to identify the functional groups present on the nanoparticle surface, confirming successful functionalization.

Procedure:

• Prepare a sample of the dried, functionalized nanoparticles. This can be done by creating a KBr pellet or by depositing a film of the nanoparticles on an appropriate IR-transparent substrate.

• Acquire the FTIR spectrum. The disappearance of the S-H stretching band (around 2550 cm⁻¹) and the appearance of characteristic bands from the linker molecule can confirm successful conjugation.

Conclusion and Future Outlook

The choice of a thiol-based linker is a critical decision in the design and development of functionalized nanoparticles. Alkanethiols provide a simple and effective means of surface modification, with stability being tunable by chain length. Dithiols offer the potential for enhanced stability through chelation, while thiolated polymers like PEG-SH are indispensable for applications requiring biocompatibility and prolonged circulation in vivo.

The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to make informed decisions and achieve reproducible results. As the field of nanomedicine continues to evolve, the development of novel thiol-based linkers with advanced functionalities, such as stimuli-responsive cleavage sites and multi-modal capabilities, will undoubtedly pave the way for the next generation of targeted therapeutics and diagnostics.

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Benchmarking Corrosion Inhibitor Performance: A Comparative Guide to 3-(Ethylthio)propanoic acid and its Analogues

For the attention of: Researchers, scientists, and drug development professionals.

In the relentless pursuit of material preservation, the role of corrosion inhibitors is paramount. This guide provides an in-depth technical comparison of the potential corrosion inhibition performance of 3-(Ethylthio)propanoic acid. Due to a lack of extensive published experimental data on 3-(Ethylthio)propanoic acid as a corrosion inhibitor, this guide will benchmark its anticipated efficacy against structurally similar and widely studied thiol-based inhibitors: 3-Mercaptopropionic acid and Thioglycolic acid. By examining the performance of these analogues, we can extrapolate and provide valuable insights into the potential of 3-(Ethylthio)propanoic acid as a formidable agent in corrosion mitigation.

The Rationale: Why Sulfur-Containing Carboxylic Acids?

Organic compounds containing both sulfur and carboxylic acid functional groups are recognized for their effective corrosion inhibition properties. The sulfur atom, with its lone pair of electrons, exhibits a high affinity for metal surfaces, forming a protective adsorbed layer. The carboxylic acid group enhances the solubility of the inhibitor in aqueous corrosive media and can also participate in the adsorption process. This dual-functionality makes these compounds particularly effective in acidic environments where corrosion is accelerated.

The inhibition mechanism of these compounds typically involves the adsorption of the inhibitor molecules onto the metal surface. This adsorption can be physisorption, involving electrostatic interactions, or chemisorption, which involves the formation of a coordinate bond between the lone pair of electrons of the sulfur atom and the vacant d-orbitals of the metal. This adsorbed layer acts as a barrier, isolating the metal from the corrosive environment and hindering both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.

Comparative Performance Analysis

To provide a quantitative comparison, we will examine the inhibition efficiencies of 3-Mercaptopropionic acid and Thioglycolic acid on mild steel in acidic media, as reported in the literature. These values are typically determined using standard electrochemical techniques such as Weight Loss, Potentiodynamic Polarization (PDP), and Electrochemical Impedance Spectroscopy (EIS).

Table 1: Comparative Inhibition Efficiency of Thiol-Based Corrosion Inhibitors on Mild Steel in Acidic Media

Inhibitor	Corrosive Medium	Concentration	Temperature (°C)	Inhibition Efficiency (%)	Experimental Technique	Reference
3-Mercaptopropionic acid	CO2 aerated 1% NaCl	Not Specified	Not Specified	85-90	EIS, Tafel Plot	[1]
7-(ethylthiobenzimidazolyl) theophylline	1 M HCl	Not Specified	25	90.73	Weight Loss	[2]
7-(ethylthiobenzimidazolyl) theophylline	1 M HCl	Not Specified	25	87.06	Tafel Polarization	[2]
2-acetylthiophene thiosemicarbazone	1 M HCl	0.5 mM	30	96	Weight Loss	[3][4]

Note: The data presented is a compilation from various studies and experimental conditions may vary.

From the available data, both 3-Mercaptopropionic acid and other sulfur-containing compounds demonstrate significant corrosion inhibition capabilities. The presence of an ethylthio group in 7-(ethylthiobenzimidazolyl) theophylline is associated with high inhibition efficiency, suggesting that the ethylthio moiety in 3-(Ethylthio)propanoic acid could contribute positively to its performance.

Understanding the Experimental Methodologies

A thorough understanding of the experimental techniques used to evaluate corrosion inhibitors is crucial for interpreting the performance data.

Weight Loss Method

This is a conventional and straightforward method for determining corrosion rate and inhibition efficiency. It involves exposing a pre-weighed metal coupon to a corrosive environment with and without the inhibitor for a specific duration. The inhibition efficiency (IE%) is calculated using the formula:

IE% = [(W₀ - Wᵢ) / W₀] x 100

Where W₀ is the weight loss of the metal in the uninhibited solution and Wᵢ is the weight loss in the presence of the inhibitor.

Potentiodynamic Polarization (PDP)

This electrochemical technique provides insights into the kinetics of the anodic and cathodic reactions. A potentiodynamic polarization curve is obtained by varying the potential of the working electrode and measuring the resulting current. From the polarization curve, the corrosion potential (Ecorr) and corrosion current density (icorr) can be determined. A lower icorr value in the presence of the inhibitor indicates effective corrosion inhibition. The inhibition efficiency is calculated as:

IE% = [(icorr₀ - icorrᵢ) / icorr₀] x 100

Where icorr₀ and icorrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique that provides detailed information about the corrosion process and the properties of the protective inhibitor film. It involves applying a small amplitude AC signal to the working electrode over a range of frequencies. The impedance data is often represented as Nyquist and Bode plots. An increase in the charge transfer resistance (Rct) in the presence of the inhibitor signifies a decrease in the corrosion rate. The inhibition efficiency can be calculated using the Rct values:

IE% = [(Rctᵢ - Rct₀) / Rctᵢ] x 100

Where Rctᵢ and Rct₀ are the charge transfer resistances with and without the inhibitor, respectively.

Experimental Protocols: A Step-by-Step Guide

To ensure reproducible and reliable results, standardized experimental protocols must be followed.

Weight Loss Measurement Protocol

• Coupon Preparation: Mechanically polish mild steel coupons of known dimensions with a series of emery papers of decreasing grit size.

• Cleaning: Degrease the coupons with a suitable solvent (e.g., acetone), rinse with distilled water, and dry.

• Weighing: Accurately weigh the cleaned and dried coupons.

• Immersion: Immerse the coupons in the corrosive solution (e.g., 1 M HCl) with and without the desired concentration of the inhibitor.

• Duration: Maintain the immersion for a predetermined period (e.g., 24 hours) at a constant temperature.

• Post-Immersion Cleaning: After immersion, remove the coupons, clean them with a cleaning solution (e.g., a solution containing hexamine) to remove corrosion products, rinse with distilled water and acetone, and dry.

• Final Weighing: Accurately reweigh the coupons to determine the weight loss.

Electrochemical Measurement Protocol (PDP and EIS)

• Electrode Preparation: Use a mild steel specimen as the working electrode. Ensure a well-defined surface area is exposed to the electrolyte. A platinum wire can be used as the counter electrode and a saturated calomel electrode (SCE) as the reference electrode.

• Cell Setup: Assemble the three-electrode system in a corrosion cell containing the corrosive solution with or without the inhibitor.

• Open Circuit Potential (OCP): Allow the system to stabilize by monitoring the OCP until a steady state is reached (typically 30-60 minutes).

• EIS Measurement: Perform EIS measurements by applying a small AC voltage (e.g., 10 mV) over a frequency range (e.g., 100 kHz to 0.01 Hz) at the OCP.

• PDP Measurement: After EIS, conduct the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).

Visualizing the Process: Workflows and Mechanisms

To better illustrate the experimental and theoretical frameworks, the following diagrams are provided.

Experimental Workflow for Corrosion Inhibitor Evaluation

Caption: Workflow for evaluating corrosion inhibitor performance.

Mechanism of Adsorption Inhibition

Caption: Adsorption mechanism of a thiol-based corrosion inhibitor.

Conclusion and Future Outlook

While direct experimental evidence for the corrosion inhibition performance of 3-(Ethylthio)propanoic acid is currently limited in the accessible literature, a comparative analysis of its structural analogues, 3-Mercaptopropionic acid and Thioglycolic acid, provides a strong indication of its potential as an effective corrosion inhibitor. The presence of both a sulfur atom and a carboxylic acid group in its structure is a key indicator of its probable efficacy.

Future research should focus on conducting systematic experimental studies on 3-(Ethylthio)propanoic acid to quantify its inhibition efficiency on various metals and in different corrosive environments. Such studies would involve a combination of weight loss measurements, potentiodynamic polarization, and electrochemical impedance spectroscopy to provide a comprehensive performance profile. This would allow for a direct and definitive comparison with existing inhibitors and pave the way for its potential application in industrial corrosion protection.

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• Mild steel corrosion inhibition by 7-(ethylthiobenzimidazolyl) theophylline . (2021). Journal of Applied Polymer Science, 138(30), 50729. [Link]

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• Experimental studies on corrosion inhibition performance of acetylthiophene thiosemicarbazone for mild steel in HCl complemented with DFT investigation . (2020). ResearchGate. [Link]

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A Researcher's Comparative Guide to the In-Vitro Metabolic Fate of 3-(Ethylthio)propanoic Acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals investigating the in-vitro metabolic fate of 3-(Ethylthio)propanoic acid. While direct metabolic studies on this specific compound are not extensively published, this document synthesizes established principles of xenobiotic metabolism, particularly concerning thioethers and propanoic acid derivatives, to offer a predictive and methodological comparison of relevant in-vitro systems. The experimental designs and analytical strategies detailed herein are grounded in authoritative protocols to ensure scientific rigor and trustworthy data generation.

Introduction: Understanding the Metabolic Journey of 3-(Ethylthio)propanoic Acid

3-(Ethylthio)propanoic acid, a sulfur-containing carboxylic acid, presents a compelling case for metabolic investigation. Its structure suggests susceptibility to key metabolic transformations that can significantly impact its biological activity, clearance, and potential toxicity. A thorough understanding of its metabolic fate is paramount for any progression in its development as a potential therapeutic agent or for assessing its toxicological profile. The primary objectives of in-vitro metabolic studies are to identify the principal metabolic pathways, characterize the resulting metabolites, and pinpoint the enzyme systems responsible for these transformations.

Comparative Analysis of In-Vitro Metabolic Systems

The selection of an appropriate in-vitro system is a critical decision that dictates the scope and relevance of the metabolic data obtained. Each system offers a unique balance of metabolic capability, experimental convenience, and physiological relevance.

In-Vitro System	Description	Advantages	Disadvantages	Recommended Use Case
Liver Microsomes	Subcellular fraction containing endoplasmic reticulum membranes, rich in Phase I enzymes (e.g., Cytochrome P450s) and some Phase II enzymes (e.g., UGTs).	Cost-effective, high-throughput compatible, well-characterized, ideal for studying CYP-mediated metabolism.[1][2][3]	Lacks cytosolic enzymes, requires addition of cofactors (e.g., NADPH), limited Phase II metabolism.[1]	Initial screening for CYP-mediated oxidation (e.g., S-oxidation) and glucuronidation.
Liver S9 Fraction	Supernatant fraction from a 9000g centrifugation of liver homogenate, containing both microsomal and cytosolic enzymes.[4]	Broader enzymatic activity than microsomes (includes cytosolic enzymes like sulfotransferases).	Still requires cofactor supplementation, potential for competing reactions between cytosolic and microsomal enzymes.	Broader metabolic profiling, including both Phase I and some Phase II reactions.
Cryopreserved Primary Hepatocytes	Intact, viable liver cells that have been cryopreserved.	Considered the 'gold standard' for in-vitro metabolism studies as they contain a full complement of Phase I and II enzymes and cofactors.[5]	Higher cost, lower throughput, limited availability, potential for batch-to-batch variability.	Comprehensive metabolic profiling, including uptake, metabolism, and efflux; provides a more physiologically relevant model.
Recombinant Enzymes	Individual drug-metabolizing enzymes (e.g., specific CYP isoforms) expressed in a host system.	Allows for the precise identification of which enzyme is responsible for a specific metabolic reaction.	Does not provide a complete picture of metabolism, as it only assesses a single enzyme at a time.	Reaction phenotyping to pinpoint the specific enzymes involved in a metabolic pathway.

Predicted Metabolic Pathways of 3-(Ethylthio)propanoic Acid

Based on its chemical structure and established metabolic pathways for similar compounds, the following transformations are anticipated for 3-(Ethylthio)propanoic acid. The primary site of metabolic attack is expected to be the sulfur atom of the ethylthio group, with S-oxidation being a major pathway.[6][7][8]

Phase I Metabolism: Oxidation

• S-Oxidation: The thioether moiety is susceptible to oxidation by Cytochrome P450 (CYP) enzymes and Flavin-containing monooxygenases (FMOs) to form the corresponding sulfoxide and subsequently the sulfone.[9] This is a common metabolic pathway for many thioether-containing drugs.

• Carbon Oxidation: Oxidation may also occur on the ethyl group or the propanoic acid backbone, although this is generally considered a less favorable pathway compared to S-oxidation.

Phase II Metabolism: Conjugation

• Glucuronidation: The carboxylic acid group of 3-(Ethylthio)propanoic acid is a potential site for conjugation with glucuronic acid, a reaction catalyzed by UDP-glucuronosyltransferases (UGTs). This would result in the formation of an acyl glucuronide.

• Amino Acid Conjugation: Carboxylic acids can also undergo conjugation with amino acids such as glycine or taurine.

The following diagram illustrates the predicted primary metabolic pathways:

Caption: Predicted metabolic pathways of 3-(Ethylthio)propanoic acid.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for conducting in-vitro metabolism studies with 3-(Ethylthio)propanoic acid using liver microsomes and primary hepatocytes.

Liver Microsome Incubation

This protocol is designed to assess the potential for CYP-mediated metabolism.

Materials:

• Pooled human liver microsomes (HLM)

• 3-(Ethylthio)propanoic acid

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with internal standard (for quenching)

• Incubator/water bath at 37°C

Procedure:

• Preparation: Prepare a stock solution of 3-(Ethylthio)propanoic acid in a suitable solvent (e.g., methanol or DMSO).

• Incubation Mixture: In a microcentrifuge tube, combine phosphate buffer, HLM, and the test compound. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding the NADPH regenerating system.

• Incubation: Incubate at 37°C for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Preparation: Centrifuge the samples to pellet the protein. Transfer the supernatant for LC-MS/MS analysis.

Primary Hepatocyte Incubation

This protocol provides a more comprehensive assessment of metabolism in a whole-cell system.

Materials:

• Cryopreserved human hepatocytes

• Hepatocyte culture medium

• 3-(Ethylthio)propanoic acid

• Collagen-coated plates

• Acetonitrile (ACN) with internal standard

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Thaw and seed hepatocytes onto collagen-coated plates according to the supplier's protocol. Allow cells to attach for several hours.

• Dosing: Remove the seeding medium and replace it with fresh medium containing 3-(Ethylthio)propanoic acid at the desired concentration.

• Incubation: Incubate the plates at 37°C in a humidified 5% CO2 atmosphere for a specified time course (e.g., 0, 1, 4, 24 hours).

• Sample Collection: At each time point, collect both the cell culture medium and the cell lysate (after washing and lysing the cells).

• Termination and Sample Preparation: Add ice-cold acetonitrile with an internal standard to the collected medium and cell lysate samples. Centrifuge to pellet debris and transfer the supernatant for LC-MS/MS analysis.

The following diagram outlines the general experimental workflow:

Caption: General workflow for in-vitro metabolism studies.

Analytical Strategy: Metabolite Identification and Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the analytical technique of choice for identifying and quantifying metabolites due to its high sensitivity and selectivity.[10][11]

Key aspects of the analytical strategy include:

• Chromatographic Separation: A reversed-phase C18 column is typically used to separate the parent compound from its more polar metabolites.

• Mass Spectrometry Detection: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) is used for accurate mass measurements to determine the elemental composition of potential metabolites.

• Tandem Mass Spectrometry (MS/MS): Fragmentation patterns obtained from MS/MS are used to elucidate the structure of the metabolites.

• Metabolite Identification Software: Specialized software can aid in the identification of metabolites by predicting potential biotransformations and comparing experimental data to theoretical values.

• Quantitative Analysis: A triple quadrupole mass spectrometer is often used for quantitative analysis, monitoring specific parent-to-product ion transitions for the parent compound and its major metabolites.

Conclusion and Future Directions

This guide provides a robust framework for investigating the in-vitro metabolic fate of 3-(Ethylthio)propanoic acid. By systematically comparing different in-vitro systems and employing rigorous experimental and analytical methodologies, researchers can generate reliable data to understand its metabolic profile. The primary anticipated metabolic pathways involve S-oxidation of the thioether and potential glucuronidation of the carboxylic acid.

Future studies should focus on confirming these predicted pathways using the described in-vitro models. Furthermore, reaction phenotyping with a panel of recombinant CYP and UGT enzymes will be crucial for identifying the specific enzymes responsible for the metabolism of 3-(Ethylthio)propanoic acid. This information is vital for predicting potential drug-drug interactions and inter-individual variability in its metabolism.

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Safety & Regulatory Compliance

Navigating the Disposal of 3-(Ethylthio)propanoic Acid: A Guide for the Modern Laboratory

In the fast-paced world of research and drug development, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. While the synthesis and application of novel compounds like 3-(Ethylthio)propanoic acid are at the forefront of innovation, their responsible management, particularly at the end of their lifecycle, is a critical, non-negotiable aspect of our scientific duty. This guide provides a comprehensive, experience-driven framework for the proper disposal of 3-(Ethylthio)propanoic acid, ensuring the safety of personnel and adherence to environmental regulations.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Before any disposal protocol is initiated, a thorough understanding of the compound's inherent risks is paramount. While a specific Safety Data Sheet (SDS) for 3-(Ethylthio)propanoic acid should always be the primary source of information, we can infer its likely hazard profile from structurally similar compounds like 3-(Methylthio)propanoic acid and propionic acid itself.

These related compounds are classified as corrosive and can cause severe skin and eye damage.[1][2][3] The carboxylic acid functional group contributes to its acidic nature, while the thioether linkage warrants consideration of potential sulfur-related hazards upon decomposition. Therefore, it is prudent to handle 3-(Ethylthio)propanoic acid with the assumption that it is a corrosive and potentially toxic substance.

Core Principle: The foundation of safe disposal is a comprehensive risk assessment. Always assume a compound is hazardous until proven otherwise, and consult the SDS as the definitive authority.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the corrosive nature of this class of compounds, a robust PPE strategy is essential.[2] This is not merely a procedural step but a critical barrier protecting you from potentially irreversible harm.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes that can cause severe eye damage.[1][2][4]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact, which can lead to severe burns.[1][4]
Body Protection	Laboratory coat and a chemical-resistant apron.	Protects skin and personal clothing from contamination.[1]
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.[1][5]	Minimizes the inhalation of potentially harmful vapors or mists.[1]

Segregation and Storage: Preventing Unwanted Reactions

Proper segregation and storage of chemical waste are fundamental to preventing dangerous reactions and ensuring compliant disposal.[6][7]

Key Steps:

• Designate a Satellite Accumulation Area (SAA): This should be a designated area within the laboratory, close to the point of generation, for collecting hazardous waste.[8]

• Use Appropriate Containers: Waste 3-(Ethylthio)propanoic acid should be collected in a dedicated, leak-proof container that is compatible with acidic and corrosive materials. Plastic containers are generally preferred over metal for acidic waste.[8][9][10]

• Labeling is Critical: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "3-(Ethylthio)propanoic acid," and an indication of its hazards (e.g., "Corrosive").[6] The date of initial accumulation must also be recorded.[11]

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.[8][10] This prevents the release of vapors and reduces the risk of spills.

Spill and Emergency Procedures: Preparedness is Key

Accidents can happen, but with a clear and practiced emergency plan, their impact can be significantly minimized.

In Case of a Spill:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the appropriate PPE as outlined in the table above.

• Contain the Spill: For liquid spills, use an absorbent material like sand, diatomaceous earth, or a universal binding agent to contain the spill. Do not use combustible materials like paper towels to absorb large quantities of corrosive waste.

• Neutralize (with caution): For small spills of acidic waste, cautious neutralization with a weak base (e.g., sodium bicarbonate) can be considered. However, this should only be done by trained personnel, as the reaction can generate heat and gas.

• Collect and Dispose: Carefully scoop the absorbed material into a designated hazardous waste container.[5]

• Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Protocol: The Final Step

The disposal of 3-(Ethylthio)propanoic acid is governed by stringent regulations to protect human health and the environment. The primary regulatory framework in the United States is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[12][13]

Disposal Decision Workflow:

Caption: Decision workflow for the compliant disposal of 3-(Ethylthio)propanoic acid.

Step-by-Step Disposal Procedure:

• Waste Characterization: As the generator of the waste, you are responsible for determining if it is hazardous.[14] Based on its acidic nature, 3-(Ethylthio)propanoic acid will likely be classified as a corrosive hazardous waste.

• Containerization and Labeling: Ensure the waste is in a properly labeled and sealed container as described in the "Segregation and Storage" section.

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary point of contact for hazardous waste disposal. They will have established procedures and relationships with certified hazardous waste disposal companies.

• Scheduled Pickup: EHS will arrange for the collection of your hazardous waste by a licensed contractor.

• Manifesting: A hazardous waste manifest will be completed to track the waste from your laboratory to its final destination. This is a legal document that ensures "cradle-to-grave" management of the waste.[13]

• Final Disposal: The waste will be transported to a permitted Treatment, Storage, and Disposal Facility (TSDF).[15] The most probable disposal method for this type of organic acid is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[4]

Crucial "Don'ts":

• DO NOT pour 3-(Ethylthio)propanoic acid down the drain.[1] This can damage plumbing and harm aquatic life.

• DO NOT dispose of this chemical in regular trash.[14][16]

• DO NOT evaporate the chemical in a fume hood as a means of disposal.[16]

By adhering to these procedures, you contribute to a culture of safety and environmental stewardship that is the hallmark of exemplary scientific practice.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Propionic Acid. Retrieved from [Link]

• GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3,3'-Thiodipropionic Acid, 99%. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• Vanderbilt University Medical Center. (2023). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• U.S. Government Publishing Office. (n.d.). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]

• National Science Teaching Association. (2024). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• U.S. Government Publishing Office. (n.d.). 40 CFR Part 264 -- Standards for Owners and Operators of Hazardous Waste Treatment, Storage, and Disposal Facilities. Retrieved from [Link]

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. Retrieved from [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 3-(Ethylthio)propanoic Acid

Hazard Assessment: Understanding the Risks

3-(Ethylthio)propanoic acid combines the functional groups of a carboxylic acid and a thioether. This combination dictates its primary hazards. Based on data from closely related molecules, the primary risks are:

• Corrosivity: The carboxylic acid moiety makes the compound corrosive. The structural analog, 3-(Methylthio)propanoic acid, is classified as causing severe skin burns and eye damage[1]. Similarly, propionic acid is classified as a corrosive substance that can cause severe skin and eye damage[2][3][4][5][6].

• Irritation: In addition to being corrosive, direct contact is likely to cause significant irritation to the skin, eyes, and respiratory tract[2][3][7]. Inhalation of vapors or aerosols may lead to respiratory irritation[2][3].

• Malodor: Thioethers and related sulfur-containing compounds are notorious for their potent and unpleasant odors, even at very low concentrations. While not always indicative of a high toxicological threat, strong odors can cause nausea and headaches and serve as a clear indicator of a containment breach[2].

• Potential for Skin Absorption: Propionic acid is noted to be rapidly absorbed through the skin, a property that should be assumed for its thioether derivative until proven otherwise[4].

Hazard Summary Table

Hazard Type	Anticipated Severity & Source
Skin Contact	High: Causes severe skin burns and irritation.[1][2]
Eye Contact	High: Causes serious eye damage, potentially irreversible.[1][2][7]
Inhalation	Moderate: May cause respiratory tract irritation.[2][3]
Ingestion	Moderate to High: Expected to be harmful or fatal if swallowed.[8]
Odor	High: Potent, unpleasant odor characteristic of thio-compounds.[2]

Engineering Controls: The First Line of Defense

Before any personal protective equipment (PPE) is donned, appropriate engineering controls must be in place to minimize exposure.

• Chemical Fume Hood: All handling of 3-(Ethylthio)propanoic acid, including weighing, transferring, and use in reactions, must be conducted within a certified chemical fume hood. This is critical to contain its corrosive vapors and potent odor.

• Ventilation: The laboratory should be well-ventilated to prevent the accumulation of fugitive emissions.

• Safety Shower and Eyewash Station: An operational and easily accessible safety shower and eyewash station are mandatory in any area where this chemical is handled.[9]

Mandatory Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure comprehensive protection. The following PPE is considered the minimum requirement for handling 3-(Ethylthio)propanoic acid.

Eye and Face Protection

• Chemical Splash Goggles: Standard safety glasses are insufficient. Indirectly vented chemical splash goggles that conform to ANSI Z87.1 standards are required to protect against splashes and vapors.

• Face Shield: When handling larger quantities (>50 mL) or when there is a significant risk of splashing, a full-face shield must be worn in addition to chemical splash goggles. The face shield provides a secondary barrier protecting the entire face.

Skin and Body Protection

• Chemical-Resistant Gloves: Due to the corrosive nature and potential for skin absorption, selecting the correct gloves is critical.

  • Material: Nitrile gloves are a suitable choice for incidental contact. For prolonged handling or immersion, heavier-duty butyl or Viton™ gloves should be considered.

  • Double Gloving: It is best practice to wear two pairs of nitrile gloves ("double gloving"). This provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

  • Inspection and Removal: Always inspect gloves for tears or pinholes before use. Remove and replace gloves immediately upon any sign of contamination.

• Laboratory Coat: A flame-resistant lab coat with long sleeves and a fully fastened front is required.

• Chemical-Resistant Apron: For procedures with a high splash potential, a chemically-resistant apron worn over the lab coat is recommended.

• Full-Length Pants and Closed-Toe Shoes: Long pants and fully enclosed, chemically-resistant shoes are mandatory. Perforated shoes, sandals, or fabric shoes offer inadequate protection and are not permitted.

Respiratory Protection

Under normal operating conditions within a certified fume hood, respiratory protection is not typically required. However, a risk assessment may deem it necessary in specific situations, such as:

• A significant spill outside of a fume hood.

• Weighing or transferring large quantities of the material.

• If engineering controls are not functioning correctly.

If a respirator is required, a full-face respirator with an organic vapor/acid gas (OV/AG) cartridge is the appropriate choice. All personnel required to wear respirators must be part of a formal respiratory protection program, including fit-testing and medical clearance.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for 3-(Ethylthio)propanoic acid.

Operational and Disposal Plans

Handling and Decontamination

• Odor Control: The potent odor is a key operational challenge. Always keep containers tightly sealed when not in use. Perform all transfers and manipulations deep within the fume hood.

• Decontamination of Glassware: All glassware that has come into contact with the chemical should be decontaminated before being removed from the fume hood. Rinse the glassware with a suitable solvent (e.g., ethanol) and then soak in a 10% bleach solution overnight. This will help oxidize the residual thioether, reducing its odor.

Spill Response

Immediate and correct response to a spill is critical.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Isolate: Restrict access to the spill area.

• Ventilate: Ensure the fume hood is operating at maximum capacity. If the spill is outside the hood, ventilate the area as much as possible, if safe to do so.

• Don PPE: Before attempting cleanup, don the appropriate PPE, including respiratory protection if the spill is large or outside of a fume hood.

• Neutralize and Absorb: For small spills, cover with a neutral-spilling absorbent material suitable for acids (e.g., sodium bicarbonate or a commercial spill kit absorbent). Do not use combustible materials like paper towels to absorb the bulk of the liquid.

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.

• Decontaminate Area: Clean the spill area with a soap and water solution, followed by a final wipe-down. All cleaning materials must be disposed of as hazardous waste.

Spill Response Flowchart

Caption: Step-by-step emergency response plan for a chemical spill.

Waste Disposal

• Categorization: All waste containing 3-(Ethylthio)propanoic acid, including contaminated PPE, spill cleanup materials, and reaction residues, must be treated as hazardous waste.

• Containers: Use a designated, properly labeled, and sealed hazardous waste container. The container must be compatible with corrosive organic acids.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-(Ethylthio)propanoic acid".

• Disposal: Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste. Do not pour this chemical down the drain.

By adhering to these stringent safety and logistical protocols, researchers can handle 3-(Ethylthio)propanoic acid with confidence, ensuring personal safety and environmental integrity.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3,3'-Thiodipropionic Acid, 99%.

• National Center for Biotechnology Information. (n.d.). 3-(Methylthio)propanoic acid. PubChem Compound Database. Retrieved from [Link].

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Propionic Acid. Retrieved from [Link].

• National Industrial Chemicals Notification and Assessment Scheme. (2016). Propanoic acid: Human health tier II assessment. Australian Government Department of Health.
• TCI Chemicals. (2023). Safety Data Sheet: 3-(Tritylthio)propanoic Acid.
• Thermo Fisher Scientific. (2021). Safety Data Sheet: Propanoic acid.
• Sigma-Aldrich. (2024). Safety Data Sheet: Propanoic acid.
• Fisher Scientific. (n.d.). Safety Data Sheet: 3-(Tritylthio)propionic acid.
• Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid.
• Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid.
• Sigma-Aldrich. (2024). Safety Data Sheet: Propionic acid.

• National Center for Biotechnology Information. (n.d.). Ethyl 3-(methylthio)propionate. PubChem Compound Database. Retrieved from [Link].

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